7-Keto Cholesterol

Core Science & Biosynthesis

7-Keto Cholesterol: A Comprehensive Technical Guide to Synthesis, Purification, and Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 7-keto cholesterol (7-KC), a critical oxysterol implicated in numerous physiological and pathological processes. This document details the primary methods for its synthesis, outlines rigorous purification protocols, and provides standardized methods for its analytical characterization. Furthermore, it delves into the key signaling pathways affected by 7-KC, offering valuable insights for researchers in cellular biology, pharmacology, and drug development.

Introduction to 7-Keto Cholesterol

7-keto cholesterol is an oxidized derivative of cholesterol found in trace amounts in the human body and in various food products. It is formed through both non-enzymatic autoxidation and enzymatic processes.[1][2] Elevated levels of 7-KC are associated with a range of pathological conditions, including atherosclerosis, neurodegenerative diseases, and age-related macular degeneration, primarily due to its ability to induce oxidative stress, inflammation, and apoptosis.[3][4] Accurate synthesis and purification of 7-KC are paramount for researchers studying its biological functions and developing potential therapeutic interventions.

Synthesis of 7-Keto Cholesterol

The synthesis of 7-keto cholesterol for research purposes can be achieved through both chemical and enzymatic methods. The choice of method depends on the desired yield, purity, and available laboratory resources.

Chemical Synthesis: Oxidation of Cholesteryl Acetate (B1210297)

A common and effective method for the chemical synthesis of 7-keto cholesterol involves the oxidation of cholesteryl acetate with t-butyl chromate (B82759), followed by hydrolysis of the resulting acetate group.[5]

Experimental Protocol:

Part 1: Oxidation of Cholesteryl Acetate

• Dissolve cholesteryl acetate in a suitable solvent, such as glacial acetic acid.

• Slowly add a solution of t-butyl chromate to the cholesteryl acetate solution while stirring.

• Maintain the reaction at a controlled temperature (e.g., room temperature) and monitor the progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a reducing agent, such as sodium bisulfite.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain crude 7-ketocholesteryl acetate. A yield of approximately 67% can be expected.[2]

Part 2: Hydrolysis of 7-Ketocholesteryl Acetate

• Dissolve the crude 7-ketocholesteryl acetate in methanol (B129727).

• Add a solution of potassium carbonate (K2CO3) in water.

• Stir the mixture at room temperature until the hydrolysis is complete (monitor by TLC).[2] Using a cold hydrolysis method (e.g., 25°C) is recommended to prevent the degradation of 7-keto cholesterol.[2]

• Neutralize the reaction mixture with a dilute acid.

• Extract the 7-keto cholesterol with an organic solvent.

• Wash the organic layer, dry it, and evaporate the solvent to yield crude 7-keto cholesterol.

Enzymatic Synthesis

Enzymatic synthesis offers a highly specific route to 7-keto cholesterol, often mimicking its biological formation. One key pathway involves the oxidation of 7-dehydrocholesterol (B119134) by cytochrome P450 7A1 (CYP7A1).[1][2]

Experimental Protocol: Enzymatic Synthesis using CYP7A1

• Prepare a reaction mixture containing human CYP7A1, NADPH-cytochrome P450 reductase, and cytochrome b5 in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Add 7-dehydrocholesterol, typically dissolved in a small amount of a suitable solvent like acetone, to the reaction mixture.

• Initiate the reaction by adding NADPH.

• Incubate the mixture at 37°C with shaking for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a quenching solvent, such as a mixture of ethyl acetate and methanol.

• Extract the lipids from the reaction mixture.

• Analyze the products by LC-MS or GC-MS to confirm the formation of 7-keto cholesterol.

Autoxidation of Cholesterol

It is important for researchers to be aware that 7-keto cholesterol is a major product of cholesterol autoxidation.[3] This non-enzymatic process can occur during the storage and handling of cholesterol-containing samples, especially when exposed to air, light, and heat. To minimize autoxidation, cholesterol and its derivatives should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures and protected from light.

Purification of 7-Keto Cholesterol

Purification of synthesized or extracted 7-keto cholesterol is crucial to remove unreacted starting materials, byproducts, and other impurities. Common methods include preparative thin-layer chromatography, column chromatography, and recrystallization.

Preparative Thin-Layer Chromatography (TLC)

Preparative TLC is a widely used technique for the purification of small to moderate quantities of compounds.

Experimental Protocol:

• Plate Preparation: Use a pre-coated silica (B1680970) gel plate with a thickness of 0.5-2.0 mm.[6] Activate the plate by heating it at 110°C for 1 hour.[2]

• Sample Application: Dissolve the crude 7-keto cholesterol in a minimal amount of a volatile solvent (e.g., chloroform). Apply the solution as a narrow band along the origin line, which should be about 1.5-2 cm from the bottom of the plate.[2][7] A loading capacity of up to 100 mg can be used on a 20x20 cm plate.[8]

• Development: Place the plate in a developing chamber containing a suitable solvent system. A double development with ethyl ether-cyclohexane (90:10, v/v) followed by ethyl ether can be effective.[5]

• Visualization: After development, visualize the separated bands under UV light. 7-keto cholesterol will appear as a UV-absorbing band.

• Extraction: Carefully scrape the silica gel containing the 7-keto cholesterol band from the plate using a clean razor blade or spatula.[7]

• Elution: Pack the collected silica gel into a small column or a fritted funnel and elute the 7-keto cholesterol with a polar solvent such as ethyl acetate or a mixture of chloroform (B151607) and methanol.[7]

• Solvent Evaporation: Evaporate the solvent from the eluate to obtain the purified 7-keto cholesterol.

Column Chromatography

For larger quantities, silica gel column chromatography is a preferred method.

Experimental Protocol:

• Column Packing: Prepare a slurry of silica gel (230-400 mesh) in a non-polar solvent (e.g., hexane) and pack it into a glass column.

• Sample Loading: Dissolve the crude 7-keto cholesterol in a minimal volume of the initial mobile phase and load it onto the top of the silica gel bed.

• Elution: Elute the column with a gradient of increasing polarity. A common solvent system is a gradient of ethyl acetate in hexane.

• Fraction Collection: Collect fractions and monitor the elution of 7-keto cholesterol using analytical TLC.

• Product Isolation: Combine the fractions containing pure 7-keto cholesterol and evaporate the solvent.

Recrystallization

Recrystallization is an effective final purification step to obtain highly pure crystalline 7-keto cholesterol.

Experimental Protocol:

• Solvent Selection: Choose a solvent in which 7-keto cholesterol is highly soluble at elevated temperatures and poorly soluble at low temperatures. Methanol is a commonly used solvent.[2]

• Dissolution: Dissolve the 7-keto cholesterol in a minimal amount of hot methanol.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.[9]

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold methanol to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. The melting point of purified 7-keto cholesterol is approximately 170-172°C.[2]

Analytical Characterization

The identity and purity of the synthesized and purified 7-keto cholesterol must be confirmed using appropriate analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds. For sterols like 7-keto cholesterol, derivatization is typically required to increase their volatility.

Experimental Protocol: Trimethylsilyl (TMS) Derivatization and GC-MS Analysis

• Derivatization:

  • Dry the 7-keto cholesterol sample under a stream of nitrogen.

  • Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), and a suitable solvent like pyridine.

  • Heat the mixture at a specific temperature (e.g., 60-80°C) for a defined time (e.g., 30-60 minutes) to form the TMS ether derivative.[10]

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • Use a suitable capillary column (e.g., DB-5ms).

  • Employ a temperature program to separate the components. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • Acquire mass spectra in either full scan or selected ion monitoring (SIM) mode for identification and quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the analysis of 7-keto cholesterol without the need for derivatization.

Experimental Protocol:

• Sample Preparation: Dissolve the 7-keto cholesterol sample in a suitable solvent, such as methanol or a mixture of mobile phase components.

• LC Separation:

  • Inject the sample onto a reverse-phase column (e.g., C18).

  • Use a gradient elution with a mobile phase typically consisting of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid.[11]

• MS/MS Detection:

  • Use an electrospray ionization (ESI) source, typically in positive ion mode.

  • Perform tandem mass spectrometry using multiple reaction monitoring (MRM) for specific precursor-to-product ion transitions of 7-keto cholesterol for quantification.

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis, purification, and analysis of 7-keto cholesterol.

Table 1: Synthesis and Purification Yields

Method	Starting Material	Product	Reported Yield	Reference
Chemical Synthesis	Cholesteryl Acetate	7-Ketocholesteryl Acetate	~67%	[2]
Preparative TLC	100 mg 7-Ketocholesterol (B24107)	7β-hydroxycholesterol	72.6 mg	[2][5]
7α-hydroxycholesterol	21.3 mg	[2][5]

Table 2: Analytical Method Performance

Parameter	LC-MS/MS	GC-MS
Linearity Range	1 - 400 ng/mL	Analyte Dependent
Limit of Quantification (LOQ)	1 ng/mL	Analyte Dependent
Intra-assay Precision (CV%)	3.82% - 10.52%	< 20%
Inter-assay Precision (CV%)	3.71% - 4.16%	< 20%
Recovery	90.8% - 113.2%	Method Dependent

Signaling Pathways and Experimental Workflows

7-keto cholesterol is known to modulate several critical signaling pathways, primarily those involved in apoptosis and inflammation. Understanding these pathways is essential for elucidating its biological effects.

7-Keto Cholesterol-Induced Apoptosis

7-KC is a potent inducer of apoptosis in various cell types. The apoptotic cascade initiated by 7-KC involves multiple interconnected pathways, including the generation of reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and the activation of caspases.[12][13]

References

• 1. Conversion of 7-Dehydrocholesterol to 7-Ketocholesterol Is Catalyzed by Human Cytochrome P450 7A1 and Occurs by Direct Oxidation without an Epoxide Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, purification and characterization of 7-ketocholesterol and epimeric 7-hydroxycholesterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN102205234A - Preparation method for preparative thin layer chromatography silica gel plate with a layer thickness of 0.5-2.0 mm - Google Patents [patents.google.com]
• 7. How To [chem.rochester.edu]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. LabXchange [labxchange.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NAD(P)H Oxidase Nox-4 Mediates 7-Ketocholesterol-Induced Endoplasmic Reticulum Stress and Apoptosis in Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 7-ketocholesterol induces apoptosis in differentiated PC12 cells via reactive oxygen species-dependent activation of NF-κB and Akt pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the In Vitro Biological Synthesis of 7-Ketocholesterol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core methodologies for the in vitro biological synthesis of 7-Ketocholesterol (B24107) (7-KC), a critical oxysterol implicated in numerous physiological and pathological processes. This document details both enzymatic and non-enzymatic synthesis pathways, offering experimental protocols and quantitative data to aid in the design and execution of research in this field.

Introduction

7-Ketocholesterol is an oxidized derivative of cholesterol that is formed through both enzymatic and non-enzymatic pathways.[1][2][3][4][5][6][7][8] It is a significant biomarker for oxidative stress and is involved in the pathophysiology of several diseases, including atherosclerosis, neurodegenerative disorders, and age-related macular degeneration.[4] The ability to reliably synthesize 7-KC in vitro is crucial for studying its biological functions, developing diagnostic tools, and screening for therapeutic agents that may modulate its production or effects. This guide outlines the primary methods for generating 7-KC in a controlled laboratory setting.

Enzymatic Synthesis of 7-Ketocholesterol

The enzymatic production of 7-KC in vitro offers high specificity and control over the reaction. The two primary enzymatic routes involve Cytochrome P450 7A1 (CYP7A1) and 11β-Hydroxysteroid Dehydrogenase Type 2 (11β-HSD2).

Synthesis via Cytochrome P450 7A1 (CYP7A1)

CYP7A1, the rate-limiting enzyme in the classic bile acid synthesis pathway, can catalyze the oxidation of 7-dehydrocholesterol (B119134) (7-DHC), the immediate precursor of cholesterol, to 7-KC.[1][9] This reaction is particularly relevant in conditions where 7-DHC levels are elevated.[1]

Signaling Pathway for CYP7A1-mediated 7-KC Synthesis

CYP7A1 catalyzes the conversion of 7-Dehydrocholesterol to 7-Ketocholesterol.

Experimental Protocol: In Vitro Assay for CYP7A1 Activity

This protocol is adapted from studies on CYP7A1-mediated sterol metabolism.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing:

  • 50 mM Potassium Phosphate Buffer (pH 7.4)

  • 1.0 µM purified human CYP7A1

  • 60 µM L-α-1,2-dilauroyl-sn-glycero-3-phosphocholine

  • Substrate: 10 µM 7-dehydrocholesterol (dissolved in a minimal amount of methanol (B129727), final methanol concentration should be <1% v/v)

• Initiation of Reaction: Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Incubation: Incubate the reaction mixture at 37°C for 30-60 minutes. The optimal incubation time should be determined empirically to ensure linear product formation.

• Reaction Termination: Stop the reaction by adding 2 volumes of ice-cold dichloromethane (B109758) (CH₂Cl₂) containing an internal standard (e.g., 5 nmol of cholesterol).

• Extraction: Vortex the mixture vigorously and centrifuge to separate the phases. Collect the lower organic phase.

• Analysis: Dry the organic phase under a stream of nitrogen and reconstitute the residue in a suitable solvent for analysis by LC-MS/MS or GC-MS for the quantification of 7-KC.

Quantitative Data: CYP7A1 Kinetics

Substrate	Enzyme	kcat/Km (M⁻¹s⁻¹)	Reference
7-Dehydrocholesterol	Human P450 7A1	3 x 10⁴	[9]

Synthesis via 11β-Hydroxysteroid Dehydrogenase Type 2 (11β-HSD2)

11β-HSD2 is an enzyme that catalyzes the conversion of 7β-hydroxycholesterol to 7-KC.[10] This enzyme is part of the broader system that regulates glucocorticoid activity but also demonstrates activity on oxysterols.

Signaling Pathway for 11β-HSD2-mediated 7-KC Synthesis

11β-HSD2-mediated oxidation of 7β-hydroxycholesterol to 7-ketocholesterol.

Experimental Protocol: In Vitro Assay for 11β-HSD2 Activity

This protocol is based on established methods for assessing 11β-HSD2 activity.[3][11][12][13]

• Enzyme Source: Use microsomal preparations from cells recombinantly expressing human 11β-HSD2 or from tissues with high 11β-HSD2 expression (e.g., kidney, placenta).

• Reaction Buffer: Prepare a reaction buffer, for example, 100 mM Tris-HCl (pH 8.0).

• Reaction Mixture: In a suitable reaction vessel, combine:

  • Microsomal protein (e.g., 10-50 µg)

  • Substrate: 500 nM 7β-hydroxycholesterol

  • Cofactor: 500 µM NAD⁺

• Incubation: Incubate the mixture at 37°C for a predetermined time (e.g., 30 minutes), ensuring the reaction remains in the linear range.

• Termination and Extraction: Stop the reaction by adding a solvent like ethyl acetate. Vortex and centrifuge to extract the steroids into the organic phase.

• Analysis: Evaporate the organic solvent and redissolve the residue for quantification of 7-KC by LC-MS/MS.

Quantitative Data: 11β-HSD2 Kinetics

Substrate	Enzyme	Apparent Enzyme Velocity (nmol·h⁻¹·mg protein⁻¹)	Reference
7β,27-dihydroxycholesterol	Human 11β-HSD2	0.6 ± 0.1	[3]

Note: While the provided data is for a related substrate, it gives an indication of the enzyme's activity. Kinetic data for 7β-hydroxycholesterol with human 11β-HSD2 may need to be empirically determined.

Cell-Based Synthesis of 7-Ketocholesterol

Inducing the synthesis of 7-KC in cultured cells provides a model that more closely mimics the physiological environment. This is typically achieved by loading cells with cholesterol or its precursors and inducing oxidative stress.

Experimental Workflow for Cell-Based 7-KC Synthesis

Workflow for inducing and quantifying 7-KC in cultured cells.

Experimental Protocol: Induction and Quantification in Endothelial Cells

This protocol is based on a study of human aortic endothelial cells (HAECs).[2][14]

• Cell Culture: Culture HAECs in standard conditions until they reach the desired confluency.

• Serum Starvation: Before treatment, serum-starve the cells to synchronize them and reduce background from serum lipids.

• Treatment: Treat the serum-starved cells with either LDL (e.g., 50-250 mg/dL) or oxLDL (e.g., 10 µg/mL) for 24 hours.

• Cell Lysis: After treatment, wash the cells with PBS and lyse them in methanol. Store the lysates at -80°C until extraction.

• Lipid Extraction: Perform a modified Bligh and Dyer extraction to isolate the lipid fraction.

• Quantification: Analyze the extracted lipids by mass spectrometry to quantify the levels of 7-KC.

Quantitative Data: Cellular 7-KC Levels

Cell Type	Treatment	7-KC Concentration (pmol/nmol lipid phosphate)	Reference
HAECs	Control	~0.2	[2][14]
HAECs	10 µg/ml oxLDL	~0.4	[2][14]
HAECs	50 mg/dl LDL	~0.25	[2][14]
HAECs	250 mg/dl LDL	~0.3	[2][14]

Non-Enzymatic Synthesis of 7-Ketocholesterol (Autoxidation)

Non-enzymatic synthesis of 7-KC occurs through the autoxidation of cholesterol, a process initiated by reactive oxygen species (ROS).[10][12][15][16] While this method reflects a key physiological mechanism of 7-KC formation, it often results in a mixture of oxysterols, and achieving high yields of pure 7-KC can be challenging.

Mechanism of Cholesterol Autoxidation

Non-enzymatic oxidation of cholesterol to 7-ketocholesterol via ROS.

Experimental Protocol: Fenton Reaction-Mediated Oxidation (Conceptual)

• Preparation of Cholesterol Solution: Dissolve cholesterol in an appropriate organic solvent or prepare an aqueous dispersion using detergents.

• Fenton Reagents: Prepare fresh solutions of an iron salt (e.g., FeCl₂ or FeSO₄) and hydrogen peroxide (H₂O₂).

• Reaction: Initiate the reaction by adding the Fenton reagents to the cholesterol solution. The reaction is typically carried out at room temperature with stirring. The concentrations of the reactants and the reaction time need to be optimized to maximize the yield of 7-KC while minimizing the formation of other oxidation products.

• Termination: Quench the reaction, for example, by adding a strong antioxidant like butylated hydroxytoluene (BHT).

• Purification: The resulting mixture will contain unreacted cholesterol and various oxysterols. Purification of 7-KC will require chromatographic techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantification: The purity and quantity of the synthesized 7-KC should be confirmed using analytical methods like GC-MS or LC-MS/MS.

Quantitative Data: Non-Enzymatic Synthesis

Quantitative data for the yield of 7-KC from non-enzymatic synthesis is highly variable and dependent on the specific reaction conditions. Researchers should expect to perform significant optimization to achieve desired yields and purity.

Conclusion

The in vitro synthesis of 7-Ketocholesterol can be achieved through both enzymatic and non-enzymatic methods. Enzymatic approaches using CYP7A1 or 11β-HSD2 offer high specificity, while cell-based systems provide a more physiologically relevant context. Non-enzymatic synthesis through autoxidation reflects a key pathological mechanism but requires careful optimization and purification to isolate 7-KC from other oxysterols. The protocols and data presented in this guide provide a solid foundation for researchers to produce and study 7-KC in a laboratory setting, thereby advancing our understanding of its role in health and disease.

References

• 1. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. 11β-Hydroxysteroid dehydrogenases control access of 7β,27-dihydroxycholesterol to retinoid-related orphan receptor γ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 7-Ketocholesterol and 7β-hydroxycholesterol: In vitro and animal models used to characterize their activities and to identify molecules preventing their toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]
• 8. researchgate.net [researchgate.net]
• 9. Conversion of 7-Dehydrocholesterol to 7-Ketocholesterol Is Catalyzed by Human Cytochrome P450 7A1 and Occurs by Direct Oxidation without an Epoxide Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rem.bioscientifica.com [rem.bioscientifica.com]
• 11. In vitro methods to assess 11β-hydroxysteroid dehydrogenase type 2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bmrservice.com [bmrservice.com]
• 14. Lipoprotein-Induced Increases in Cholesterol and 7-Ketocholesterol Result in Opposite Molecular-Scale Biophysical Effects on Membrane Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 15. research.aston.ac.uk [research.aston.ac.uk]
• 16. researchgate.net [researchgate.net]

7-Keto Cholesterol mechanism of action in endothelial cells

A Technical Guide for Researchers and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7-KC) is a prominent and highly toxic oxysterol, a product of cholesterol autoxidation.[1][2][3] It is formed through non-enzymatic processes involving free radicals or singlet oxygen.[1][2][3] Found in high concentrations within atherosclerotic plaques and oxidized low-density lipoprotein (LDL), 7-KC is a significant contributor to the pathogenesis of atherosclerosis.[1][2][4][5] Its presence is correlated with an increased risk of cardiovascular events and mortality in patients with coronary artery disease.[6] This oxysterol exerts potent proinflammatory and cytotoxic effects on the vascular endothelium, the critical interface between the bloodstream and the vessel wall.[1][2][7] Understanding the intricate molecular mechanisms by which 7-KC promotes endothelial cell dysfunction is paramount for developing targeted therapeutic strategies against atherosclerosis and other related vascular diseases. This document provides an in-depth overview of these mechanisms, supported by quantitative data, detailed experimental protocols, and visual signaling pathways.

Core Mechanisms of 7-Ketocholesterol Action in Endothelial Cells

7-KC instigates endothelial dysfunction through a multi-pronged assault, primarily involving the induction of inflammation, apoptosis, oxidative stress, and endothelial-mesenchymal transition.

Endothelial Inflammation and Leukocyte Adhesion

A primary event in atherogenesis is the adhesion of leukocytes to the endothelium, a process significantly enhanced by 7-KC.[1][2][8] 7-KC upregulates the expression of key adhesion molecules on the endothelial cell surface, including E-selectin, Intercellular Adhesion Molecule-1 (ICAM-1), and Vascular Cell Adhesion Molecule-1 (VCAM-1).[1][2][6] This enhanced expression facilitates the rolling, firm adhesion, and subsequent transmigration of monocytes into the vessel wall, where they differentiate into macrophages and contribute to foam cell formation.[1][2]

Signaling Pathways:

• p38 MAPK Pathway: The principal mechanism for 7-KC-induced adhesion molecule expression involves the activation of the p38 Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[1][2] Activated p38 MAPK phosphorylates the transcription factor Activating Transcription Factor 2 (ATF-2), which in turn mediates the upregulation of E-selectin.[2] Inhibition of p38 MAPK has been shown to suppress both E-selectin expression and the adhesion of monocytic cells to 7-KC-treated endothelial cells.[1][2]

• NF-κB Pathway: The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, a central regulator of inflammation, is also partially activated by 7-KC.[1][2] 7-KC can slightly enhance the phosphorylation of NF-κB and promote the nuclear translocation of its p65 subunit.[1] However, studies suggest that NF-κB activation may not be the primary driver and that the p38 MAPK pathway plays a more dominant role in this specific response.[1][9]

• Reactive Oxygen Species (ROS): 7-KC stimulates the production of intracellular ROS, which acts as a second messenger to mediate the enhanced expression of ICAM-1 and VCAM-1, further promoting endothelial adhesiveness to monocytes.[10]

Diagram 1: 7-KC-Induced Endothelial Inflammation and Adhesion.

Induction of Apoptosis and Cytotoxicity

7-KC is cytotoxic to endothelial cells, inducing a dose-dependent loss of cell viability through both apoptosis and necrosis.[4][6][11] This programmed cell death contributes to the erosion of the endothelial barrier, promoting lesion development.

Signaling Pathways:

• ROS and Oxidative Stress: 7-KC treatment leads to a significant increase in intracellular ROS, a key trigger for apoptosis.[8][12] This oxidative stress can damage cellular components, including mitochondria and lysosomes.[8]

• DNA Damage Response: The oxysterol activates DNA damage sensing pathways, including ATM/Chk2 and ATR/Chk1, along with the tumor suppressor p53, indicating that 7-KC causes genotoxic stress.[12]

• PI3K/Akt Pathway: The PI3K/Akt signaling pathway is also activated by 7-KC and appears to mediate its cytotoxic effects, as inhibition of this pathway attenuates 7-KC-induced apoptosis.[12]

• Mitochondrial/Lysosomal Dysfunction: 7-KC is known to disrupt the integrity of mitochondria and lysosomes, key organelles in the regulation of apoptosis.[4][7] This can lead to the release of pro-apoptotic factors and the activation of caspase cascades.

Diagram 2: 7-KC-Induced Apoptosis Signaling in Endothelial Cells.

Endothelial-Mesenchymal Transition (EndMT)

Recent evidence indicates that 7-KC can promote endothelial-mesenchymal transition (EndMT), a process where endothelial cells lose their characteristic properties and acquire a mesenchymal, fibroblast-like phenotype. This transition contributes to fibrosis and vascular remodeling.

Signaling Pathways and Markers:

• TGFβ/SMAD3 Pathway: 7-KC induces the expression of Transforming Growth Factor Beta (TGFβ). The subsequent activation of the TGFβ receptor and its downstream signaling mediator, SMAD3, is crucial for EndMT. Inhibition of this pathway abrogates the 7-KC-induced changes.[13]

• Marker Regulation: 7-KC treatment leads to a significant decrease in endothelial markers such as VE-cadherin, CD31, and VEGFR2.[13] Concurrently, it increases the expression of mesenchymal markers, including alpha-smooth muscle actin (αSMA) and Fibroblast Activation Protein (FAP).[13]

• Rac1 Activation: 7-KC activates the small GTPase Rac1, which is associated with increased cell migration, a key feature of the mesenchymal phenotype.[13]

Diagram 3: 7-KC-Induced Endothelial-Mesenchymal Transition.

Quantitative Data Summary

The effects of 7-KC on endothelial cells have been quantified in various studies. The tables below summarize key findings.

Table 1: Effect of 7-KC on Leukocyte-Endothelial Adhesion

Treatment Condition (HUVECs)	Interacting Cells per Field	Fold Change vs. Control	Reference
TNFα + 50 µM Cholesterol	13.1 ± 0.54	-	[1][2]
TNFα + 50 µM 7-Ketocholesterol	18.9 ± 0.35	~1.44x	[1][2]

Table 2: Effect of 7-KC on Pro-inflammatory Cytokine and Adhesion Molecule Expression

Target Gene/Protein	Cell Type	7-KC Effect	Reference
E-selectin	HUVEC	Upregulation	[1][2]
ICAM-1	HUVEC, HAEC	Upregulation	[1][2][10]
VCAM-1	HUVEC, HAEC	Upregulation	[1][2][10]
IL-1β	hCMEC/D3	Marked mRNA increase	[6][11]
IL-6	hCMEC/D3	Marked mRNA increase	[6][11]
IL-8	HUVEC, hCMEC/D3	Marked mRNA increase	[1][2][6][11]
TNF-α	hCMEC/D3	Marked mRNA increase	[6][11]
COX-2	hCMEC/D3	Marked mRNA increase	[6][11]
VEGF	Vascular Endothelial Cells	Induction	[1][14]

Table 3: Effect of 7-KC on Endothelial and Mesenchymal Markers in EndMT

Marker	Protein Type	7-KC Effect	Reference
VE-cadherin	Endothelial	Significant Decrease	[13]
CD31	Endothelial	Decrease	[13]
VEGFR2	Endothelial	Decrease	[13]
αSMA	Mesenchymal	Significant Increase	[13]
FAP	Mesenchymal	Significant Increase	[13]

Experimental Protocols

Detailed methodologies are crucial for the accurate study of 7-KC's effects. Below are protocols for key experiments cited in the literature.

Cell Culture

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs) are a commonly used primary cell line. Human Aortic Endothelial Cells (HAECs) and the human brain endothelial cell line hCMEC/D3 are also utilized.[1][10][11]

• Culture Medium: HUVECs are typically cultured in Endothelial Cell Growth Medium, supplemented with growth factors and fetal bovine serum.

• Treatment: 7-Ketocholesterol is solubilized in a suitable solvent like ethanol (B145695) or complexed with cyclodextrin (B1172386) to improve solubility in aqueous culture media.[3][13] Cells are often pretreated with 7-KC (e.g., 50 µM for 18 hours) before stimulation with an inflammatory agent like TNF-α (e.g., 0.1 ng/ml for 4 hours) for adhesion studies.[2]

Leukocyte-Endothelial Adhesion Assay (Flow-based)

• Objective: To quantify the interaction between monocytes and endothelial cells under physiological flow conditions.

• Protocol:

  • Culture HUVECs to confluence in a flow chamber system.

  • Treat HUVECs with 7-KC or control vehicle as described above.

  • Perfuse a suspension of fluorescently labeled monocytic cells (e.g., THP-1) over the HUVEC monolayer at a defined physiological shear stress.

  • Record the interactions using video microscopy.

  • Quantify the number of rolling and firmly adhered cells per field of view over time.[1]

Western Blotting

• Objective: To determine the expression levels of specific proteins (e.g., adhesion molecules, signaling kinases).

• Protocol:

  • Treat endothelial cells with 7-KC for the desired time.

  • Lyse the cells in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with primary antibodies specific to the target protein (e.g., anti-E-selectin, anti-phospho-p38).

  • Wash and incubate with a corresponding HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.[2]

Measurement of Intracellular ROS

• Objective: To quantify the generation of reactive oxygen species within cells.

• Protocol:

  • Culture endothelial cells in a multi-well plate.

  • Treat cells with 7-KC for the specified duration.

  • Load the cells with a fluorescent ROS-sensitive probe, such as 2′,7′-dichlorodihydrofluorescein diacetate (H2DCFDA), which fluoresces upon oxidation.[3]

  • Wash the cells to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence plate reader or flow cytometer. An increase in fluorescence corresponds to an increase in intracellular ROS.[3][15]

Diagram 4: General Experimental Workflow for Studying 7-KC Effects.

Conclusion

7-Ketocholesterol is a potent bioactive lipid that plays a critical role in the initiation and progression of endothelial dysfunction. Its mechanism of action is multifaceted, involving the induction of a pro-inflammatory and pro-thrombotic state through the upregulation of adhesion molecules via the p38 MAPK and NF-κB pathways. Furthermore, 7-KC triggers endothelial cell death by inducing overwhelming oxidative stress and activating apoptosis signaling cascades, including the DNA damage response and PI3K/Akt pathways. It also promotes vascular fibrosis and remodeling by inducing endothelial-mesenchymal transition. The convergence of these pathological effects underscores the importance of 7-KC as a key mediator of vascular injury in diseases such as atherosclerosis. The detailed pathways and experimental frameworks presented in this guide offer a foundation for researchers and drug development professionals to further investigate this toxic oxysterol and design novel therapeutic interventions aimed at mitigating its detrimental effects on the vascular endothelium.

References

• 1. 7-Ketocholesterol enhances leukocyte adhesion to endothelial cells via p38MAPK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 7-Ketocholesterol enhances leukocyte adhesion to endothelial cells via p38MAPK pathway | PLOS One [journals.plos.org]
• 3. 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Ergothioneine on 7-Ketocholesterol-Induced Endothelial Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 7-Ketocholesterol and 5,6-secosterol induce human endothelial cell dysfunction by differential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 7-Ketocholesterol enhances leukocyte adhesion to endothelial cells via p38MAPK pathway [ouci.dntb.gov.ua]
• 10. 7-Ketocholesterol enhances the expression of adhesion molecules on human aortic endothelial cells by increasing the production of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Ergothioneine on 7-Ketocholesterol-Induced Endothelial Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 7-Ketocholesterol induces ATM/ATR, Chk1/Chk2, PI3K/Akt signalings, cytotoxicity and IL-8 production in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 7-ketocholesterol induces endothelial-mesenchymal transition and promotes fibrosis: implications in neovascular age-related macular degeneration and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]
• 15. researchgate.net [researchgate.net]

Non-Enzymatic Formation of 7-Ketocholesterol from Cholesterol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

7-Ketocholesterol (B24107) (7-KCHO), a prominent and cytotoxic oxysterol, is primarily formed through the non-enzymatic oxidation of cholesterol. This process is intrinsically linked to conditions of oxidative stress and is implicated in the pathophysiology of numerous diseases, including atherosclerosis, neurodegenerative disorders, and age-related macular degeneration.[1][2] Understanding the mechanisms of its formation and the methods for its detection and quantification is paramount for researchers and drug development professionals seeking to elucidate its role in disease and develop targeted therapeutic interventions. This technical guide provides an in-depth overview of the core principles of non-enzymatic 7-KCHO formation, detailed experimental protocols for its in vitro generation and analysis, and a summary of relevant quantitative data.

The Core Mechanism: Cholesterol Autoxidation

The principal route for the non-enzymatic formation of 7-KCHO is the autoxidation of cholesterol, a free-radical chain reaction initiated by reactive oxygen species (ROS).[2][3] The allylic C-7 position on the cholesterol B-ring is particularly susceptible to hydrogen abstraction by ROS, such as the hydroxyl radical (•OH).[4][5] This initiating event leads to the formation of a cholesterol radical, which then reacts with molecular oxygen to produce a cholesterol hydroperoxide. Subsequent decomposition of this unstable intermediate yields 7-KCHO, as well as the epimeric 7-hydroxycholesterols (7α-OH-Ch and 7β-OH-Ch).[5]

Factors that promote the generation of ROS, such as the presence of transition metals (e.g., Fe²⁺ in the Fenton reaction), heat, and radiation, can significantly accelerate the rate of 7-KCHO formation.[4][6] This process is particularly relevant in biological membranes and lipoproteins where cholesterol is abundant and can be exposed to localized oxidative stress.[7]

Diagram 1: Non-enzymatic formation of 7-Ketocholesterol from Cholesterol.

Quantitative Data Summary

The following tables summarize quantitative data related to the non-enzymatic formation of 7-KCHO in various systems. It is important to note that yields and concentrations can vary significantly depending on the specific experimental conditions.

Parameter	Condition	Value	Reference(s)
Concentration in Human Plasma	Healthy Individuals	2.63 - 30.47 ng/mL	[8]
Patients with Niemann-Pick Disease Type C	Mean: 279 ng/mL	[9]
Patients with ASMase-deficient Niemann-Pick Disease	Mean: 245 ng/mL	[9]
Concentration in Tissues	Human Carotid Plaque	~43-fold higher than in plasma	[8]
In Vitro Oxidation Yield	Cholesteryl Acetate Oxidation with Rh₂(cap)₄/TBHP	63% (isolated yield)	[10]

Table 1: Quantitative data on 7-Ketocholesterol concentrations and yields.

Experimental Protocols

This section provides detailed methodologies for the in vitro formation of 7-KCHO and its subsequent quantification.

In Vitro Formation of 7-Ketocholesterol

Protocol 1: Fenton Reaction-Mediated Oxidation

This protocol utilizes the Fenton reaction to generate hydroxyl radicals, which subsequently oxidize cholesterol.

• Preparation of Cholesterol Liposomes:

  • Dissolve cholesterol in a chloroform:methanol (2:1, v/v) solution.

  • Dry the lipid solution under a stream of nitrogen gas to form a thin film.

  • Hydrate the lipid film with a phosphate-buffered saline (PBS) solution to a final cholesterol concentration of 1 mg/mL.

  • Vortex and sonicate the suspension to form small unilamellar vesicles.[1][11]

• Oxidation Reaction:

  • To the cholesterol liposome (B1194612) suspension, add FeSO₄ to a final concentration of 100 µM.

  • Initiate the reaction by adding H₂O₂ to a final concentration of 1 mM.

  • Incubate the reaction mixture at 37°C for 1-4 hours with gentle shaking.[12]

• Reaction Termination and Lipid Extraction:

  • Stop the reaction by adding an excess of a methanolic solution of butylated hydroxytoluene (BHT) (e.g., 10 µL of 1% BHT).

  • Extract the lipids using a modified Bligh-Dyer method with a chloroform:methanol:water (1:2:0.8, v/v/v) solvent system.[13]

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

Protocol 2: Tert-Butyl Hydroperoxide (t-BHP)-Mediated Oxidation

This protocol uses an organic hydroperoxide to induce cholesterol oxidation.

• Preparation of Cholesterol Solution:

  • Dissolve cholesterol in a suitable organic solvent, such as 1,2-dichloroethane.[10]

• Oxidation Reaction:

  • Add tert-butyl hydroperoxide (70% in water) to the cholesterol solution. The molar ratio of t-BHP to cholesterol can range from 4:1 to 5:1.[10]

  • A catalyst, such as dirhodium caprolactamate (Rh₂(cap)₄) at 0.1 to 1.0 mol%, can be added to enhance the reaction.[10]

  • Incubate the reaction mixture at 40°C for up to 20 hours.[10]

• Work-up and Purification:

  • Upon completion, the reaction mixture can be purified using column chromatography on silica (B1680970) gel to isolate the 7-KCHO.

Quantification of 7-Ketocholesterol

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a highly sensitive and specific method for the quantification of 7-KCHO, typically requiring a derivatization step to increase volatility.

• Sample Preparation and Derivatization:

  • Re-dissolve the dried lipid extract (from Protocol 1 or 2) in a suitable solvent.

  • Add an internal standard (e.g., epicoprostanol (B1214048) or a deuterated 7-KCHO analog).

  • Perform alkaline hydrolysis (saponification) using ethanolic KOH to release esterified oxysterols (optional, depending on the research question).[14]

  • Extract the non-saponifiable lipids with hexane.

  • Evaporate the solvent and derivatize the residue by adding a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in pyridine (B92270) and incubating at 60°C for 30-60 minutes.[15]

• GC-MS Parameters:

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm).[16]

  • Injector Temperature: 290°C.[16]

  • Oven Program: Start at a suitable initial temperature (e.g., 180°C), ramp up to a final temperature (e.g., 290°C) at a rate of 5-10°C/min.

  • Carrier Gas: Helium.[16]

  • Ionization Mode: Electron Ionization (EI).

  • MS Detection: Selected Ion Monitoring (SIM) of characteristic ions for the TMS-ether of 7-KCHO and the internal standard.

Protocol 4: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers high sensitivity and specificity and can often be performed without derivatization.

• Sample Preparation:

  • Re-dissolve the dried lipid extract in the initial mobile phase.

  • Add an internal standard (e.g., d7-7-ketocholesterol).[9]

  • Centrifuge the sample to remove any particulates.

• LC-MS/MS Parameters:

  • Column: A reverse-phase C18 column, such as a Waters BEH C18 (1.7 µm, 2.1 mm x 50 mm).[9]

  • Mobile Phase A: Water with 0.1-0.5% formic acid.[9]

  • Mobile Phase B: Methanol or acetonitrile (B52724) with 0.1-0.5% formic acid.[9]

  • Flow Rate: 0.3-0.5 mL/min.[9]

  • Gradient: A gradient from a lower to a higher percentage of mobile phase B is typically used to elute the analytes.

  • Ionization Mode: Positive Electrospray Ionization (ESI).[9]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for 7-KCHO and the internal standard. Common transitions for 7-KCHO include m/z 401.3 -> 383.3 and m/z 401.3 -> 161.1.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the in vitro formation and analysis of 7-KCHO.

Diagram 2: Experimental workflow for 7-Ketocholesterol formation and analysis.

Conclusion

The non-enzymatic formation of 7-ketocholesterol from cholesterol is a critical process in the landscape of oxidative stress and disease pathology. A thorough understanding of its underlying mechanisms, coupled with robust and reproducible experimental protocols for its generation and quantification, is essential for advancing research in this field. The methodologies and data presented in this technical guide provide a solid foundation for researchers, scientists, and drug development professionals to investigate the role of 7-KCHO in their specific areas of interest and to explore potential therapeutic strategies aimed at mitigating its detrimental effects.

References

• 1. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rem.bioscientifica.com [rem.bioscientifica.com]
• 3. Conversion of 7-Dehydrocholesterol to 7-Ketocholesterol Is Catalyzed by Human Cytochrome P450 7A1 and Occurs by Direct Oxidation without an Epoxide Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.aston.ac.uk [research.aston.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipoprotein-Induced Increases in Cholesterol and 7-Ketocholesterol Result in Opposite Molecular-Scale Biophysical Effects on Membrane Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimal TBHP Allylic Oxidation of Δ5-Steroids Catalyzed by Dirhodium Caprolactamate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols | MDPI [mdpi.com]
• 11. 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]
• 13. Gas chromatography-tandem mass spectrometry method for the simultaneous determination of oxysterols, plant sterols, and cholesterol precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. In vitro steady-state levels of hydrogen peroxide after exposure of male F344 rats and female B6C3F1 mice to hepatic peroxisome proliferators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scifac.hku.hk [scifac.hku.hk]

An In-depth Technical Guide to the Subcellular Localization of 7-Keto-Cholesterol in Foam Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

7-Keto-cholesterol (7-KC) is the most abundant oxysterol found in oxidized low-density lipoprotein (oxLDL) and atherosclerotic plaques.[1][2][3] Its accumulation within macrophage-derived foam cells is a critical event in the pathogenesis of atherosclerosis. The specific subcellular localization of 7-KC dictates its cytotoxic effects, including the induction of endoplasmic reticulum (ER) stress, mitochondrial dysfunction, and apoptosis.[3][4][5] Understanding where 7-KC accumulates within the cell and the pathways it triggers is paramount for developing targeted therapeutics to mitigate its detrimental effects. This guide provides a comprehensive overview of the known subcellular distribution of 7-KC in foam cells, details the experimental protocols used for its localization and quantification, and illustrates the key signaling pathways it initiates.

Subcellular Localization of 7-Keto-Cholesterol

The lipophilic nature of 7-KC allows it to traverse and incorporate into various cellular membranes and lipid-rich structures. While it can be found in multiple compartments, studies indicate that 7-KC preferentially accumulates in specific organelles, driving localized stress responses.

• Endoplasmic Reticulum (ER): The ER is a primary site for 7-KC accumulation and a major hub for sensing cellular stress. The presence of 7-KC in the ER membrane disrupts calcium homeostasis and protein folding, leading to the Unfolded Protein Response (UPR) and ER stress-induced apoptosis.[4][6] This is a key mechanism by which 7-KC contributes to foam cell death and plaque instability.[6]

• Mitochondria: Mitochondria are also significant targets for 7-KC. Its incorporation into mitochondrial membranes can lead to mitochondrial dysfunction, characterized by the generation of reactive oxygen species (ROS), a decrease in membrane potential, and the release of pro-apoptotic factors like cytochrome c.[5]

• Lipid Droplets & Cytoplasmic Structures: As a neutral lipid, 7-KC can be esterified by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT) and stored in lipid droplets.[7] Studies using fluorescent dyes like Nile Red have shown that 7-KC colocalizes with neutral and polar lipids inside cytoplasmic structures, which are essentially lipid droplets.[8] This esterification can be seen as a temporary detoxification mechanism, though the stored 7-KC can be hydrolyzed back to its free, toxic form.

• Lysosomes: Macrophages exposed to oxLDL accumulate cholesterol esters within their lysosomes. High levels of 7-KC are thought to contribute to lysosomal dysfunction by disrupting pH homeostasis, impairing the organelle's ability to process cellular debris.[2]

• Plasma Membrane: 7-KC integrates into the plasma membrane, altering its biophysical properties.[9] It disrupts the organization of lipid rafts and membrane order, which can impair crucial cellular functions like phagocytosis and signal transduction.[9][10]

Quantitative Distribution of 7-Keto-Cholesterol

Precise quantitative data on the percentage distribution of 7-KC across different organelles in foam cells is challenging to obtain and not widely published. The distribution is dynamic and depends on the concentration and duration of exposure to oxLDL. However, based on the collective findings from subcellular fractionation and imaging studies, a qualitative and semi-quantitative summary can be presented.

Subcellular Compartment	Relative Abundance of 7-KC	Key Associated Pathologies	References
Endoplasmic Reticulum	High	ER Stress, Unfolded Protein Response (UPR), Apoptosis	[4][6]
Mitochondria	Significant	ROS Production, Mitochondrial Dysfunction, Apoptosis
Lipid Droplets	Variable (High upon esterification)	Lipid Accumulation, Pro-inflammatory signaling	[8]
Lysosomes	Moderate to High	Lysosomal Dysfunction, Impaired Autophagy	[2]
Plasma Membrane	Moderate	Impaired Phagocytosis, Altered Signal Transduction	[9][10]

Key Signaling Pathways & Workflows

The accumulation of 7-KC in specific organelles triggers distinct signaling cascades that contribute to the pathophysiology of atherosclerosis.

7-KC-Induced ER Stress and Apoptosis

When 7-KC accumulates in the Endoplasmic Reticulum, it triggers the Unfolded Protein Response (UPR). Prolonged activation of the UPR shifts its function from adaptation to inducing apoptosis, primarily through the PERK-ATF4-CHOP signaling axis.[6][11]

Caption: 7-KC-induced ER stress leading to apoptosis.

Experimental Workflow for 7-KC Localization

Determining the subcellular location of 7-KC involves a multi-step process combining cell culture, fractionation, lipid extraction, and analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective Removal of 7KC by a Novel Atherosclerosis Therapeutic Candidate Reverts Foam Cells to a Macrophage-like Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-ketocholesterol induces apoptosis of MC3T3-E1 cells associated with reactive oxygen species generation, endoplasmic reticulum stress and caspase-3/7 dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aggregated LDL turn human macrophages into foam cells and induce mitochondrial dysfunction without triggering oxidative or endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of ER Stress-induced Apoptosis in Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sterol efflux is impaired from macrophage foam cells selectively enriched with 7-ketocholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 7-Ketocholesterol favors lipid accumulation and colocalizes with Nile Red positive cytoplasmic structures formed during 7-ketocholesterol-induced apoptosis: analysis by flow cytometry, FRET biphoton spectral imaging microscopy, and subcellular fractionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 7-Ketocholesterol impairs phagocytosis and efferocytosis via dysregulation of phosphatidylinositol 4,5-bisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The polar nature of 7-ketocholesterol determines its location within membrane domains and the kinetics of membrane microsolubilization by apolipoprotein A-I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]

The Enzymatic Gauntlet: A Technical Guide to 7-Keto-Cholesterol Metabolism in Hepatocytes

For Researchers, Scientists, and Drug Development Professionals

7-Keto-cholesterol (7-KC), a prominent and cytotoxic oxysterol, is implicated in the pathogenesis of numerous age-related and metabolic diseases. The liver, and specifically hepatocytes, plays a central role in the detoxification and elimination of 7-KC. This technical guide provides an in-depth exploration of the enzymatic pathways governing 7-KC metabolism within hepatocytes, offering a comprehensive resource for researchers and drug development professionals.

Core Enzymatic Pathways of 7-KC Metabolism in Hepatocytes

The metabolism of 7-KC in hepatocytes is a multi-step process orchestrated by a series of key enzymes, primarily aimed at converting the cytotoxic 7-KC into less harmful and more readily excretable compounds. The principal metabolic fates of 7-KC in the liver include its reduction to 7-hydroxycholesterols and its conversion into bile acids.

Reduction to 7-Hydroxycholesterols

The primary detoxification route for 7-KC involves its stereospecific reduction to 7β-hydroxycholesterol (7β-OHC) and 7α-hydroxycholesterol (7α-OHC). This conversion is predominantly catalyzed by 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) , an enzyme primarily located in the endoplasmic reticulum of hepatocytes.[1][2] While 11β-HSD1 can interconvert 7-KC and 7-hydroxycholesterols, in human liver cells, the reaction strongly favors the reduction of 7-KC to the less toxic 7β-OHC.[1]

Conversion to Bile Acids

A major pathway for the elimination of 7-KC is its conversion to bile acids, a process initiated by the mitochondrial enzyme sterol 27-hydroxylase (CYP27A1) .[3][4] CYP27A1 hydroxylates 7-KC at the 27th carbon position, forming 27-hydroxy-7-ketocholesterol (27OH-7K).[3] This initial step is crucial for rendering the molecule more water-soluble and directing it towards the acidic bile acid synthesis pathway.[3][4]

Another key enzyme in the context of bile acid synthesis from oxysterols is cytochrome P450 7A1 (CYP7A1) . While CYP7A1 is the rate-limiting enzyme in the classical bile acid synthesis pathway starting from cholesterol, it can also act on 7-dehydrocholesterol (B119134) to produce 7-KC.[5][6][7] Although not directly metabolizing 7-KC, its upregulation can influence the pool of 7-KC available for other metabolic routes.[6]

Sulfonation

In addition to reduction and conversion to bile acids, hepatocytes can also detoxify 7-KC through sulfonation. This reaction is catalyzed by sterol sulfotransferase SULT2B1b , which transfers a sulfonate group to 7-KC and its reduced derivatives, significantly decreasing their cytotoxicity.[1]

Quantitative Data on 7-KC Metabolism

The efficiency of 7-KC metabolism is a critical factor in mitigating its toxic effects. The following table summarizes key quantitative parameters related to the enzymatic metabolism of 7-KC.

Enzyme	Substrate	Product(s)	Cell Type/System	Key Findings	Reference
11β-HSD1	7-Keto-cholesterol	7β-Hydroxycholesterol, 7α-Hydroxycholesterol	Human liver cells	Stereospecifically reduces 7-KC to 7β-OHC.	[1]
CYP27A1	7-Keto-cholesterol	27-Hydroxy-7-ketocholesterol	HepG2 cells, Recombinant enzyme	The initial and rate-limiting step in the conversion of 7-KC to water-soluble products (bile acids).[3]	[3][8][9]
SULT2B1b	7-Keto-cholesterol and its reduced derivatives	Sulfonated oxysterols	Liver	Sulfonates oxysterols, rendering them significantly less cytotoxic.	[1]

Experimental Protocols

In Vitro Metabolism of 7-KC in HepG2 Cells

This protocol outlines a general procedure for studying the metabolism of 7-KC in the human hepatoblastoma cell line, HepG2.

1. Cell Culture:

• Culture HepG2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

• Seed cells in appropriate culture plates (e.g., 6-well or 12-well plates) and grow to 80-90% confluency.

2. Treatment with 7-Keto-cholesterol:

• Prepare a stock solution of 7-KC in a suitable solvent (e.g., ethanol (B145695) or DMSO).

• Dilute the 7-KC stock solution in serum-free DMEM to the desired final concentration (e.g., 10-50 µM).

• Remove the growth medium from the HepG2 cells and wash twice with phosphate-buffered saline (PBS).

• Add the 7-KC-containing medium to the cells and incubate for various time points (e.g., 6, 12, 24 hours).

3. Metabolite Extraction:

• After incubation, collect the culture medium.

• Wash the cells with ice-cold PBS.

• Lyse the cells using a suitable method (e.g., scraping in methanol (B129727) or using a lysis buffer).

• Combine the cell lysate and the collected medium.

• Perform a liquid-liquid extraction to separate the sterols. A common method is the Bligh and Dyer method using a chloroform:methanol:water mixture.

• Evaporate the organic phase to dryness under a stream of nitrogen.

4. Analysis of Metabolites by LC-MS/MS:

• Reconstitute the dried extract in a suitable solvent (e.g., methanol).

• Analyze the sample using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Chromatographic Separation: Use a C18 reverse-phase column (e.g., Waters BEH C18, 1.7 µm, 2.1 mm × 50 mm).[10]

• Mobile Phase: Employ a gradient elution with a mobile phase consisting of A) water with 0.1% formic acid and B) acetonitrile/methanol with 0.1% formic acid.[11]

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode and use multiple reaction monitoring (MRM) to detect and quantify 7-KC and its specific metabolites (e.g., 7β-OHC, 7α-OHC, 27OH-7K).[10][11]

Enzyme Assays for 7-KC Metabolizing Enzymes

1. 11β-HSD1 Activity Assay:

• Incubate liver microsomes or recombinant 11β-HSD1 with 7-KC and an NADPH-generating system.

• After a defined incubation period, stop the reaction and extract the sterols.

• Analyze the formation of 7β-OHC and 7α-OHC by LC-MS/MS.

2. CYP27A1 Activity Assay:

• Incubate isolated mitochondria from hepatocytes or recombinant CYP27A1 with 7-KC in the presence of an NADPH-regenerating system.

• Terminate the reaction and extract the metabolites.

• Quantify the production of 27OH-7K using LC-MS/MS.[3]

Visualizing the Pathways and Workflows

To provide a clearer understanding of the complex processes involved in 7-KC metabolism, the following diagrams illustrate the key signaling pathways and a typical experimental workflow.

Caption: Enzymatic pathways of 7-Keto-Cholesterol metabolism in hepatocytes.

Caption: Experimental workflow for studying 7-KC metabolism in hepatocytes.

Conclusion

The enzymatic metabolism of 7-Keto-cholesterol in hepatocytes is a critical detoxification process that protects the body from the harmful effects of this oxysterol. A thorough understanding of the enzymes involved, their kinetics, and the resulting metabolic pathways is essential for developing therapeutic strategies to mitigate diseases associated with 7-KC accumulation. This guide provides a foundational resource for researchers and professionals in the field, summarizing the current knowledge and providing practical experimental frameworks for further investigation.

References

• 1. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 11β-Hydroxysteroid dehydrogenase type 1 contributes to the balance between 7-keto- and 7-hydroxy-oxysterols in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolism of an oxysterol, 7-ketocholesterol, by sterol 27-hydroxylase in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rem.bioscientifica.com [rem.bioscientifica.com]
• 5. research.aston.ac.uk [research.aston.ac.uk]
• 6. On the formation of 7-ketocholesterol from 7-dehydrocholesterol in patients with CTX and SLO - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conversion of 7-ketocholesterol to oxysterol metabolites by recombinant CYP27A1 and retinal pigment epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 7-Ketocholesterol Induces Lipid Metabolic Reprogramming and Enhances Cholesterol Ester Accumulation in Cardiac Cells [mdpi.com]

An In-depth Technical Guide on 7-Ketocholesterol-Induced Reactive Oxygen Species Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Ketocholesterol (7-Keto), a prominent oxysterol formed from the oxidation of cholesterol, is a critical mediator of cellular stress and is implicated in the pathogenesis of numerous diseases, including atherosclerosis, neurodegenerative disorders, and age-related macular degeneration. A primary mechanism underlying its cytotoxicity is the induction of excessive reactive oxygen species (ROS) production, leading to oxidative stress, mitochondrial dysfunction, endoplasmic reticulum (ER) stress, and ultimately, programmed cell death. This technical guide provides a comprehensive overview of the core mechanisms of 7-Keto-induced ROS production, detailing the involved signaling pathways and offering a compilation of experimental protocols for its investigation. Quantitative data from various studies are summarized to facilitate comparative analysis, and key cellular pathways are visualized to provide a clear understanding of the intricate molecular interactions. This document is intended to serve as a valuable resource for researchers and professionals in drug development aiming to understand and target the detrimental effects of 7-Keto.

Introduction

7-Ketocholesterol is one of the most abundant and cytotoxic oxysterols found in oxidized low-density lipoprotein (oxLDL) and atherosclerotic plaques. Its accumulation in various tissues contributes to cellular dysfunction by disrupting membrane integrity, altering lipid metabolism, and potently inducing oxidative stress[1]. The overproduction of ROS is a central event in the pathophysiology of 7-Keto toxicity, initiating a cascade of deleterious cellular responses. Understanding the molecular sources and signaling pathways governing 7-Keto-induced ROS is paramount for developing therapeutic strategies to mitigate its harmful effects. This guide will delve into the primary sources of ROS production, namely NADPH oxidases, mitochondria, and the endoplasmic reticulum, and elucidate the signaling networks that are activated by 7-Keto.

Primary Sources of 7-Ketocholesterol-Induced ROS Production

NADPH Oxidase (NOX) Family

The NADPH oxidase (NOX) family of enzymes are key producers of ROS in response to various stimuli. In the context of 7-Keto exposure, NADPH oxidase 4 (Nox4) has been identified as a major contributor to ROS generation in several cell types, including vascular smooth muscle cells (VSMCs) and osteoblasts[2][3].

• Mechanism of Activation : 7-Keto treatment leads to a significant upregulation of Nox4 mRNA and protein expression[2][4][5][6]. This increase in Nox4 levels is a primary driver of the subsequent elevation in intracellular ROS. In human aortic smooth muscle cells, 7-Keto specifically upregulates Nox4 without altering the expression of Nox1 or Nox5[2][5]. The activation of the IRE-1/JNK/AP-1 signaling pathway, a component of the unfolded protein response (UPR), has been shown to mediate the 7-Keto-induced expression of Nox4[2][3].

Mitochondria

Mitochondria are both a source and a target of cellular ROS. 7-Keto can induce mitochondrial dysfunction, leading to an increase in the production of superoxide (B77818) anions.

• Mechanism of Mitochondrial ROS Production : 7-Keto treatment has been shown to impair the mitochondrial transmembrane potential (ΔΨm)[7][8]. This depolarization of the mitochondrial membrane can disrupt the electron transport chain, leading to electron leakage and the subsequent generation of superoxide. The release of cytochrome c from the mitochondria into the cytosol, a key event in the intrinsic apoptotic pathway, is also observed following 7-Keto exposure and is linked to mitochondrial-derived ROS[7].

Endoplasmic Reticulum (ER) Stress

The endoplasmic reticulum is a critical site for protein folding and calcium homeostasis. Disruption of these functions by 7-Keto leads to ER stress and the unfolded protein response (UPR), which can contribute to ROS production.

• ER Stress-Mediated ROS : 7-Keto is a known inducer of ER stress, characterized by the upregulation of ER stress markers such as GRP78/Bip and CHOP[2][9][10][11]. The ER stress response, particularly through the IRE1 pathway, can lead to the activation of signaling cascades that promote Nox4 expression, thereby linking ER stress directly to NADPH oxidase-mediated ROS production[2][3].

Signaling Pathways in 7-Ketocholesterol-Induced ROS Production

The induction of ROS by 7-Keto involves a complex interplay of various signaling pathways that regulate the activity and expression of ROS-producing enzymes.

Protein Kinase C (PKC) and Rac GTPase Pathway

In some cell types, such as human red blood cells, 7-Keto-induced activation of NADPH oxidase is mediated by the activation of Protein Kinase C (PKC) and the small GTPase Rac.

Mitogen-Activated Protein Kinase (MAPK) Pathways

The MAPK pathways, including ERK1/2 and p38 MAPK, are activated in response to 7-Keto and play a role in the subsequent inflammatory and apoptotic responses, although their direct role in ROS production is cell-type dependent[12].

PI3K/Akt Pathway

The PI3K/Akt pathway is another signaling cascade implicated in the cellular response to 7-Keto. Its role can be complex, with some studies suggesting its involvement in pro-survival signals, while others link it to the inflammatory response[12].

Quantitative Data on 7-Ketocholesterol-Induced Effects

The following tables summarize quantitative data from various studies on the effects of 7-Ketocholesterol.

Table 1: Effect of 7-Ketocholesterol on ROS Production and Cell Viability

Cell Type	7-Keto Concentration	Duration of Treatment	Fold Increase in ROS	% Decrease in Cell Viability	Reference
Human Aortic Smooth Muscle Cells	40 µg/mL	16 h	~2.5-fold	Not specified	[2]
MC3T3-E1 Osteoblasts	20 µM	48 h	Concentration-dependent increase	~26.3% (apoptosis)
MC3T3-E1 Osteoblasts	40 µM	48 h	Concentration-dependent increase	~35.6% (apoptosis)
N2a Neuronal Cells	50 µM	48 h	Significant increase	~50%	[8]
ARPE-19 Cells	up to 15 µM	24 h	No significant increase	Not cytotoxic	[12]
ARPE-19 Cells	20 µM	24 h	Not specified	50-60%	[12]

Table 2: Effect of 7-Ketocholesterol on Nox4 Expression

Cell Type	7-Keto Concentration	Duration of Treatment	Fold Increase in Nox4 mRNA	Fold Increase in Nox4 Protein	Reference
Human Aortic Smooth Muscle Cells	40 µg/mL	16 h	~3-fold	Significant increase	[2][5]
MC3T3-E1 Osteoblasts	20-40 µM	Not specified	Not specified	Concentration-dependent increase
Human Aortic Smooth Muscle Cells	20 µmol/L	16 h	Significant increase	Significant increase	[6]

Table 3: Effect of 7-Ketocholesterol on Mitochondrial Membrane Potential (ΔΨm)

Cell Type	7-Keto Concentration	Duration of Treatment	Observation	Reference
Rabbit Aortic Smooth Muscle Cells	25 µM	16 h	Loss of ΔΨm (depolarization)	[7]
N2a Neuronal Cells	50 µM	48 h	Significant drop in ΔΨm	[8]
Human Aortic Smooth Muscle Cells	Not specified	Not specified	Impaired ΔΨm

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate 7-Keto-induced ROS production and its consequences.

Measurement of Intracellular ROS using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

This protocol describes the use of DCFH-DA to measure total intracellular ROS levels.

• Principle : DCFH-DA is a cell-permeable, non-fluorescent probe. Inside the cell, it is deacetylated by cellular esterases to DCFH, which is then oxidized by ROS to the highly fluorescent compound 2',7'-dichlorofluorescein (B58168) (DCF). The fluorescence intensity is proportional to the amount of ROS.

• Materials :

  • DCFH-DA (stock solution in DMSO)

  • Cell culture medium (e.g., DMEM)

  • Phosphate-buffered saline (PBS)

  • 24-well or 96-well plates

  • Fluorescence microscope or microplate reader

• Protocol :

  • Cell Seeding : Seed cells in a 24-well or 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treatment : Treat the cells with the desired concentrations of 7-Ketocholesterol for the specified duration. Include a vehicle-treated control.

  • DCFH-DA Staining :

    • Prepare a fresh working solution of DCFH-DA (typically 5-25 µM) in pre-warmed serum-free medium or PBS. Protect the solution from light.

    • Remove the treatment medium and wash the cells once with PBS.

    • Add the DCFH-DA working solution to each well and incubate for 30-45 minutes at 37°C in the dark.

  • Washing : Remove the DCFH-DA solution and wash the cells twice with PBS to remove excess probe.

  • Measurement :

    • Add PBS to each well.

    • Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm) or visualize and capture images using a fluorescence microscope.

  • Data Normalization : Normalize the fluorescence intensity to the protein concentration in each well (e.g., using a Bradford or BCA assay) to account for differences in cell number.

Assessment of Mitochondrial Superoxide with MitoSOX Red

This protocol details the use of MitoSOX Red, a fluorescent probe that specifically detects superoxide in the mitochondria of live cells.

• Principle : MitoSOX Red is a cell-permeant dye that selectively targets mitochondria. It is oxidized by superoxide to a product that binds to mitochondrial nucleic acids, emitting red fluorescence.

• Materials :

  • MitoSOX Red reagent (stock solution in DMSO)

  • Cell culture medium or Hank's Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺

  • Fluorescence microscope or flow cytometer

• Protocol :

  • Cell Preparation : Culture and treat cells with 7-Ketocholesterol as described in the previous protocol.

  • MitoSOX Red Staining :

    • Prepare a fresh working solution of MitoSOX Red (typically 1-5 µM) in pre-warmed HBSS or serum-free medium.

    • Remove the treatment medium and wash the cells.

    • Add the MitoSOX Red working solution and incubate for 10-30 minutes at 37°C, protected from light.

  • Washing : Gently wash the cells three times with pre-warmed buffer.

  • Analysis :

    • Microscopy : Immediately image the cells using a fluorescence microscope with appropriate filter sets (excitation ~510 nm, emission ~580 nm).

    • Flow Cytometry : Harvest the cells, resuspend in buffer, and analyze immediately on a flow cytometer.

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

This protocol describes the use of the ratiometric fluorescent dye JC-1 to assess changes in mitochondrial membrane potential.

• Principle : JC-1 is a cationic dye that accumulates in mitochondria in a potential-dependent manner. In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains as monomers and emits green fluorescence. The ratio of red to green fluorescence provides a measure of mitochondrial depolarization.

• Materials :

  • JC-1 dye

  • Cell culture medium

  • PBS

  • Fluorescence microplate reader, fluorescence microscope, or flow cytometer

• Protocol :

  • Cell Treatment : Treat cells with 7-Ketocholesterol as required. Include a positive control for depolarization (e.g., CCCP).

  • JC-1 Staining :

    • Prepare a JC-1 working solution (typically 1-10 µM) in pre-warmed cell culture medium.

    • Remove the treatment medium and add the JC-1 working solution.

    • Incubate for 15-30 minutes at 37°C.

  • Washing : Wash the cells with PBS or assay buffer.

  • Analysis :

    • Measure the fluorescence intensity for both red (excitation ~540 nm, emission ~590 nm) and green (excitation ~485 nm, emission ~535 nm) channels.

    • Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Detection of Apoptosis using Annexin V and Propidium Iodide (PI) Staining

This protocol details a common method for quantifying apoptosis by flow cytometry.

• Principle : In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is lost.

• Materials :

  • FITC-conjugated Annexin V

  • Propidium Iodide (PI)

  • 1X Binding Buffer (e.g., 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂)

  • PBS

  • Flow cytometer

• Protocol :

  • Cell Preparation : Induce apoptosis by treating cells with 7-Ketocholesterol. Collect both adherent and floating cells.

  • Washing : Wash the cells twice with cold PBS.

  • Resuspension : Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

  • Staining :

    • To 100 µL of the cell suspension, add 5 µL of FITC-Annexin V and 5 µL of PI.

    • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Analysis :

    • Add 400 µL of 1X Binding Buffer to each tube.

    • Analyze the cells by flow cytometry within one hour.

    • Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blotting for ER Stress Markers (GRP78 and CHOP)

This protocol outlines the detection of key ER stress proteins by Western blotting.

• Principle : Western blotting is used to detect specific proteins in a sample. Following 7-Keto treatment, the expression of ER stress markers like GRP78 (an ER chaperone) and CHOP (a pro-apoptotic transcription factor) is often upregulated.

• Materials :

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-GRP78, anti-CHOP, and a loading control like anti-β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Protocol :

  • Cell Lysis : After treatment with 7-Ketocholesterol, wash cells with cold PBS and lyse them in lysis buffer.

  • Protein Quantification : Determine the protein concentration of the lysates.

  • SDS-PAGE : Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer : Transfer the separated proteins to a membrane.

  • Blocking : Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation : Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody.

  • Detection : Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Analysis : Quantify the band intensities and normalize to the loading control.

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a general experimental workflow for studying 7-Keto-induced ROS production.

References

• 1. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DCFDA / H2DCFDA - Cellular ROS Assay Kit (ab113851) | Abcam [abcam.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. NAD(P)H Oxidase Nox-4 Mediates 7-Ketocholesterol-Induced Endoplasmic Reticulum Stress and Apoptosis in Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 7-Ketocholesterol Induces Autophagy in Vascular Smooth Muscle Cells through Nox4 and Atg4B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. GRP78/BiP Is Required for Cell Proliferation and Protecting the Inner Cell Mass from Apoptosis during Early Mouse Embryonic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Flow Cytometry-based Assay for Measuring Mitochondrial Membrane Potential in Cardiac Myocytes After Hypoxia/Reoxygenation - PMC [pmc.ncbi.nlm.nih.gov]

7-Ketocholesterol's Inflammatory Assault on Neuronal Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted inflammatory response elicited by 7-Ketocholesterol (B24107) (7KC) in neuronal cells. 7KC, a prominent and toxic oxidation product of cholesterol, is increasingly implicated in the pathogenesis of neurodegenerative diseases.[1][2] Its accumulation in brain tissue triggers a cascade of detrimental events, including robust inflammatory signaling, oxidative stress, and ultimately, neuronal cell death.[3][4] This document provides a comprehensive overview of the key signaling pathways, quantitative effects, and detailed experimental methodologies relevant to the study of 7KC-induced neuroinflammation, intended to serve as a valuable resource for researchers in the field.

Core Inflammatory Mechanisms and Signaling Pathways

7-Ketocholesterol acts as a potent danger-associated molecular pattern (DAMP) in the central nervous system, instigating inflammatory responses primarily through the activation of glial cells, such as microglia and astrocytes, which in turn impact neuronal health.[3][5] The inflammatory signaling cascades initiated by 7KC are complex and converge on the activation of key transcription factors and the release of pro-inflammatory mediators.

One of the central pathways activated by 7KC is the Toll-like receptor 4 (TLR4) signaling cascade.[6][7] Activation of TLR4 can lead to the recruitment of adaptor proteins like MyD88 and TRIF, culminating in the activation of the transcription factor NF-κB.[7][8] NF-κB then translocates to the nucleus to induce the expression of a wide array of pro-inflammatory genes, including cytokines and chemokines.[4][9]

Furthermore, 7KC is a known activator of the NLRP3 inflammasome, a multi-protein complex that plays a critical role in innate immunity.[6][10] Upon activation, the NLRP3 inflammasome processes pro-caspase-1 into its active form, which then cleaves pro-interleukin-1β (IL-1β) and pro-interleukin-18 (IL-18) into their mature, secreted forms.[10][11] These cytokines are potent mediators of inflammation and can exacerbate neuronal damage.

The inflammatory response to 7KC is intricately linked with the induction of oxidative stress. 7KC treatment leads to an overproduction of reactive oxygen species (ROS), which can damage cellular components and further amplify inflammatory signaling.[12][13] This creates a vicious cycle where inflammation and oxidative stress potentiate each other, leading to mitochondrial dysfunction and the initiation of apoptotic cell death pathways.[1][12]

Below are diagrams illustrating the key signaling pathways involved in the 7KC-induced inflammatory response.

digraph "7KC_TLR4_NFkB_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowhead=normal, penwidth=1.5];

"7KC" [shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; "TLR4" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "MyD88" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "TRIF" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "IKK" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "IκB" [fillcolor="#F1F3F4", fontcolor="#202124"]; "NF-κB" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Nucleus" [shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; "Pro-inflammatory Genes" [fillcolor="#F1F3F4", fontcolor="#202124"]; "Cytokines" [shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"];

"7KC" -> "TLR4" [color="#202124"]; "TLR4" -> "MyD88" [color="#202124"]; "TLR4" -> "TRIF" [color="#202124"]; "MyD88" -> "IKK" [color="#202124"]; "TRIF" -> "IKK" [color="#202124"]; "IKK" -> "IκB" [label="phosphorylates", fontsize=8, fontcolor="#5F6368", color="#202124"]; "IκB" -> "NF-κB" [label="releases", fontsize=8, fontcolor="#5F6368", color="#202124", style=dashed]; "NF-κB" -> "Nucleus" [label="translocates", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Nucleus" -> "Pro-inflammatory Genes" [label="activates", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Pro-inflammatory Genes" -> "Cytokines" [label="expresses", fontsize=8, fontcolor="#5F6368", color="#202124"]; }

7KC activates the TLR4 signaling pathway, leading to NF-κB activation.

digraph "7KC_NLRP3_Inflammasome_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowhead=normal, penwidth=1.5];

"7KC" [shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; "NLRP3" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "ASC" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Pro-caspase-1" [fillcolor="#F1F3F4", fontcolor="#202124"]; "Caspase-1" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Pro-IL-1β" [fillcolor="#F1F3F4", fontcolor="#202124"]; "IL-1β" [shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; "Pro-IL-18" [fillcolor="#F1F3F4", fontcolor="#202124"]; "IL-18" [shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"];

"7KC" -> "NLRP3" [label="activates", fontsize=8, fontcolor="#5F6368", color="#202124"]; "NLRP3" -> "ASC" [label="recruits", fontsize=8, fontcolor="#5F6368", color="#202124"]; "ASC" -> "Pro-caspase-1" [label="recruits", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Pro-caspase-1" -> "Caspase-1" [label="cleavage", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Caspase-1" -> "Pro-IL-1β" [label="cleaves", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Pro-IL-1β" -> "IL-1β" [label="matures to", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Caspase-1" -> "Pro-IL-18" [label="cleaves", fontsize=8, fontcolor="#5F6368", color="#202124"]; "Pro-IL-18" -> "IL-18" [label="matures to", fontsize=8, fontcolor="#5F6368", color="#202124"]; }

7KC triggers the assembly and activation of the NLRP3 inflammasome.

Quantitative Effects of 7-Ketocholesterol on Neuronal and Glial Cells

The following tables summarize the quantitative data from various studies on the effects of 7KC on neuronal and glial cells. These tables provide a clear comparison of the impact of 7KC across different experimental conditions.

Table 1: Effects of 7-Ketocholesterol on Cytokine and Inflammatory Marker Expression

Cell Type	7KC Concentration	Treatment Duration	Marker	Fold Change/Induction	Reference
ARPE-19	15 µM	Not Specified	VEGF	Markedly Induced	[9]
ARPE-19	15 µM	Not Specified	IL-6	Markedly Induced	[9]
ARPE-19	15 µM	Not Specified	IL-8	Markedly Induced	[9]
ARPE-19	8 µM	24 hours	IL-1β	~4.4-fold	[8]
ARPE-19	8 µM	24 hours	IL-6	~17.5-fold	[8]
ARPE-19	8 µM	24 hours	IL-8	~6.1-fold	[8]
ARPE-19	8 µM	24 hours	VEGF	~6.0-fold	[8]
Mixed Glial Culture	10 µM	24 hours	GFAP	Significantly Increased	[3]
Mixed Glial Culture	10 µM	24 hours	TNFα	Significantly Increased	[3]

Table 2: Effects of 7-Ketocholesterol on Cell Viability and Apoptosis

Cell Type	7KC Concentration	Treatment Duration	Effect	Measurement	Reference
N2a neuroblastoma	50 µM	48 hours	IC50	FDA assay	[14]
Differentiated PC12	Not Specified	Not Specified	Apoptosis	Caspase-3 activation	[4]
Differentiated PC12	Not Specified	Not Specified	Apoptosis	Cytochrome c release	[4]
N2a neuroblastoma	50 µM	48 hours	Decreased Mitochondrial Potential	DiOC6(3) staining	[12]
N2a neuroblastoma	50 µM	48 hours	Increased Membrane Permeability	Propidium iodide staining	[12]

Table 3: Effects of 7-Ketocholesterol on Oxidative Stress

Cell Type	7KC Concentration	Treatment Duration	Effect	Measurement	Reference
Astrocytes (in mixed glial culture)	10 µM	24 hours	Increased ROS	H2O2 sensor	[3][5]
N2a neuroblastoma	50 µM	48 hours	ROS Overproduction	Dihydroethidium staining	[12]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for studying the effects of 7KC on neuronal cells.

Cell Culture and 7-Ketocholesterol Treatment

Objective: To culture neuronal cell lines and treat them with 7KC to study its effects.

Materials:

• Neuronal cell line (e.g., murine neuroblastoma N2a, rat pheochromocytoma PC12)[4][12]

• Dulbecco's Modified Eagle Medium (DMEM)[12]

• Fetal Bovine Serum (FBS)[12]

• Penicillin-Streptomycin solution[12]

• 7-Ketocholesterol (7KC)

• Hydroxypropyl-β-cyclodextrin (HPBCD) or other suitable solvent for 7KC[9]

• Cell culture plates/flasks

Protocol:

• Cell Culture:

  • Maintain the chosen neuronal cell line (e.g., N2a) in DMEM supplemented with 10% heat-inactivated FBS and 1% penicillin-streptomycin.[12]

  • Culture the cells in a humidified incubator at 37°C with 5% CO2.

  • For differentiation of PC12 cells, treat with nerve growth factor (NGF) as per standard protocols.

• Preparation of 7KC Stock Solution:

  • Dissolve 7KC in a suitable solvent like ethanol (B145695) or solubilize it in HPBCD to enhance its delivery in aqueous culture medium.[9] Prepare a concentrated stock solution.

• Cell Seeding and Treatment:

  • Seed the cells into appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) at a desired density.

  • Allow the cells to adhere and grow for 24 hours.[12]

  • Prepare the final working concentrations of 7KC (e.g., 10 µM, 50 µM) by diluting the stock solution in fresh culture medium.[3][12]

  • Remove the old medium from the cells and replace it with the medium containing the desired concentration of 7KC or vehicle control.

  • Incubate the cells for the specified duration (e.g., 24 or 48 hours).[3][12]

digraph "Experimental_Workflow_Cell_Culture" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [arrowhead=normal, penwidth=1.5, color="#202124"];

A [label="Culture Neuronal Cells"]; B [label="Seed Cells into Plates"]; C [label="Prepare 7KC Treatment Medium"]; D [label="Treat Cells with 7KC"]; E [label="Incubate for 24-48 hours"]; F [label="Proceed to Downstream Analysis"];

A -> B; B -> C; C -> D; D -> E; E -> F; }

Workflow for cell culture and 7-Ketocholesterol treatment.

Quantification of Inflammatory Markers by qPCR

Objective: To measure the gene expression levels of inflammatory cytokines and markers in response to 7KC treatment.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., TNFα, IL-6, IL-1β, GFAP) and a housekeeping gene (e.g., GAPDH, β-actin)

• qPCR instrument

Protocol:

• RNA Extraction:

  • Following 7KC treatment, lyse the cells and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis:

  • Quantify the extracted RNA and synthesize cDNA from an equal amount of RNA from each sample using a cDNA synthesis kit.

• qPCR:

  • Perform quantitative real-time PCR (qPCR) using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

  • Run the qPCR reaction in a thermal cycler with appropriate cycling conditions.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.

digraph "qPCR_Workflow" { graph [rankdir="LR", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [arrowhead=normal, penwidth=1.5, color="#202124"];

A [label="RNA Extraction"]; B [label="cDNA Synthesis"]; C [label="qPCR Amplification"]; D [label="Data Analysis (ΔΔCt)"];

A -> B; B -> C; C -> D; }

Workflow for quantifying gene expression by qPCR.

Assessment of Cell Viability by Fluorescein Diacetate (FDA) Assay

Objective: To determine the cytotoxicity of 7KC on neuronal cells.

Materials:

• Fluorescein diacetate (FDA) stock solution

• Phosphate-buffered saline (PBS)

• Fluorescence microplate reader

Protocol:

• Cell Treatment:

  • Seed cells in a 96-well plate and treat with various concentrations of 7KC for the desired duration.[14]

• FDA Staining:

  • After treatment, wash the cells with PBS.

  • Add FDA solution (e.g., 10 µg/mL in PBS) to each well and incubate at 37°C for 15-30 minutes.

• Fluorescence Measurement:

  • Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm using a fluorescence microplate reader.

• Data Analysis:

  • Express the viability as a percentage of the control (untreated) cells. Calculate the IC50 value, which is the concentration of 7KC that causes 50% inhibition of cell viability.[14]

Measurement of Reactive Oxygen Species (ROS) Production

Objective: To quantify the intracellular ROS levels induced by 7KC.

Materials:

• Dihydroethidium (DHE) or other ROS-sensitive fluorescent probes

• Flow cytometer or fluorescence microscope

Protocol:

• Cell Treatment:

  • Treat cells with 7KC as described previously.

• Probe Loading:

  • Towards the end of the treatment period, add the ROS-sensitive probe (e.g., DHE) to the culture medium and incubate for the recommended time.

• Analysis:

  • Flow Cytometry: Harvest the cells, wash with PBS, and resuspend in a suitable buffer. Analyze the fluorescence intensity of the cells using a flow cytometer.[12]

  • Fluorescence Microscopy: Wash the cells and observe them under a fluorescence microscope to visualize and quantify ROS production.

• Data Analysis:

  • Quantify the mean fluorescence intensity or the percentage of ROS-positive cells.

This guide provides a foundational understanding of the inflammatory response to 7-Ketocholesterol in neuronal cells. The presented data and protocols offer a starting point for researchers aiming to investigate the mechanisms of 7KC-induced neurotoxicity and to develop potential therapeutic interventions for neurodegenerative diseases.

References

• 1. Influential role of 7-Ketocholesterol in the progression of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 7-ketocholesterol contributes to microglia-driven increases in astrocyte reactive oxygen species in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-ketocholesterol induces apoptosis in differentiated PC12 cells via reactive oxygen species-dependent activation of NF-κB and Akt pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 7-ketocholesterol contributes to microglia-driven increases in astrocyte reactive oxygen species in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. researchgate.net [researchgate.net]
• 8. 7-Ketocholesterol-Induced Inflammation Signals Mostly through the TLR4 Receptor Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of Oxysterols in the Activation of the NLRP3 Inflammasome as a Potential Pharmacological Approach in Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inflammasomes Induced by 7-Ketocholesterol and Other Stimuli in RPE and in Bone Marrow-Derived Cells Differ Markedly in Their Production of IL-1β and IL-18 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prevention of 7-Ketocholesterol-Induced Overproduction of Reactive Oxygen Species, Mitochondrial Dysfunction and Cell Death with Major Nutrients (Polyphenols, ω3 and ω9 Unsaturated Fatty Acids) of the Mediterranean Diet on N2a Neuronal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. mdpi.com [mdpi.com]

The Discovery and Significance of 7-Keto Cholesterol in Oxidized LDL: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery, quantification, and biological implications of 7-Keto Cholesterol (7-KC), a pivotal oxysterol formed during the oxidation of Low-Density Lipoprotein (LDL). As a major component of oxidized LDL (oxLDL), 7-KC is implicated in the pathogenesis of numerous diseases, most notably atherosclerosis. This document offers detailed experimental protocols, quantitative data summaries, and visualizations of key molecular pathways and experimental workflows to support ongoing research and drug development efforts in this critical area.

The Foundational Discovery of 7-Keto Cholesterol in Oxidized LDL

The identification of 7-Keto Cholesterol as a significant product of cholesterol oxidation emerged from foundational research into cholesterol autoxidation. Early investigations in the mid-20th century laid the groundwork for understanding how cholesterol reacts with oxygen. Seminal work by pioneers such as Leland L. Smith detailed the chemical pathways of cholesterol autoxidation, identifying various oxygenated derivatives, or oxysterols[1][2][3].

The presence of these oxysterols, including 7-KC, in biological tissues, particularly in atherosclerotic plaques, was first reported in the 1960s and 1970s[4]. These early studies were crucial in shifting the understanding of atherosclerosis from a simple lipid storage disease to a more complex process involving lipid oxidation. It was established that 7-KC is one of the most abundant and stable oxysterols found in human atherosclerotic plaques[5][6][7]. The formal connection between 7-KC and oxidized LDL was solidified in subsequent research, which demonstrated that 7-KC is a major and highly cytotoxic component of in vitro-oxidized LDL and is found in high concentrations in atherosclerotic lesions[4][8][9]. These discoveries have positioned 7-KC as a key molecule in the study of cardiovascular disease and other age-related pathologies[5][8].

Quantitative Analysis of 7-Keto Cholesterol

Accurate quantification of 7-KC in various biological matrices is crucial for understanding its pathological roles. The tables below summarize representative concentrations of 7-KC found in plasma, atherosclerotic plaques, and in vitro oxidized LDL.

Table 1: Concentration of 7-Keto Cholesterol in Human Plasma

Condition	7-KC Concentration (ng/mL)	Reference
Healthy Controls	10.7 - 98.0	[10]
Coronary Artery Disease	> 2-fold higher than healthy	[10]
Niemann-Pick Disease, Type C	Markedly elevated	[11]

Table 2: Concentration of 7-Keto Cholesterol in Human Atherosclerotic Plaques

Plaque Type/Location	7-KC Concentration	Reference
Advanced Atherosclerotic Lesions	Second most abundant oxysterol after 27-OHC	[4]
Carotid Plaques	55% of total oxysterols	[5]

Table 3: 7-Keto Cholesterol Content in In Vitro Oxidized LDL

Oxidation Method	7-KC as % of Total Oxysterols	Reference
Copper (Cu²⁺) Oxidation	Predominant 7-oxygenated product	[12]

Experimental Protocols

This section provides detailed methodologies for the isolation and oxidation of LDL, followed by the extraction and quantification of 7-KC using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

LDL Isolation and In Vitro Oxidation

Objective: To isolate LDL from plasma and induce oxidation to generate 7-KC-containing oxLDL.

Materials:

• Human plasma

• Potassium bromide (KBr)

• Dialysis tubing (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

• Copper (II) sulfate (B86663) (CuSO₄) solution (5 mM)

Protocol:

• Ultracentrifugation:

  • Adjust the density of human plasma to 1.019 g/mL with KBr.

  • Centrifuge at 100,000 x g for 24 hours at 4°C to remove VLDL.

  • Collect the infranatant and adjust its density to 1.063 g/mL with KBr.

  • Centrifuge at 100,000 x g for 24 hours at 4°C.

  • Aspirate the orange-colored LDL band.

• Dialysis:

  • Dialyze the isolated LDL against PBS (pH 7.4) for 48 hours at 4°C with multiple buffer changes to remove KBr and EDTA.

• Oxidation:

  • Adjust the LDL protein concentration to 1 mg/mL with PBS.

  • Add CuSO₄ to a final concentration of 10 µM.

  • Incubate at 37°C for 18-24 hours. The extent of oxidation can be monitored by measuring conjugated diene formation at 234 nm.

  • Stop the reaction by adding EDTA to a final concentration of 1 mM.

Extraction of 7-Keto Cholesterol from Biological Samples

Objective: To extract 7-KC and other lipids from plasma, tissues, or oxidized LDL preparations.

Materials:

• Biological sample (plasma, homogenized tissue, or oxLDL)

• Internal standard (e.g., d7-7-ketocholesterol)

• Chloroform:Methanol (2:1, v/v)

• 0.9% NaCl solution

• Nitrogen gas stream

Protocol:

• To 100 µL of the sample, add the internal standard.

• Add 2 mL of chloroform:methanol (2:1).

• Vortex vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution.

• Vortex for 1 minute and centrifuge at 1,500 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase.

• Dry the extract under a gentle stream of nitrogen gas at 40°C.

• The dried lipid extract is now ready for derivatization (for GC-MS) or reconstitution in a suitable solvent for LC-MS/MS.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify 7-KC after derivatization to increase volatility.

Materials:

• Dried lipid extract

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Anhydrous pyridine (B92270)

• GC-MS system with a capillary column (e.g., DB-5ms)

Protocol:

• Derivatization:

  • To the dried lipid extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 60°C for 1 hour.

• GC-MS Analysis:

  • Injector Temperature: 280°C

  • Carrier Gas: Helium

  • Oven Temperature Program: Start at 180°C, ramp to 290°C at 10°C/min, and hold for 15 minutes.

  • Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for the trimethylsilyl (B98337) (TMS) derivative of 7-KC and its internal standard.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To quantify 7-KC with high sensitivity and specificity without the need for derivatization.

Materials:

• Dried lipid extract

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• LC-MS/MS system with a C18 reversed-phase column

Protocol:

• Sample Preparation:

  • Reconstitute the dried lipid extract in 100 µL of mobile phase B.

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 100 mm, 2.7 µm)

  • Flow Rate: 0.3 mL/min

  • Gradient: A linear gradient from 80% B to 100% B over 10 minutes, hold for 5 minutes, and then re-equilibrate.

• MS/MS Conditions:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions:

    • 7-KC: Precursor ion (m/z) -> Product ion (m/z)

    • d7-7-KC (Internal Standard): Precursor ion (m/z) -> Product ion (m/z)

  • Optimize collision energy and other source parameters for maximum sensitivity.

Signaling Pathways and Experimental Workflows

7-KC exerts its pathological effects by modulating several key cellular signaling pathways. The following diagrams, rendered in Graphviz DOT language, illustrate these pathways and a typical experimental workflow for their investigation.

7-Keto Cholesterol-Induced Pro-Inflammatory Signaling in Macrophages

Caption: 7-KC-induced NF-κB inflammatory pathway in macrophages.

Regulation of Cholesterol Efflux by 7-Keto Cholesterol

Caption: LXR-mediated regulation of 7-KC efflux via ABCG1.

Experimental Workflow for Investigating 7-KC Cytotoxicity

References

• 1. Cholesterol autoxidation 1981-1986 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Autoxidation of cholesterol via hydroperoxide intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arxiv.org [arxiv.org]
• 5. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 7-Ketocholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxysterols and atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 7-Ketocholesterol in disease and aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 7-Ketocholesterol Induces Lipid Metabolic Reprogramming and Enhances Cholesterol Ester Accumulation in Cardiac Cells | MDPI [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iovs.arvojournals.org [iovs.arvojournals.org]

Protocols & Analytical Methods

Application Note: Quantification of 7-Keto Cholesterol in Plasma using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7-KC) is an oxysterol, an oxidation product of cholesterol, that has garnered significant attention as a biomarker for various pathological conditions.[1] Elevated levels of 7-KC in plasma have been associated with lysosomal storage disorders such as Niemann-Pick disease, as well as atherosclerosis and other conditions related to oxidative stress.[1][2][3] Accurate and robust quantification of 7-KC in plasma is crucial for clinical research, disease diagnosis, and monitoring therapeutic interventions. This application note provides a detailed protocol for the sensitive and specific quantification of 7-KC in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique for this purpose.[4]

Principle

This method utilizes the high selectivity and sensitivity of LC-MS/MS for the quantification of 7-KC. The workflow involves the extraction of 7-KC from a plasma sample, followed by chromatographic separation using liquid chromatography, and subsequent detection and quantification by tandem mass spectrometry. An internal standard (IS), such as a deuterated analog of 7-KC (d7-7-KC), is added at the beginning of the sample preparation to account for any variability during the extraction and analysis process. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of 7-KC.

Materials and Reagents

Material/Reagent	Supplier/Grade
7-Ketocholesterol (7-KC)	Sigma-Aldrich or equivalent, ≥98% purity
7-Ketocholesterol-d7 (d7-7-KC)	Cambridge Isotope Laboratories or equivalent
Methanol (B129727) (MeOH)	HPLC or LC-MS grade
Acetonitrile (ACN)	HPLC or LC-MS grade
Isopropanol (IPA)	HPLC or LC-MS grade
Formic Acid (FA)	LC-MS grade
Water	LC-MS grade or ultrapure
Human Plasma (for calibration and QCs)	Biological specialty supplier
Charcoal-stripped plasma (for blank matrix)	Biological specialty supplier
Polypropylene (B1209903) tubes and plates	Low-binding

Experimental Protocols

Standard and Quality Control (QC) Preparation

• Stock Solutions: Prepare individual stock solutions of 7-KC and d7-7-KC in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the 7-KC stock solution with methanol to prepare a series of working standard solutions at various concentrations.

• Internal Standard (IS) Working Solution: Dilute the d7-7-KC stock solution with methanol to a final concentration of 50 ng/mL.[2]

• Calibration Standards: Prepare calibration standards by spiking appropriate amounts of the 7-KC working standard solutions into charcoal-stripped plasma to achieve a concentration range of 1 to 400 ng/mL.[2]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 2.5, 25, and 250 ng/mL) by spiking 7-KC into charcoal-stripped plasma.[2]

Sample Preparation

A simple protein precipitation method is effective for the extraction of 7-KC from plasma.[2]

• Thaw plasma samples, calibration standards, and QC samples on ice.

• Vortex each sample to ensure homogeneity.

• In a 1.5 mL polypropylene tube, add 25 µL of plasma sample.

• Add 100 µL of the internal standard working solution (50 ng/mL d7-7-KC in methanol) to each tube.[2]

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 13,300 x g for 5 minutes at room temperature.[2]

• Carefully transfer the supernatant to a 96-well plate or autosampler vials for LC-MS/MS analysis.

References

• 1. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scifac.hku.hk [scifac.hku.hk]
• 4. agilent.com [agilent.com]

Application Notes and Protocols for GC-MS Analysis of 7-Ketocholesterol in Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7-KCH), an oxysterol formed from the non-enzymatic oxidation of cholesterol, is a significant biomarker implicated in various pathological conditions, including atherosclerosis, neurodegenerative diseases, and age-related macular degeneration. Accurate quantification of 7-KCH in tissues is crucial for understanding its role in disease progression and for the development of novel therapeutic interventions. Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used analytical technique for the sensitive and specific quantification of sterols and oxysterols. This document provides a detailed protocol for the analysis of 7-KCH in tissue samples using GC-MS, including sample preparation, derivatization, and instrument parameters.

Experimental Protocols

This protocol outlines the key steps for the extraction, derivatization, and quantification of 7-Ketocholesterol from tissue samples.

Tissue Homogenization and Lipid Extraction

Proper homogenization and extraction are critical for the quantitative recovery of 7-KCH.

Materials:

• Tissue sample (e.g., brain, liver)

• Phosphate-buffered saline (PBS), ice-cold

• Triton X-100 (0.1%)

• Dimethylsulfoxide (DMSO)

• Butylated hydroxytoluene (BHT)

• Chloroform (B151607)

• Methanol

• 1 M Potassium Chloride (KCl)

• Deionized water

• Rotor-stator homogenizer

• Sonicator

• Centrifuge

• Glass tubes with Teflon-lined screw caps

Procedure:

• Weigh approximately 10-50 mg of the frozen tissue sample.

• To the tissue, add 70 µL of 0.1% Triton X-100, 40 µL of DMSO, and 5 µL of BHT (90 mg/mL) to inhibit further oxidation.[1]

• Homogenize the tissue sample on ice using a rotor-stator homogenizer until the tissue is completely disrupted.[1]

• Sonicate the homogenate for 20 minutes to ensure complete cell lysis.[1]

• Perform a lipid extraction using a modified Bligh and Dyer method.[2][3] To the homogenate (assumed to be approximately 0.8 parts aqueous), add 1 part chloroform and 2 parts methanol.

• Vortex the mixture thoroughly.

• Add an additional 1 part chloroform and 1 part water, vortex again, and centrifuge at low speed (e.g., 2000 x g) for 10 minutes to separate the phases.[3]

• Carefully collect the lower organic layer (chloroform phase) containing the lipids into a clean glass tube.

• Repeat the extraction of the aqueous phase with 1 part chloroform, centrifuge, and collect the lower phase. Combine the organic extracts.[3]

• Wash the combined organic extracts by adding a small volume of 1 M KCl, vortexing, centrifuging, and removing the upper aqueous layer. Repeat the wash step with deionized water.[3]

• Dry the final lipid extract under a gentle stream of nitrogen gas. The dried extract can be stored at -20°C until derivatization.

Derivatization of 7-Ketocholesterol

Derivatization is essential to increase the volatility and thermal stability of 7-KCH for GC-MS analysis. Trimethylsilylation (TMS) is a common and effective method.

Materials:

• Dried lipid extract

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Heating block or oven

• GC autosampler vials with inserts

Procedure:

• Reconstitute the dried lipid extract in 50 µL of anhydrous pyridine.

• Add 50 µL of MSTFA with 1% TMCS to the vial.

• Cap the vial tightly and vortex briefly.

• Incubate the reaction mixture at 60°C for 30-60 minutes to ensure complete derivatization of the hydroxyl and keto groups.[4]

• After incubation, allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters for the analysis of TMS-derivatized 7-Ketocholesterol. These may need to be optimized for your specific instrument and column.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 6890/5975 or similar)

• Capillary GC column: DB-5MS, HP-5MS, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)[5]

GC Parameters:

• Injector: Split/Splitless, operated in splitless mode for trace analysis.

• Injector Temperature: 280-290°C.[4]

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.[6][7]

• Oven Temperature Program:

  • Initial temperature: 180°C, hold for 1 minute.

  • Ramp to 260°C at 20°C/min.

  • Ramp to 273°C at 5°C/min and hold for 12 minutes.

  • Ramp to 290°C at 5°C/min and hold for 5 minutes.

  • Alternative Program: Initial temperature 200°C for 0.5 min, then ramp to 300°C at 20°C/min and hold for 10 min.[7]

• Transfer Line Temperature: 280°C.[7]

MS Parameters:

• Ionization Mode: Electron Impact (EI).

• Electron Energy: 70 eV.[5]

• Ion Source Temperature: 230°C.[5]

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and specificity.

• Ions to Monitor for TMS-7-Ketocholesterol: The derivatization of 7-KCH with MSTFA can yield a di-TMS derivative (enol-TMS ether at C-7 and TMS ether at C-3). Characteristic ions should be determined by injecting a derivatized 7-KCH standard. Based on the fragmentation of similar compounds, potential ions to monitor include the molecular ion and characteristic fragments. For TMS-derivatized cholesterol, key diagnostic ions are m/z 458 (M+), 368 ([M-90]+, loss of TMSOH), and 129.[4] For TMS-7-KCH, specific ions need to be empirically determined but would be expected to be different from those of TMS-cholesterol.

Quantitative Data Summary

The following tables summarize typical quantitative performance parameters for the analysis of 7-Ketocholesterol and related oxysterols by GC-MS.

Table 1: GC-MS Method Validation Parameters for Oxysterol Analysis

Parameter	Typical Value/Range	Reference
Linearity (R²)	> 0.95
Limit of Quantification (LOQ)	0.01 - 0.10 µg/mL	[5]
Intra-assay Precision (CV%)	≤ 20%	[2][8]
Inter-assay Precision (CV%)	Data not consistently available for GC-MS
Accuracy (% Bias)	75.9% - 125.1%	[5]
Recovery	83.8% - 129.3% (for most sterols)	[5]

Note: Some of the cited data pertains to oxysterols in general, as specific and comprehensive validation data for 7-KCH in tissues by GC-MS is not always detailed in a single source. The provided values serve as a general guideline.

Table 2: Comparison of Analytical Methods for 7-Ketocholesterol Quantification

Parameter	GC-MS	LC-MS/MS
Linearity Range	R² > 0.95 (for cholesterol)[8]	1 - 400 ng/mL[8][9]
Limit of Quantification (LOQ)	Not explicitly stated for 7-KCH	1 ng/mL[8][9]
Intra-assay Precision (CV%)	≤ 20%[8]	3.82% - 10.52%[8][9]
Inter-assay Precision (CV%)	Not explicitly stated for 7-KCH	3.71% - 4.16%[9]
Derivatization Required	Yes	Often not required

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow for the GC-MS analysis of 7-Ketocholesterol in tissues.

Caption: Workflow for 7-Ketocholesterol analysis in tissues by GC-MS.

References

• 1. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lipid Profiling Extraction Method for Animal Tissue - Kansas Lipidomics Research Center [k-state.edu]
• 4. benchchem.com [benchchem.com]
• 5. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of a GC-MS method for the profiling of microbiota-dependent metabolites in blood samples: An application to type 2 diabetes and prediabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]

Preparing 7-Keto-Cholesterol Stock Solutions for Cell Culture: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (7KCh) is a prominent oxysterol, an oxidation product of cholesterol, implicated in a variety of cellular processes and pathologies.[1][2] As a major component of oxidized low-density lipoprotein (LDL), it is frequently studied for its roles in atherosclerosis, inflammation, apoptosis, and neurodegenerative diseases.[2][3][4] Accurate and reproducible in vitro studies investigating the biological effects of 7KCh are critically dependent on the correct preparation of stock solutions to ensure its solubility and stability, thereby guaranteeing consistent delivery to cell cultures. This document provides a detailed protocol for the preparation of 7KCh stock solutions and outlines key considerations for its use in cell-based assays.

Data Presentation: Solubility and Stability

Proper solubilization is crucial for the biological activity of 7KCh in cell culture. The choice of solvent and final concentration can significantly impact experimental outcomes. Below is a summary of the solubility and stability of 7-Keto-Cholesterol.

Table 1: Solubility of 7-Keto-Cholesterol in Common Organic Solvents [1]

Solvent	Approximate Solubility (mg/mL)	Approximate Molar Concentration (mM)*
Ethanol (B145695)	20	50
Dimethyl formamide (B127407) (DMF)	2	5
Dimethyl sulfoxide (B87167) (DMSO)	0.1	0.25

*Based on a molecular weight of 400.6 g/mol

Table 2: Stability of 7-Keto-Cholesterol

Form	Storage Temperature (°C)	Stability	Reference
Crystalline Solid	-20	≥ 4 years	[1]
Stock in Anhydrous Solvent	-80	Up to 6 months	[5][6]
Stock in Anhydrous Solvent	-20	Up to 1 month	[5][6]
Aqueous Solution	Not Recommended for Storage	Use within one day	[1]

Experimental Protocols

Materials

• 7-Keto-Cholesterol (crystalline solid, ≥98% purity)[1]

• Anhydrous Ethanol (200 proof, molecular biology grade)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, inert gas (e.g., argon or nitrogen)

• Sterile microcentrifuge tubes or glass vials

• Sterile, filtered pipette tips

• Vortex mixer

• Water bath or incubator set to 37°C (optional)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

Protocol for Preparation of a 20 mg/mL (50 mM) 7-Keto-Cholesterol Stock Solution in Ethanol

This protocol is recommended for achieving a high-concentration stock solution suitable for dilution into cell culture media.

• Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired amount of 7-Keto-Cholesterol crystalline solid.

• Dissolving: Transfer the weighed 7KCh to a sterile glass vial. Add the appropriate volume of anhydrous ethanol to achieve a final concentration of 20 mg/mL.

• Purging with Inert Gas: To minimize oxidation, gently purge the headspace of the vial with an inert gas like argon or nitrogen before capping tightly.[1]

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If necessary, brief warming in a 37°C water bath can aid dissolution. Ensure the solution is clear and free of particulates.

• Sterilization: While the ethanol solution is self-sterilizing, ensure all handling is performed under aseptic conditions to prevent contamination.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, inert gas-purged vials. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[5][6] Avoid repeated freeze-thaw cycles.

Protocol for Preparing Working Solutions for Cell Culture

Due to the poor solubility of 7KCh in aqueous solutions, it is crucial to first dissolve it in an organic solvent before dilution in cell culture medium.[1]

• Thawing the Stock Solution: Thaw a single aliquot of the 7KCh stock solution at room temperature.

• Dilution in Culture Medium: Warm the desired cell culture medium (with or without serum) to 37°C.

• Serial Dilution: Perform serial dilutions of the 7KCh stock solution directly into the pre-warmed culture medium to achieve the desired final concentrations for your experiment. It is critical to add the stock solution to the medium while gently vortexing or swirling to ensure rapid and even dispersion, minimizing precipitation.

• Solvent Control: Prepare a vehicle control by adding the same volume of the solvent (e.g., ethanol) used for the highest concentration of 7KCh to the cell culture medium. This is essential to account for any potential cytotoxic effects of the solvent itself.[7]

• Final Concentration of Solvent: Ensure the final concentration of the organic solvent in the cell culture medium is non-toxic to the cells. Typically, ethanol and DMSO concentrations are kept below 0.5% (v/v).

• Immediate Use: Use the freshly prepared working solutions immediately. Do not store aqueous solutions of 7KCh.[1]

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing 7-Keto-Cholesterol stock and working solutions.

Key Signaling Pathways Activated by 7-Keto-Cholesterol

7-Keto-Cholesterol is known to induce cellular stress, leading to inflammation and apoptosis through the activation of several key signaling cascades.

Caption: Simplified signaling pathways activated by 7-Keto-Cholesterol.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for 7-Keto Cholesterol Cellular Uptake Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7-KC) is an oxidized derivative of cholesterol that has been implicated in the pathophysiology of various diseases, including atherosclerosis, age-related macular degeneration, and neurodegenerative disorders.[1] It is a potent inducer of cellular dysfunction, triggering oxidative stress, inflammation, and apoptosis.[1][2][3] Understanding the mechanisms of 7-KC cellular uptake is crucial for elucidating its role in disease progression and for the development of therapeutic interventions. These application notes provide detailed protocols for quantifying the cellular uptake of 7-KC using two distinct methods: a fluorescent probe-based assay for high-throughput screening and a highly specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for quantitative analysis.

I. Experimental Protocols

A. Protocol 1: Fluorescent 7-Keto Cholesterol Cellular Uptake Assay

This protocol utilizes a fluorescently tagged 7-KC analog to enable rapid and sensitive quantification of its uptake in live cells. This method is ideal for high-throughput screening of compounds that may inhibit or enhance 7-KC uptake.

1. Materials

• Cells capable of cholesterol uptake (e.g., HepG2, ARPE-19, macrophages)

• Cell culture medium and supplements

• Fluorescently labeled 7-Ketocholesterol (e.g., BODIPY-7-Ketocholesterol)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Black, clear-bottom 96-well plates

• Fluorescence plate reader with excitation/emission wavelengths suitable for the chosen fluorophore (e.g., ~485/535 nm for BODIPY)[4]

• Cell lysis buffer (e.g., RIPA buffer)

2. Preliminary Experiment: Cytotoxicity Assay

Before the uptake assay, it is essential to determine the non-toxic concentration range of 7-KC for the chosen cell line to ensure that the observed effects are due to uptake and not cell death.

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of unlabeled 7-KC in serum-free medium (e.g., 1 µM to 100 µM).

• Remove the culture medium and treat the cells with the various concentrations of 7-KC for the intended duration of the uptake experiment (e.g., 24 hours).

• Assess cell viability using a standard method such as an MTT or MTS assay.[3]

• Determine the highest concentration of 7-KC that does not significantly reduce cell viability. This concentration will be the maximum used in the uptake assay.

3. Uptake Assay Protocol

• Seed cells in a black, clear-bottom 96-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• On the day of the assay, remove the culture medium and wash the cells once with warm PBS.

• Add serum-free medium containing the desired concentration of fluorescently labeled 7-KC to each well. For dose-response experiments, use a range of concentrations up to the maximum non-toxic level determined in the cytotoxicity assay.

• Incubate the plate at 37°C for the desired time points (e.g., 1, 4, 8, and 24 hours) to perform a time-course experiment.

• To terminate the uptake, aspirate the medium containing the fluorescent 7-KC and wash the cells three times with cold PBS to remove any unbound probe.

• Lyse the cells by adding 100 µL of cell lysis buffer to each well and incubate for 10 minutes with gentle shaking.

• Measure the fluorescence intensity of the cell lysate using a fluorescence plate reader at the appropriate excitation and emission wavelengths for the fluorophore.

B. Protocol 2: LC-MS/MS Quantification of Intracellular 7-Keto Cholesterol

This method provides a highly sensitive and specific quantification of unlabeled 7-KC taken up by cells. It is considered the gold standard for accurate measurement.

1. Materials

• Cells and culture reagents as in Protocol 1

• Unlabeled 7-Ketocholesterol

• Internal standard (e.g., d7-7-Ketocholesterol)

• Methanol (B129727) (HPLC grade), pre-chilled to -80°C[5]

• Acetonitrile (B52724) (HPLC grade)

• Formic acid

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system[6][7][8]

2. Uptake and Sample Preparation Protocol

• Seed cells in 6-well plates and grow to 80-90% confluency.

• Treat the cells with unlabeled 7-KC at the desired concentrations and for the desired time points as determined to be non-toxic.

• To stop the uptake, aspirate the medium and wash the cells three times with cold PBS.

• Immediately add 1 mL of pre-chilled 80% methanol to each well to precipitate proteins and extract lipids.[5]

• Scrape the cells from the plate and transfer the cell suspension to a microcentrifuge tube.

• Add the internal standard (d7-7-Ketocholesterol) to each sample.

• Vortex the samples and centrifuge at 14,000 x g for 15 minutes.[5]

• Transfer the supernatant to a new tube and dry it under a stream of nitrogen gas.[5]

• Reconstitute the dried extract in 100 µL of 50% acetonitrile for LC-MS/MS analysis.[5]

3. LC-MS/MS Analysis

• Inject the reconstituted samples into the LC-MS/MS system.

• Separate the analytes using a suitable C18 column with a gradient elution of mobile phases consisting of water with 0.5% formic acid and methanol with 0.5% formic acid.[8]

• Detect 7-KC and its internal standard using multiple reaction monitoring (MRM) in positive electrospray ionization (ESI) mode.[8]

• Quantify the amount of 7-KC in each sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

II. Data Presentation

Quantitative data should be summarized in tables for clear comparison. Below is an example of how to present data from a dose- and time-dependent uptake study.

7-KC Concentration (µM)	Intracellular 7-KC (ng/mg protein) after 1h	Intracellular 7-KC (ng/mg protein) after 4h	Intracellular 7-KC (ng/mg protein) after 24h
0 (Control)	0.5 ± 0.1	0.6 ± 0.1	0.7 ± 0.2
5	10.2 ± 1.5	25.8 ± 3.2	55.4 ± 6.1
10	22.1 ± 2.8	51.3 ± 5.9	110.7 ± 12.3
20	45.6 ± 5.1	105.2 ± 11.8	225.9 ± 25.0

III. Mandatory Visualizations

Caption: Experimental workflow for the fluorescent 7-Keto Cholesterol cellular uptake assay.

Caption: Plausible signaling pathway for 7-Keto Cholesterol uptake and downstream effects.

References

• 1. benchchem.com [benchchem.com]
• 2. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of 7-Ketocholesterol-Modulated Pathways and Sterculic Acid Protective Effect in Retinal Pigmented Epithelium Cells by Using Genome-Wide Transcriptomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. 7-Ketocholesterol Induces Lipid Metabolic Reprogramming and Enhances Cholesterol Ester Accumulation in Cardiac Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research Portal [openresearch.surrey.ac.uk]
• 7. scifac.hku.hk [scifac.hku.hk]
• 8. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]

Visualizing 7-Keto Cholesterol-Induced Lipid Accumulation in Cells Using Nile Red

Application Notes and Protocols for Researchers

Audience: Researchers, scientists, and drug development professionals.

Introduction: 7-Ketocholesterol (7-KC) is a prominent oxysterol formed from the oxidation of cholesterol and is implicated in the pathophysiology of numerous diseases, including atherosclerosis and neurodegenerative disorders. A key cellular effect of 7-KC is the induction of apoptosis and the accumulation of intracellular lipids.[1][2] Nile Red is a selective fluorescent stain that is intensely fluorescent in hydrophobic environments, making it an excellent tool for visualizing intracellular lipid droplets.[3] This document provides detailed protocols for treating cells with 7-KC to induce lipid accumulation and for visualizing these changes using Nile Red staining and fluorescence microscopy.

Principle of Detection

Nile Red (9-diethylamino-5H-benzo[α]phenoxazine-5-one) is a lipophilic dye that exhibits strong fluorescence in lipid-rich environments but has minimal fluorescence in aqueous media. Its emission spectrum is solvatochromic, meaning it changes with the polarity of the lipid environment. In the presence of neutral lipids, such as those found in lipid droplets, Nile Red fluoresces intensely in the yellow-gold to red spectrum. This property allows for the specific visualization and quantification of lipid droplet accumulation within cells induced by external stimuli like 7-KC. Studies have shown that during 7-KC-induced apoptosis, there is a modification of cellular neutral and polar lipid content, which can be effectively stained and quantified using Nile Red.[1][2]

Data Presentation

Table 1: Recommended 7-Keto Cholesterol Treatment Conditions for Inducing Lipid Accumulation in Various Cell Lines

Cell Line	7-KC Concentration	Incubation Time	Expected Outcome	Reference
Human promonocytic U937 cells	40 µg/mL (~100 µM)	6 - 24 hours	Apoptosis and accumulation of neutral and polar lipids.[1][2]	--INVALID-LINK--
Murine macrophage RAW264.7 cells	5-10 µg/mL (~12.5-25 µM)	24 hours	Intracellular lipid droplet accumulation.	--INVALID-LINK--[4]
Murine cardiac HL-1 cells	20 µM	24 hours	Enhanced cholesteryl ester accumulation.[5][6][7]	--INVALID-LINK--[6]
Murine neuroblastoma N2a cells	50 µM	48 hours	Induction of cell death and ROS overproduction.[8]	--INVALID-LINK--[8]
Murine osteoblastic MC3T3-E1 cells	5-40 µM	24 - 48 hours	Decreased cell viability and induction of apoptosis.[9]	--INVALID-LINK--[9]

Table 2: Nile Red Staining and Fluorescence Microscopy Parameters

Parameter	Recommended Setting	Rationale	Reference
Nile Red Stock Solution	1 mg/mL in acetone (B3395972) or DMSO	Concentrated stock for easy dilution.	--INVALID-LINK--[3]
Nile Red Working Solution	100 ng/mL - 1 µg/mL in PBS or culture medium	Effective concentration range for staining.	--INVALID-LINK--[3]
Staining Incubation Time	5 - 15 minutes at room temperature or 37°C	Rapid staining of intracellular lipid droplets.[10]	--INVALID-LINK--[3]
Excitation Wavelength	450-500 nm (for yellow-gold fluorescence) or 515-560 nm (for red fluorescence)	Optimal excitation for visualizing neutral lipids.[10]	--INVALID-LINK--[3]
Emission Wavelength	>528 nm (for yellow-gold fluorescence) or >590 nm (for red fluorescence)	Distinct emission spectra for neutral and polar lipids.[10]	--INVALID-LINK--[3]

Experimental Protocols

Protocol 1: Induction of Lipid Accumulation with 7-Keto Cholesterol

This protocol describes the treatment of cultured cells with 7-KC to induce intracellular lipid accumulation.

Materials:

• Cultured cells (e.g., U937, RAW264.7, HL-1)

• Complete cell culture medium

• 7-Keto Cholesterol (7-KC)

• Ethanol (B145695) or DMSO (for dissolving 7-KC)

• Sterile, tissue culture-treated plates or coverslips

Procedure:

• Cell Seeding: Seed cells onto tissue culture plates or coverslips at a density that will ensure they are sub-confluent (e.g., 60-70%) at the time of treatment. Allow cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• Preparation of 7-KC Stock Solution: Prepare a stock solution of 7-KC (e.g., 10 mg/mL) in ethanol or DMSO.

• Preparation of 7-KC Working Solution: Dilute the 7-KC stock solution in complete cell culture medium to the desired final concentration (refer to Table 1). For example, to achieve a 40 µg/mL final concentration, dilute the stock solution accordingly. It is recommended to sonicate the working solution to ensure proper dispersion of the 7-KC.

• Cell Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the 7-KC working solution. For control cells, use a medium containing the same concentration of the solvent (ethanol or DMSO) used to dissolve the 7-KC.

• Incubation: Incubate the cells for the desired period (e.g., 24-48 hours) under standard culture conditions.

• Proceed to Staining: After the incubation period, the cells are ready for Nile Red staining.

Protocol 2: Nile Red Staining of 7-KC-Treated Cells

This protocol details the procedure for staining cells with Nile Red to visualize lipid droplets.

Materials:

• 7-KC-treated and control cells on plates or coverslips

• Phosphate-Buffered Saline (PBS), pH 7.4

• Nile Red stock solution (1 mg/mL in acetone or DMSO)

• 4% Paraformaldehyde (PFA) in PBS (optional, for fixed-cell imaging)

• Mounting medium with DAPI (optional, for nuclear counterstaining)

Procedure for Live-Cell Imaging:

• Prepare Nile Red Staining Solution: Dilute the Nile Red stock solution to a final concentration of 100 ng/mL to 1 µg/mL in pre-warmed PBS or culture medium.

• Staining: Remove the culture medium from the cells and wash once with PBS. Add the Nile Red staining solution to the cells and incubate for 5-15 minutes at room temperature or 37°C, protected from light.[10]

• Washing: Gently remove the staining solution and wash the cells two to three times with PBS.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with appropriate filters (see Table 2). For visualizing neutral lipid droplets, use an excitation wavelength of 450-500 nm and an emission wavelength of >528 nm.

Procedure for Fixed-Cell Imaging:

• Fixation: After 7-KC treatment, wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Staining: Add the Nile Red staining solution (100 ng/mL to 1 µg/mL in PBS) and incubate for 10-15 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium, optionally containing DAPI for nuclear staining.

• Imaging: Visualize the stained cells using a fluorescence microscope.

Visualizations

Experimental Workflow

Caption: Experimental workflow for visualizing 7-KC-induced lipid accumulation.

Signaling Pathway of 7-KC-Induced Lipid Metabolism Alterations

Caption: 7-KC signaling pathway leading to lipid accumulation and apoptosis.

References

• 1. 7-Ketocholesterol favors lipid accumulation and colocalizes with Nile Red positive cytoplasmic structures formed during 7-ketocholesterol-induced apoptosis: analysis by flow cytometry, FRET biphoton spectral imaging microscopy, and subcellular fractionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 7-Ketocholesterol Induces Lipid Metabolic Reprogramming and Enhances Cholesterol Ester Accumulation in Cardiac Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 7-Ketocholesterol Induces Lipid Metabolic Reprogramming and Enhances Cholesterol Ester Accumulation in Cardiac Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. docs.aatbio.com [docs.aatbio.com]

Application Notes and Protocols for Flow Cytometry Analysis of 7-Keto-Cholesterol-Induced Apoptosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7KC) is a prominent oxysterol formed from the oxidation of cholesterol and is implicated in the pathophysiology of various diseases, including atherosclerosis and neurodegenerative disorders.[1][2][3] A primary mechanism of 7KC-induced cytotoxicity is the induction of apoptosis, or programmed cell death. Flow cytometry is a powerful and indispensable tool for the qualitative and quantitative analysis of apoptosis at the single-cell level. This document provides detailed application notes and protocols for the analysis of 7KC-induced apoptosis using flow cytometry.

Key Concepts in 7-Ketocholesterol-Induced Apoptosis

7KC triggers a complex cascade of events leading to apoptosis, which can be monitored by specific flow cytometry assays. The key events include:

• Phosphatidylserine (B164497) (PS) Externalization: In healthy cells, PS is localized to the inner leaflet of the plasma membrane. During early apoptosis, PS is translocated to the outer leaflet, serving as an "eat me" signal for phagocytes.[4][5]

• Mitochondrial Dysfunction: 7KC can induce an overproduction of reactive oxygen species (ROS), leading to a decrease in the mitochondrial membrane potential (ΔΨm).[6][7] This is a critical event in the intrinsic apoptotic pathway.

• Caspase Activation: The apoptotic cascade is executed by a family of proteases called caspases. Initiator caspases (e.g., caspase-9) are activated by mitochondrial dysfunction and in turn activate executioner caspases (e.g., caspase-3 and -7), which dismantle the cell.[6][8][9]

• Loss of Plasma Membrane Integrity: In late-stage apoptosis and necrosis, the plasma membrane becomes permeable, allowing the entry of vital dyes.[4]

Signaling Pathways of 7-Ketocholesterol-Induced Apoptosis

7KC-induced apoptosis involves multiple signaling pathways. A simplified representation of these pathways is depicted below. 7KC initiates apoptosis through the generation of ROS, leading to mitochondrial-dependent and independent pathways. This includes the activation of calcium-dependent pathways and the NF-κB and Akt pathways, ultimately culminating in caspase activation and cell death.[1][6][10]

Caption: Signaling pathways in 7-Keto-cholesterol-induced apoptosis.

Experimental Workflow for Flow Cytometry Analysis

A typical workflow for analyzing 7KC-induced apoptosis by flow cytometry involves cell culture and treatment, cell harvesting, staining with fluorescent probes, and data acquisition and analysis.

Caption: General workflow for flow cytometry analysis of apoptosis.

Protocols for Flow Cytometry Assays

Annexin V and Propidium Iodide (PI) Staining for Apoptosis Detection

This is the most common method for detecting apoptotic cells.[4][11][12] Annexin V binds to externalized PS, while PI intercalates with DNA in cells with compromised membranes.

Materials:

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 10X Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Deionized Water

• Treated and untreated cells

Protocol:

• Prepare 1X Binding Buffer: Dilute the 10X Binding Buffer to 1X with deionized water.

• Cell Preparation:

  • Induce apoptosis by treating cells with the desired concentration of 7KC for the appropriate duration.

  • Harvest cells (including supernatant for suspension cells) and wash twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).[4]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.[11][12]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[11][12][13]

• Acquisition:

  • Add 400 µL of 1X Binding Buffer to each tube.[12][13]

  • Analyze the samples by flow cytometry within one hour.[13]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Population	Annexin V Staining	Propidium Iodide (PI) Staining	Cell Status
Lower Left Quadrant	Negative	Negative	Live
Lower Right Quadrant	Positive	Negative	Early Apoptosis
Upper Right Quadrant	Positive	Positive	Late Apoptosis/Necrosis
Upper Left Quadrant	Negative	Positive	Necrosis

Mitochondrial Membrane Potential (ΔΨm) Assay using JC-1 or JC-10

JC-1 and JC-10 are cationic dyes that accumulate in the mitochondria of healthy cells, forming red fluorescent aggregates. In apoptotic cells with decreased ΔΨm, the dye remains in the cytoplasm as green fluorescent monomers.[14]

Materials:

• JC-1 or JC-10 dye

• Assay Buffer

• PBS

• Treated and untreated cells

• FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) as a positive control for depolarization

Protocol:

• Cell Preparation:

  • Induce apoptosis with 7KC.

  • Harvest and wash cells with PBS.

• Staining:

  • Resuspend cells in the provided assay buffer or cell culture medium.

  • Add JC-1 or JC-10 dye to the cell suspension (follow manufacturer's instructions for concentration).

  • Incubate for 15-30 minutes at 37°C in the dark.[14]

• Acquisition:

  • Wash the cells with assay buffer or PBS.

  • Resuspend in an appropriate buffer for flow cytometry.

  • Analyze using a flow cytometer with filters for green (e.g., FITC channel) and red (e.g., PE channel) fluorescence.

Data Interpretation: A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization and apoptosis.[14][15]

Fluorescence	Mitochondrial State	Cell Status
Red (Aggregates)	Polarized	Healthy
Green (Monomers)	Depolarized	Apoptotic

Activated Caspase-3/7 Assay

This assay utilizes a cell-permeable, non-toxic reagent that contains a caspase-3/7 recognition sequence (DEVD) conjugated to a fluorescent dye.[8][9] In apoptotic cells, activated caspase-3/7 cleaves the DEVD peptide, leading to the binding of the dye to DNA and the emission of a bright fluorescent signal.

Materials:

• CellEvent™ Caspase-3/7 Green Detection Reagent (or similar)

• PBS

• Treated and untreated cells

Protocol:

• Cell Preparation:

  • Induce apoptosis with 7KC.

  • Harvest and wash cells.

• Staining:

  • Prepare the staining solution according to the manufacturer's protocol.

  • Resuspend cells in PBS or an appropriate buffer.

  • Add the Caspase-3/7 detection reagent to the cell suspension.

  • Incubate for 30-60 minutes at 37°C, protected from light.[8]

• Acquisition:

  • The assay is often a no-wash protocol.[8]

  • Analyze the samples by flow cytometry in the appropriate fluorescence channel (e.g., FITC).

Data Interpretation: An increase in the fluorescence intensity indicates the activation of caspase-3/7 and apoptosis.[16][17]

Fluorescence Intensity	Caspase-3/7 Activity	Cell Status
Low	Inactive	Live
High	Active	Apoptotic

Quantitative Data Summary

The following table provides a template for summarizing quantitative data from flow cytometry experiments analyzing 7KC-induced apoptosis.

Treatment Group	% Live Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)	Red/Green Fluorescence Ratio (JC-1/JC-10)	% Caspase-3/7 Positive Cells
Control (Untreated)
7KC (Low Dose)
7KC (High Dose)
7KC + Inhibitor

Conclusion

Flow cytometry provides a robust and high-throughput platform for the detailed analysis of 7-Ketocholesterol-induced apoptosis. By utilizing a combination of assays to monitor key apoptotic events such as phosphatidylserine externalization, mitochondrial membrane depolarization, and caspase activation, researchers can gain valuable insights into the mechanisms of 7KC cytotoxicity and evaluate the efficacy of potential therapeutic interventions. The protocols and guidelines presented here offer a comprehensive framework for conducting these essential studies.

References

• 1. 7-Ketocholesterol-induced apoptosis. Involvement of several pro-apoptotic but also anti-apoptotic calcium-dependent transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Identification of 7-Ketocholesterol-Modulated Pathways and Sterculic Acid Protective Effect in Retinal Pigmented Epithelium Cells by Using Genome-Wide Transcriptomic Analysis [mdpi.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bosterbio.com [bosterbio.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Caspase Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 9. stemcell.com [stemcell.com]
• 10. 7-ketocholesterol induces apoptosis in differentiated PC12 cells via reactive oxygen species-dependent activation of NF-κB and Akt pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - BR [thermofisher.com]
• 12. Protocol : Annexin V and PI Staining by Flow Cytometry [bio-techne.com]
• 13. Annexin V Staining Protocol [bdbiosciences.com]
• 14. A Flow Cytometry-based Assay for Measuring Mitochondrial Membrane Potential in Cardiac Myocytes After Hypoxia/Reoxygenation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. caymanchem.com [caymanchem.com]
• 16. Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry [jove.com]
• 17. caspase3 assay [assay-protocol.com]

Application Notes and Protocols for In Vitro Induction of 7-Keto-Cholesterol (7-KC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Ketocholesterol (B24107) (7-KC) is a prominent and cytotoxic oxysterol formed from the oxidation of cholesterol.[1] It is implicated in the pathophysiology of numerous age-related and chronic diseases, including atherosclerosis and neurodegenerative disorders.[2] The formation of 7-KC can occur through both non-enzymatic and enzymatic pathways, with autoxidation by reactive oxygen species (ROS) being a primary route.[2][3] In a cellular context, 7-KC is known to induce oxidative stress, inflammation, and apoptosis.[4] This document provides detailed protocols for the in vitro induction of 7-KC for experimental use, methods for its quantification, and an analysis of its effects on key cellular signaling pathways.

Introduction

Cholesterol, an essential component of mammalian cell membranes, is susceptible to oxidation, leading to the formation of oxysterols.[2] Among these, 7-KC is one of the most abundant and biologically active. It is formed primarily through the non-enzymatic oxidation of cholesterol by ROS and is found at elevated levels under conditions of oxidative stress.[2][3] Understanding the mechanisms of 7-KC formation and its cellular effects is crucial for developing therapeutic strategies for diseases where this oxysterol plays a pathological role. These application notes provide detailed methodologies for inducing 7-KC formation in vitro, enabling researchers to study its downstream effects in a controlled laboratory setting.

Data Presentation

The following tables summarize quantitative data related to the enzymatic formation of 7-KC and its effects on cell viability and inflammatory responses.

Table 1: Kinetic Parameters of Enzymatic 7-KC Formation

Enzyme	Substrate	kcat (min⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)
Human Cytochrome P450 7A1	7-Dehydrocholesterol (B119134)	2.2 ± 0.1	1.1 ± 0.1	3 x 10⁴

Data from a study on the conversion of 7-dehydrocholesterol to 7-ketocholesterol by human cytochrome P450 7A1.[5]

Table 2: Effect of 7-KC on Cell Viability

Cell Line	7-KC Concentration (µM)	Incubation Time (h)	Approximate Viability (%)
mRPE	15	24	50
mRPE	20	24	20
U937	30	Not Specified	83

Data compiled from studies on the cytotoxic effects of 7-KC on different cell lines.

Table 3: Induction of Pro-inflammatory Cytokines by 7-KC in ARPE-19 Cells

Cytokine	7-KC Concentration (µM)	Fold Induction (mRNA)
VEGF	15	Not Specified
IL-6	15	Not Specified
IL-8	15	Not Specified

Data from a study on 7-KC-induced inflammation in ARPE-19 cells.

Experimental Protocols

Protocol 1: Non-Enzymatic Induction of 7-KC in a Liposomal Model via Fenton-like Reaction

This protocol describes a method to induce the oxidation of cholesterol to 7-KC in a controlled in vitro liposomal system using a Fenton-like reaction to generate ROS.

Materials:

• Egg yolk phosphatidylcholine (PC)

• Cholesterol

• Chloroform

• Methanol (B129727)

• Phosphate-buffered saline (PBS), pH 7.4

• Ferrous sulfate (B86663) (FeSO₄)

• L-Ascorbic acid

• Nitrogen gas

• Rotary evaporator

• Sonicator

Procedure:

• Liposome (B1194612) Preparation:

  • Dissolve egg yolk PC and cholesterol (e.g., in a 4:1 molar ratio) in a chloroform/methanol (2:1, v/v) mixture.

  • Dry the lipid mixture to a thin film using a rotary evaporator under a stream of nitrogen gas.

  • Hydrate the lipid film with PBS (pH 7.4) to a final lipid concentration of 1 mg/mL.

  • Vortex the suspension vigorously to form multilamellar vesicles.

  • Sonicate the suspension on ice to produce small unilamellar vesicles.

• Induction of Oxidation:

  • To the liposome suspension, add FeSO₄ to a final concentration of 100 µM and L-ascorbic acid to a final concentration of 1 mM.

  • Incubate the mixture at 37°C for 4 hours in a shaking water bath.

• Lipid Extraction and Analysis:

  • Extract the lipids from the liposome suspension using a modified Bligh-Dyer method.

  • Dry the extracted lipids under nitrogen.

  • Reconstitute the lipid extract in an appropriate solvent for analysis.

  • Quantify the formation of 7-KC using LC-MS/MS or GC-MS.

Protocol 2: Induction of 7-KC Formation in Cultured Macrophages using Hydrogen Peroxide (H₂O₂)

This protocol outlines a method to induce endogenous cholesterol oxidation to 7-KC in a macrophage cell line by inducing oxidative stress with hydrogen peroxide.

Materials:

• Macrophage cell line (e.g., THP-1 or RAW 264.7)

• Complete cell culture medium

• Serum-free medium

• Hydrogen peroxide (H₂O₂) solution (30%)

• Phosphate-buffered saline (PBS)

• Cell scraper

• Reagents for lipid extraction and LC-MS/MS analysis

Procedure:

• Cell Culture and Treatment:

  • Culture macrophage cells to 70-80% confluency in complete medium.

  • For THP-1 monocytes, differentiate into macrophages using PMA (phorbol 12-myristate 13-acetate) for 48 hours prior to the experiment.

  • Wash the cells with PBS and replace the complete medium with serum-free medium.

  • Prepare fresh dilutions of H₂O₂ in serum-free medium to final concentrations ranging from 50 µM to 1000 µM.

  • Treat the cells with the H₂O₂ solutions for a desired time course (e.g., 4, 12, or 24 hours). Include a vehicle-treated control.

• Cell Lysis and Lipid Extraction:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells and extract total lipids using a suitable method (e.g., Bligh-Dyer or a commercial kit).

• Quantification of 7-KC:

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the extract in an appropriate solvent for LC-MS/MS analysis.

  • Quantify the amount of 7-KC formed relative to the total cholesterol content or cell number.

Protocol 3: Enzymatic Formation of 7-KC using Cytochrome P450 7A1

This protocol describes the in vitro enzymatic conversion of 7-dehydrocholesterol to 7-KC using recombinant human cytochrome P450 7A1.

Materials:

• Recombinant human P450 7A1

• NADPH:P450 reductase

• L-α-1,2-dilauroyl-sn-glycero-3-phosphocholine (DLPC)

• 7-Dehydrocholesterol

• Potassium phosphate (B84403) buffer (50 mM, pH 7.4)

• NADPH generating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺)

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.4), 0.2 µM P450 7A1, 3 µM NADPH:P450 reductase, and 60 µM DLPC.

  • Add 7-dehydrocholesterol (e.g., 20 µM final concentration).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the reaction by adding the NADPH generating system.

  • Incubate at 37°C for 60 minutes.

• Reaction Quenching and Extraction:

  • Stop the reaction by adding 2 volumes of dichloromethane (B109758) (CH₂Cl₂).

  • Vortex to extract the sterols into the organic phase.

  • Centrifuge to separate the phases.

• Analysis:

  • Collect the organic phase and dry it under nitrogen.

  • Reconstitute the sample in a suitable solvent for LC-MS analysis to quantify 7-KC formation.

Protocol 4: Quantification of 7-KC in Cell Lysates by LC-MS/MS

This protocol provides a general procedure for the quantification of 7-KC from cell lysates using liquid chromatography-tandem mass spectrometry.

Materials:

• Cell lysate from 7-KC induction experiment

• Internal standard (e.g., d7-7-KC)

• Chloroform

• Methanol

• Water

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Sample Preparation and Extraction:

  • To the cell lysate, add a known amount of the internal standard (d7-7-KC).

  • Perform a lipid extraction using a modified Bligh-Dyer method (chloroform:methanol:water, 2:2:1.8, v/v/v).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the sample onto a C18 column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

  • Set the mass spectrometer to operate in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

  • Monitor the specific precursor-to-product ion transitions for 7-KC and the internal standard.

• Data Analysis:

  • Generate a standard curve using known concentrations of 7-KC.

  • Quantify the concentration of 7-KC in the samples by comparing the peak area ratio of 7-KC to the internal standard against the standard curve.

Protocol 5: Western Blot Analysis of p38 MAPK and NF-κB Pathway Activation

This protocol describes the detection of phosphorylated p38 MAPK and the nuclear translocation of NF-κB p65 as markers of pathway activation in response to 7-KC treatment.

Materials:

• Cells treated with 7-KC

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies: anti-phospho-p38 MAPK, anti-total p38 MAPK, anti-NF-κB p65, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• ECL substrate

Procedure:

• Protein Extraction:

  • For total protein (p38 analysis), lyse cells in RIPA buffer.

  • For NF-κB analysis, perform subcellular fractionation to obtain cytoplasmic and nuclear extracts using a commercial kit.

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the appropriate primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane and apply ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify band intensities and normalize phospho-p38 to total p38, and nuclear p65 to Lamin B1.

Signaling Pathways and Visualizations

7-KC is a known inducer of inflammatory and apoptotic signaling pathways. The diagrams below, generated using the DOT language, illustrate the experimental workflow for studying 7-KC effects and the key signaling cascades involved.

Caption: Experimental workflow for inducing and analyzing the effects of 7-Keto-Cholesterol.

Caption: Key signaling pathways activated by 7-Keto-Cholesterol leading to inflammation and apoptosis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Ketocholesterol and 7β-hydroxycholesterol: In vitro and animal models used to characterize their activities and to identify molecules preventing their toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conversion of 7-Dehydrocholesterol to 7-Ketocholesterol Is Catalyzed by Human Cytochrome P450 7A1 and Occurs by Direct Oxidation without an Epoxide Intermediate - PMC [pmc.ncbi.nlm.nih.gov]

Application of 7-Keto Cholesterol in Neurodegenerative Disease Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7-KC) is an oxidized derivative of cholesterol, formed non-enzymatically by the reaction of cholesterol with reactive oxygen species (ROS).[1][2] Elevated levels of 7-KC are associated with a range of age-related and neurodegenerative diseases, including Alzheimer's disease (AD), Parkinson's disease (PD), Huntington's disease (HD), and Amyotrophic Lateral Sclerosis (ALS).[1] Its accumulation in the brain is implicated in cellular dysfunction through the induction of oxidative stress, inflammation, and apoptosis, making it a molecule of significant interest in the study of neurodegeneration.[1][3]

These application notes provide a comprehensive overview of the use of 7-KC in in vitro and in vivo models of neurodegenerative diseases. Detailed protocols for key experiments are provided to facilitate the investigation of its pathological roles and the evaluation of potential therapeutic interventions.

Key Mechanisms of 7-KC-Induced Neurotoxicity

7-KC exerts its cytotoxic effects through a multi-faceted mechanism involving several interconnected signaling pathways:

• Oxidative Stress: 7-KC is a potent inducer of ROS production, primarily through the activation of NADPH oxidase (NOX).[1] This leads to a vicious cycle where 7-KC, a product of oxidative stress, further amplifies it.[1]

• Mitochondrial Dysfunction: 7-KC disrupts mitochondrial function, leading to a loss of mitochondrial membrane potential, impaired ATP production, and the release of pro-apoptotic factors like cytochrome c.[1]

• Inflammation: 7-KC triggers a robust inflammatory response, characterized by the activation of microglia and astrocytes and the release of pro-inflammatory cytokines such as IL-6 and TNF-α.[4][5][6][7][8] This neuroinflammation is a key contributor to neuronal damage in neurodegenerative diseases.

• Apoptosis: 7-KC induces programmed cell death (apoptosis) in neuronal cells through both intrinsic (mitochondrial) and extrinsic pathways, involving the activation of caspases.[9]

• Protein Aggregation: In the context of Alzheimer's disease, 7-KC has been shown to influence the aggregation of amyloid-beta (Aβ) peptides, key components of the characteristic plaques found in AD brains.

Data Presentation: Quantitative Effects of 7-Keto Cholesterol

The following tables summarize the quantitative effects of 7-KC in various neurodegenerative disease models.

Table 1: Effect of 7-Keto Cholesterol on Cell Viability in Neuronal Cell Lines

Cell Line	7-KC Concentration (µM)	Incubation Time (h)	Cell Viability (% of Control)	Assay	Reference
SH-SY5Y	30	24	Significant decrease	MTT	[10]
SH-SY5Y	50	24	~50%	MTT	[10]
SH-SY5Y	75	24	Further significant decrease	MTT	[10]
Differentiated PC12	Not specified	Not specified	Dose-dependent decrease	Not specified	[9]

Table 2: In Vivo Effects of 7-Keto Cholesterol in a Mouse Model of Alzheimer's Disease (3xTg)

Parameter	Treatment/Condition	Fold Change vs. Control	Method	Reference
7-KC Levels	3xTg mice vs. wild-type	Increased	Mass Spectrometry	[11]
Astrocyte H₂O₂ Levels	5 µM 7-KC injection (hippocampus)	Increased	Genetically encoded fluorescent sensor	[11]
Astrocyte Activation (GFAP)	10 µM 7-KC (mixed glial culture)	Increased	qPCR	[11]

Experimental Protocols

Protocol 1: In Vitro Neurotoxicity Assay using SH-SY5Y Cells

Objective: To assess the dose-dependent cytotoxic effect of 7-Keto Cholesterol on human neuroblastoma SH-SY5Y cells.

Materials:

• SH-SY5Y human neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 7-Keto Cholesterol (7-KC) stock solution (in ethanol (B145695) or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM medium.[12] Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• 7-KC Treatment: Prepare serial dilutions of 7-KC in culture medium from the stock solution. Final concentrations should range from 10 µM to 100 µM. The final solvent concentration should be less than 0.1%.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of 7-KC. Include a vehicle control (medium with the same concentration of solvent used to dissolve 7-KC).

• Incubate the cells for 24 or 48 hours.

• MTT Assay: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[13]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

Protocol 2: Stereotactic Injection of 7-Keto Cholesterol in a Mouse Model

Objective: To investigate the in vivo effects of 7-KC on neuroinflammation and oxidative stress in the mouse brain.

Materials:

• Adult C57BL/6J mice (or a relevant transgenic model of neurodegenerative disease)

• 7-Keto Cholesterol

• Vehicle (e.g., methyl-β-cyclodextrin)

• Stereotaxic apparatus

• Anesthesia (e.g., isoflurane)

• Microsyringe pump and Hamilton syringe

• Surgical tools

Procedure:

• Preparation of 7-KC Solution: Prepare a 5 µM solution of 7-KC in a suitable vehicle.[11] Ensure the solution is sterile.

• Anesthesia and Stereotaxic Surgery: Anesthetize the mouse using isoflurane (B1672236) and mount it on the stereotaxic frame.

• Make a midline incision on the scalp to expose the skull.

• Identify the coordinates for the target brain region (e.g., hippocampus) using a stereotaxic atlas.

• Drill a small burr hole in the skull at the identified coordinates.

• Injection: Slowly lower the injection needle to the target depth.

• Infuse 1-2 µL of the 7-KC solution at a rate of 0.2 µL/min.

• Leave the needle in place for 5-10 minutes after injection to prevent backflow.

• Slowly withdraw the needle and suture the scalp incision.

• Post-operative Care: Provide appropriate post-operative care, including analgesics and monitoring for recovery.

• Tissue Analysis: After a designated time point (e.g., 3 days), euthanize the animals and harvest the brains for downstream analysis such as immunohistochemistry for inflammatory markers (e.g., GFAP, Iba1) or measurement of ROS levels.[11]

Visualization of Signaling Pathways and Workflows

Signaling Pathway of 7-KC-Induced Neurotoxicity

References

• 1. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Influential role of 7-Ketocholesterol in the progression of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 7-Ketocholesterol Induces Inflammation and Angiogenesis In Vivo: A Novel Rat Model | PLOS One [journals.plos.org]
• 5. 7-ketocholesterol contributes to microglia-driven increases in astrocyte reactive oxygen species in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 7-Ketocholesterol Induces Inflammation and Angiogenesis In Vivo: A Novel Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 7-Ketocholesterol induces inflammation and angiogenesis in vivo: a novel rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Iron nanoparticles increase 7-ketocholesterol-induced cell death, inflammation, and oxidation on murine cardiac HL1-NB cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 7-ketocholesterol induces apoptosis in differentiated PC12 cells via reactive oxygen species-dependent activation of NF-κB and Akt pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 7-ketocholesterol contributes to microglia-driven increases in astrocyte reactive oxygen species in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

7-Keto-Cholesterol: A Key Tool for Investigating Lipid Peroxidation

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (B24107) (7-KC) is a prominent and cytotoxic oxysterol formed from the oxidation of cholesterol, primarily through non-enzymatic reactions with reactive oxygen species (ROS).[1] As a major product of lipid peroxidation, elevated levels of 7-KC are associated with a range of age-related and chronic diseases, including atherosclerosis, neurodegenerative disorders, and age-related macular degeneration.[2][3] Its potent biological activities, including the induction of oxidative stress, inflammation, and apoptosis, make it a valuable biomarker and tool for studying the mechanisms of lipid peroxidation and developing therapeutic strategies against oxidative stress-related pathologies.[2][4]

This document provides detailed application notes and protocols for utilizing 7-KC in research settings. It covers methodologies for the induction and quantification of 7-KC, as well as for assessing its downstream cellular effects.

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of 7-KC on various cell lines.

Table 1: Cytotoxicity of 7-Ketocholesterol in Different Cell Lines

Cell Line	Concentration (µM)	Incubation Time	Observed Effect	Reference
ARPE-19	20	24 hours	50-60% loss in cell viability	[5]
MC3T3-E1	5	Not specified	Exhibited cytotoxicity	[6]
MC3T3-E1	20	Not specified	26.3% induction of apoptosis	[6]
MC3T3-E1	40	Not specified	35.6% induction of apoptosis	[6]
Rat Hepatocytes	100	Not specified	Significantly lower viability compared to cholesterol	[7]
Human Monocytic U937 Cells	30	Not specified	Induction of apoptosis	[8]

Table 2: Pro-inflammatory Effects of 7-Ketocholesterol on ARPE-19 Cells

Treatment	Analyte	Fold Induction (mRNA)	Protein Concentration (pg/mL)	Reference
15 µM 7-KC	VEGF	Markedly induced	~1200	[5]
15 µM 7-KC	IL-6	Markedly induced	~3500	[5]
15 µM 7-KC	IL-8	Markedly induced	~14000	[5]

Experimental Protocols

Protocol 1: Induction of Lipid Peroxidation and 7-KC Formation in Cell Culture

This protocol describes a general method for treating cultured cells with 7-KC to study its biological effects.

Materials:

• Cell line of interest (e.g., ARPE-19, MC3T3-E1)

• Complete cell culture medium

• 7-Ketocholesterol (Sigma-Aldrich or equivalent)

• Ethanol (for stock solution)

• Phosphate-buffered saline (PBS)

• Cell culture plates/dishes

Procedure:

• Cell Seeding: Seed cells at a desired density in appropriate cell culture plates or dishes and allow them to adhere and reach the desired confluency (typically 70-80%).

• Preparation of 7-KC Stock Solution: Prepare a stock solution of 7-KC in ethanol. For example, dissolve 800 µg of 7-KC in 50 µL of absolute ethanol.[9]

• Preparation of Working Solution: Dilute the stock solution in cell culture medium to the desired final concentration. For instance, to obtain a 40 µg/mL (approximately 100 µM) final concentration, add 50 µL of the stock solution per mL of culture medium.[9] Sonicate the solution to ensure proper dispersion.

• Cell Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the desired concentration of 7-KC.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48 hours) at 37°C in a humidified incubator with 5% CO2.

• Downstream Analysis: Following incubation, cells and/or culture supernatant can be harvested for various analyses as described in the subsequent protocols.

Protocol 2: Quantification of 7-Ketocholesterol by LC-MS/MS

This protocol provides a method for the sensitive and specific quantification of 7-KC in biological samples, such as plasma or cell lysates.[10][11]

Materials:

• Plasma or cell lysate sample

• Internal standard (e.g., d7-7-KC)

• Methanol with 0.5% formic acid (Mobile Phase B)[10]

• Water with 0.5% formic acid (Mobile Phase A)[10]

• LC-MS/MS system with an ESI or APCI source

• C18 reverse-phase column (e.g., Waters BEH C18, 1.7 µm, 2.1 mm × 50 mm)[10]

Procedure:

• Sample Preparation:

  • To 100 µL of plasma or cell lysate, add the internal standard.

  • Perform protein precipitation followed by liquid-liquid or solid-phase extraction to isolate lipids.

• LC Separation:

  • Inject the extracted sample onto the C18 column.

  • Elute the analytes using a gradient of Mobile Phase A and Mobile Phase B at a flow rate of 0.5 mL/min.[10]

• MS/MS Detection:

  • Analyze the eluent using the mass spectrometer in positive electrospray ionization (ESI) mode and multiple reaction monitoring (MRM).[10]

  • Optimize MS/MS parameters (e.g., precursor/product ions, collision energy) using a 7-KC standard.[10]

• Quantification:

  • Generate a standard curve using known concentrations of 7-KC.

  • Quantify the amount of 7-KC in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Protocol 3: Western Blot Analysis of Protein Expression

This protocol describes the analysis of changes in protein expression or phosphorylation in cells treated with 7-KC.

Materials:

• 7-KC treated and control cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., against p-ERK, p-p38, NF-κB)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer.[12]

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.[13]

• Sample Preparation: Mix equal amounts of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil for 5-10 minutes.[12]

• Gel Electrophoresis: Separate the proteins on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.[13]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detection: Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.[12]

Protocol 4: Measurement of Cytokine Secretion by ELISA

This protocol outlines the quantification of pro-inflammatory cytokines (e.g., IL-6, IL-8, VEGF) in the culture supernatant of cells treated with 7-KC.

Materials:

• Culture supernatant from 7-KC treated and control cells

• Cytokine-specific ELISA kit (containing capture antibody, detection antibody, standard, and substrate)

• 96-well ELISA plates

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Procedure:

• Plate Coating: Coat a 96-well plate with the capture antibody overnight at 4°C.[14]

• Blocking: Wash the plate and block non-specific binding sites with blocking buffer for 1-2 hours at room temperature.[14]

• Sample and Standard Incubation: Add standards and samples (culture supernatant) to the wells and incubate for 2 hours at room temperature.[15]

• Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.[14]

• Streptavidin-HRP Incubation: Wash the plate and add streptavidin-HRP. Incubate for 30 minutes at room temperature.

• Substrate Addition: Wash the plate and add the TMB substrate. Incubate in the dark for 15-30 minutes.[16]

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Quantification: Calculate the cytokine concentrations in the samples based on the standard curve.

Protocol 5: Gene Expression Analysis by qRT-PCR

This protocol describes how to measure changes in the mRNA levels of target genes in response to 7-KC treatment.

Materials:

• 7-KC treated and control cells

• RNA isolation kit (e.g., TRIzol)

• cDNA synthesis kit

• SYBR Green or TaqMan master mix

• Forward and reverse primers for target genes and a housekeeping gene (e.g., GAPDH)

• qRT-PCR instrument

Procedure:

• RNA Isolation: Isolate total RNA from cells using an appropriate method.[17]

• RNA Quantification and Quality Control: Determine the concentration and purity of the isolated RNA.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA.[17]

• qRT-PCR:

  • Set up the qRT-PCR reaction with cDNA, primers, and master mix.

  • Perform the reaction using a real-time PCR system with appropriate cycling conditions (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).[18][19]

• Data Analysis: Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Visualization of Pathways and Workflows

Caption: 7-KC activates multiple pro-inflammatory signaling pathways.

Caption: Workflow for investigating the cellular effects of 7-KC.

Caption: Formation of 7-KC and its downstream cytotoxic effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 7-Ketocholesterol and 7β-hydroxycholesterol: In vitro and animal models used to characterize their activities and to identify molecules preventing their toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rem.bioscientifica.com [rem.bioscientifica.com]
• 5. 7-Ketocholesterol–Induced Inflammation: Involvement of Multiple Kinase Signaling Pathways via NFκB but Independently of Reactive Oxygen Species Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity of 7-ketocholesterol toward cultured rat hepatocytes and the effect of vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Iron nanoparticles increase 7-ketocholesterol-induced cell death, inflammation, and oxidation on murine cardiac HL1-NB cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. origene.com [origene.com]
• 14. Cytokine Elisa [bdbiosciences.com]
• 15. mabtech.com [mabtech.com]
• 16. m.youtube.com [m.youtube.com]
• 17. benchchem.com [benchchem.com]
• 18. Differential mRNA expression of seven genes involved in cholesterol metabolism and transport in the liver of atherosclerosis-susceptible and -resistant Japanese quail strains - PMC [pmc.ncbi.nlm.nih.gov]
• 19. documents.thermofisher.com [documents.thermofisher.com]

Unraveling the In Vivo Effects of 7-Keto-Cholesterol: Application Notes and Protocols for Experimental Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to established in vivo experimental models for studying the multifaceted effects of 7-Keto-Cholesterol (7-KC), a pro-inflammatory oxysterol implicated in a range of age-related and chronic diseases. The following sections offer comprehensive protocols for a rat ocular model of angiogenesis and inflammation, and a diet-induced mouse model of hepatic steatosis, enabling researchers to investigate the pathological consequences of 7-KC accumulation and evaluate potential therapeutic interventions.

Ocular Implantation Model in Rats: A Tool to Study Angiogenesis and Inflammation

This model utilizes the anterior chamber of the rat eye as a contained and observable environment to study the direct effects of 7-KC on blood vessel formation and immune cell recruitment.[1][2]

Quantitative Data Summary

Parameter	Control (Cholesterol)	7-Keto-Cholesterol (7-KC)	Time Point	Reference
Neovessel Area (mm²)	No significant angiogenesis	5% 7-KC: Variable; 7-20% 7-KC: Significant increase, peaking between 7-10 days	7-21 days	[1]
VEGF (pg/ml) in Aqueous Humor	Baseline levels	~2-fold increase	Day 4 & 7	[1]
IL-1β (pg/ml) in Aqueous Humor	Baseline levels	Day 4: ~3-fold increase; Day 7: ~21-fold increase	Day 4 & 7	[1]
GRO/KC (pg/ml) in Aqueous Humor	Baseline levels	Significant elevation	Day 4 & 7	[1]
Macrophage Infiltration (CD68+)	Minimal	Extensive infiltration	14 days	[1]

Experimental Protocol: 7-KC Wafer Preparation and Implantation

Materials:

• 7-Keto-Cholesterol (7-KC)

• Cholesterol (for control)

• Biodegradable polymers (e.g., poly(lactic-co-glycolic acid) - PLGA)

• Organic solvent (e.g., dichloromethane)

• Micro-centrifuge tubes

• Lyophilizer

• Surgical instruments for rodent eye surgery (forceps, scissors, sterile drapes)

• Anesthesia (e.g., ketamine/xylazine cocktail)

• Topical anesthetic for the eye

• Surgical microscope

Procedure:

• Wafer Preparation:

  • Dissolve the biodegradable polymer and 7-KC (at desired concentrations, typically 5-20% w/w) or cholesterol in an organic solvent.

  • Freeze-dry the mixture to remove the solvent, resulting in a solid polymer matrix containing the test compound.

  • Compress the resulting material into small, implantable wafers of a standardized size and weight.

• Surgical Implantation:

  • Anesthetize the rat using an approved protocol.

  • Under a surgical microscope, make a small incision in the peripheral cornea near the limbus.

  • Carefully insert the 7-KC or control wafer into the anterior chamber of the eye using fine forceps.

  • Position the wafer in a consistent location, away from the iris and cornea-scleral angle.

  • The incision can be left to self-seal or closed with a single suture.

  • Apply a topical antibiotic to the eye post-surgery.

Experimental Protocol: Assessment of Angiogenesis and Inflammation

Fluorescein (B123965) Angiography:

• At selected time points post-implantation (e.g., days 4, 7, 10, 14, 21), anesthetize the rat.

• Inject a sterile solution of sodium fluorescein (intraperitoneally or intravenously).

• Using a fundus camera or a fluorescence microscope adapted for small animals, capture images of the anterior eye segment at various time points after fluorescein injection to visualize the vasculature.

• Quantify the area of neovascularization using image analysis software.

Immunohistochemistry for Macrophage Infiltration:

• At the end of the experiment, enucleate the eyes and fix them in an appropriate fixative (e.g., 4% paraformaldehyde).

• Process the tissue for cryosectioning or paraffin (B1166041) embedding.

• Perform immunohistochemistry using an antibody against a macrophage marker, such as CD68.

• Counterstain with a nuclear stain (e.g., DAPI).

• Visualize the sections using fluorescence microscopy and quantify the number of positive cells or the stained area.

Experimental Workflow

Workflow for the ocular implantation model.

Diet-Induced Hepatic Steatosis Model in Mice

This model investigates the impact of dietary 7-KC on the development of non-alcoholic fatty liver disease (NAFLD) and associated inflammation in genetically obese mouse strains.[3][4]

Quantitative Data Summary

Parameter	Control Diet	7-KC Diet (0.01%)	Animal Model	Duration	Reference
Hepatic Triglyceride Content	Baseline	Significantly increased	ob/ob, db/db	4 weeks	[3]
Hepatic Steatosis (Oil Red O)	Minimal	Accelerated accumulation	ob/ob, db/db	4 weeks	[3]
Macrophage Infiltration (F4/80+)	Baseline	Increased infiltration	ob/ob, db/db	4 weeks	[3][4]

Experimental Protocol: Diet Formulation and Animal Husbandry

Materials:

• 7-Keto-Cholesterol (7-KC)

• Standard rodent chow or Western-type high-fat diet

• Cholesterol

• Genetically obese mice (e.g., ob/ob or db/db)

• Metabolic cages (optional, for food intake monitoring)

Procedure:

• Diet Preparation:

  • Prepare a control diet (standard chow or Western diet with 1% cholesterol).

  • Prepare the experimental diet by supplementing the control diet with 0.01% (w/w) 7-KC.

  • Ensure homogenous mixing of the components.

• Animal Study:

  • House the mice in a controlled environment (temperature, light/dark cycle).

  • Provide ad libitum access to the respective diets and water for a specified period (e.g., 4 weeks).

  • Monitor body weight and food intake regularly.

Experimental Protocol: Assessment of Hepatic Steatosis and Inflammation

Oil Red O Staining for Lipid Accumulation:

• At the end of the study, euthanize the mice and perfuse the liver with saline.

• Harvest the liver and embed a portion in optimal cutting temperature (OCT) compound and freeze immediately.

• Cryosection the frozen liver tissue.

• Stain the sections with Oil Red O solution, which stains neutral lipids red.

• Counterstain with hematoxylin (B73222) to visualize nuclei.

• Capture images using a light microscope and quantify the lipid accumulation area using image analysis software.

Immunohistochemistry for Macrophage Infiltration:

• Fix a portion of the liver in 10% neutral buffered formalin and embed in paraffin.

• Section the paraffin-embedded tissue.

• Perform immunohistochemistry using an antibody against a macrophage marker, such as F4/80.

• Use a suitable secondary antibody and detection system (e.g., DAB).

• Counterstain with hematoxylin.

• Quantify the number of F4/80-positive cells or the stained area per field of view.

Experimental Workflow

Workflow for the diet-induced hepatic steatosis model.

Signaling Pathways Implicated in 7-KC-Mediated Effects

7-KC is known to trigger inflammatory responses primarily through the Toll-like receptor 4 (TLR4).[5][6][7] This activation leads to downstream signaling cascades involving both MyD88-dependent and TRIF-dependent pathways, ultimately resulting in the production of pro-inflammatory cytokines. Additionally, 7-KC has been shown to induce endoplasmic reticulum (ER) stress, activating the unfolded protein response (UPR).[8]

TLR4 Signaling Pathway

7-KC activates TLR4 signaling.

Endoplasmic Reticulum Stress and the Unfolded Protein Response

7-KC induces ER stress and the UPR.

References

• 1. 7-Ketocholesterol Induces Inflammation and Angiogenesis In Vivo: A Novel Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 7-Ketocholesterol Induces Inflammation and Angiogenesis In Vivo: A Novel Rat Model | PLOS One [journals.plos.org]
• 3. Dietary Oxysterol, 7-Ketocholesterol Accelerates Hepatic Lipid Accumulation and Macrophage Infiltration in Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dietary Oxysterol, 7-Ketocholesterol Accelerates Hepatic Lipid Accumulation and Macrophage Infiltration in Obese Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 7-Ketocholesterol-induced inflammation signals mostly through the TLR4 receptor both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 7-Ketocholesterol-Induced Inflammation Signals Mostly through the TLR4 Receptor Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: HPLC-UV Method for the Detection of 7-Keto Cholesterol

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Ketocholesterol (7-KCh) is a prominent and cytotoxic oxysterol formed from the oxidation of cholesterol. It is implicated in the pathophysiology of numerous diseases, including atherosclerosis, age-related macular degeneration (AMD), and neurodegenerative disorders.[1][2] The accumulation of 7-KCh in tissues can induce cellular apoptosis, inflammation, and oxidative stress. Consequently, the accurate and precise quantification of 7-KCh in biological matrices is crucial for understanding disease mechanisms and for the development of novel therapeutic interventions. This application note provides a detailed protocol for the determination of 7-KCh using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.

Principle

This method involves the extraction of total sterols from a biological matrix, such as plasma, through alkaline saponification to hydrolyze sterol esters. The liberated 7-KCh is then extracted using an organic solvent, separated from other matrix components on a reversed-phase C18 column, and detected by its characteristic UV absorbance.

Signaling Pathway of 7-Ketocholesterol-Induced Apoptosis

7-Ketocholesterol is a known inducer of apoptosis through multiple signaling cascades. A key mechanism involves the generation of reactive oxygen species (ROS) and the subsequent disruption of mitochondrial function. This leads to the release of pro-apoptotic factors and the activation of caspases, ultimately resulting in programmed cell death.[3]

7-KCh Induced Apoptosis Pathway

Experimental Workflow

The overall experimental workflow for the quantification of 7-KCh by HPLC-UV is depicted below.

Workflow for 7-KCh Analysis

Detailed Experimental Protocols

Reagents and Materials

• 7-Ketocholesterol standard (Sigma-Aldrich or equivalent)

• Cholesterol standard (for system suitability)

• Potassium hydroxide (B78521) (KOH)

• Ethanol (B145695) (90% and absolute, HPLC grade)

• Hexane (B92381) (HPLC grade)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Isopropanol (HPLC grade)

• Water (HPLC grade)

• Glass tubes with Teflon-lined caps

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

• Water bath or heating block

Standard Solution Preparation

Prepare a stock solution of 7-KCh in ethanol at a concentration of 1 mg/mL. From this stock, prepare a series of working standard solutions by serial dilution with the mobile phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Saponification and Extraction

This protocol is adapted for the analysis of total 7-KCh in plasma.

• Sample Aliquoting : Pipette 500 µL of plasma into a glass tube.

• Saponification : Add 2 mL of 1 M KOH in 90% ethanol to the plasma sample.[4] Vortex vigorously for 30 seconds.

• Hydrolysis : Incubate the mixture at 60°C for 1 hour in a water bath to hydrolyze the sterol esters.[4]

• Cooling : After incubation, cool the tubes to room temperature.

• Extraction : Add 1 mL of water and 3 mL of hexane to the tube.[4] Vortex for 5 minutes to extract the non-saponifiable lipids.

• Phase Separation : Centrifuge at 2000 x g for 10 minutes to separate the aqueous and organic phases.

• Collection : Carefully transfer the upper hexane layer to a clean glass tube.

• Re-extraction : Repeat the extraction (steps 5-7) two more times, pooling the hexane extracts.

• Drying : Evaporate the pooled hexane extracts to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the dried residue in 200 µL of the initial mobile phase. Vortex for 30 seconds and transfer to an HPLC vial for analysis.

HPLC-UV Method

• Instrument : A standard HPLC system with a UV detector.

• Column : C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase : A gradient of Mobile Phase A (Acetonitrile:Water, 80:20 v/v) and Mobile Phase B (Isopropanol). A gradient elution may be necessary to separate 7-KCh from other cholesterol derivatives.

• Flow Rate : 1.0 mL/min.

• Injection Volume : 20 µL.

• Column Temperature : 30°C.

• UV Detection : 237 nm.

Method Validation (Representative Data)

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 7%
Accuracy (% Recovery)	95 - 105%

Data Presentation and Analysis

A calibration curve should be generated by plotting the peak area of the 7-KCh standards against their known concentrations. The concentration of 7-KCh in the unknown samples is then determined by interpolating their peak areas from this calibration curve.

Conclusion

This application note provides a comprehensive and detailed protocol for the detection and quantification of 7-Ketocholesterol in biological samples using HPLC-UV. The method is suitable for researchers in various fields, including those investigating lipid metabolism, oxidative stress, and the pathology of diseases associated with cholesterol oxidation. Proper method validation is essential for obtaining accurate and reliable results.

References

• 1. mdpi.com [mdpi.com]
• 2. Identification of 7-Ketocholesterol-Modulated Pathways and Sterculic Acid Protective Effect in Retinal Pigmented Epithelium Cells by Using Genome-Wide Transcriptomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of cholesterol in mouse brain by HPLC with UV detection - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Solubilizing 7-Keto-Cholesterol for In Vitro Studies

Application Note

Introduction

7-Keto-cholesterol (7-KC) is a prominent oxysterol formed from the oxidation of cholesterol. It is extensively studied in various biomedical research fields, including atherosclerosis, neurodegenerative diseases, and age-related macular degeneration, due to its cytotoxic and pro-inflammatory properties.[1][2][3] A critical challenge in studying the in vitro effects of 7-KC lies in its high hydrophobicity and poor solubility in aqueous culture media. This application note provides detailed protocols for the effective solubilization of 7-KC for use in in vitro studies, ensuring its bioavailability and minimizing potential artifacts from the solubilization process. Two primary methods are presented: the use of organic solvents and the application of cyclodextrins.

Methods for Solubilization

The choice of solubilization method can significantly impact the experimental outcome. The two main approaches are the use of organic solvents for creating a stock solution followed by dilution in culture medium, and the use of cyclodextrins to form inclusion complexes that enhance aqueous solubility.

1. Organic Solvent-Based Solubilization

This is the most common method for preparing 7-KC for in vitro experiments. It involves dissolving 7-KC in a small volume of an organic solvent to create a concentrated stock solution, which is then diluted to the final working concentration in the cell culture medium.

2. Cyclodextrin-Based Solubilization

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[4][5] They can encapsulate hydrophobic molecules like 7-KC, forming water-soluble inclusion complexes. Hydroxypropyl-β-cyclodextrin (HPβCD) is frequently used for this purpose and has been shown to be effective in delivering 7-KC to cells while exhibiting lower cytotoxicity compared to some organic solvents.[6][7][8]

Comparison of Solubilization Methods

Parameter	Organic Solvent (Ethanol/DMSO)	Cyclodextrin (B1172386) (HPβCD)
Principle	Dissolution in a non-polar solvent followed by dilution.	Encapsulation of 7-KC in the hydrophobic cavity of cyclodextrin to form a water-soluble complex.
Maximum Stock Concentration	Ethanol (B145695): ~20 mg/mL[9][10], DMSO: ~0.1-6.25 mg/mL[9][11][12]	Dependent on the molar ratio of HPβCD to 7-KC.
Maximum Working Concentration in Media	Limited by solvent cytotoxicity, typically ≤0.5% (v/v) for ethanol and DMSO.[13]	Higher concentrations may be achievable with lower cytotoxicity.[6][7]
Advantages	Simple, rapid, and widely used. High stock concentrations achievable in ethanol.	Lower cytotoxicity compared to organic solvents at higher concentrations.[6][7] Can enhance the delivery of 7-KC to cells.[6][7]
Disadvantages	Potential for solvent-induced cytotoxicity and off-target effects.[13] Risk of precipitation upon dilution in aqueous media. DMSO can be hygroscopic, affecting solubility.[11]	May alter cellular cholesterol homeostasis by extracting membrane cholesterol.[14] Preparation of the complex can be more time-consuming.
Best For	Initial screening studies, experiments where low solvent concentrations are sufficient.	Studies requiring higher concentrations of 7-KC, long-term exposure experiments, and when minimizing solvent-induced artifacts is critical.

Experimental Protocols

Protocol 1: Solubilization of 7-Keto-Cholesterol using Ethanol

Materials:

• 7-Keto-Cholesterol (crystalline solid)

• Anhydrous Ethanol (200 proof)

• Sterile, inert gas (e.g., argon or nitrogen)

• Sterile microcentrifuge tubes or glass vials

• Cell culture medium, pre-warmed to 37°C

• Vortex mixer

• Water bath or incubator at 37°C

Procedure:

• Preparation of Stock Solution (10 mg/mL): a. Weigh the desired amount of 7-KC crystalline solid in a sterile microcentrifuge tube or glass vial. b. Under a stream of inert gas, add the appropriate volume of anhydrous ethanol to achieve a concentration of 10 mg/mL (e.g., for 1 mg of 7-KC, add 100 µL of ethanol). c. Tightly cap the tube/vial. d. Vortex vigorously for 1-2 minutes until the 7-KC is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution. e. Store the stock solution at -20°C, protected from light. It is recommended to purge the headspace with inert gas before sealing for long-term storage.

• Preparation of Working Solution: a. Pre-warm the cell culture medium to 37°C. b. Thaw the 7-KC stock solution at room temperature. c. To prepare the final working concentration, perform a serial dilution of the stock solution directly into the pre-warmed cell culture medium. Crucially, add the 7-KC stock solution dropwise while gently vortexing or swirling the medium to prevent precipitation. d. Ensure the final concentration of ethanol in the culture medium does not exceed a non-toxic level, typically below 0.5% (v/v).[13] For example, to achieve a 10 µg/mL working solution from a 10 mg/mL stock, you would perform a 1:1000 dilution (e.g., 1 µL of stock into 1 mL of medium), resulting in a final ethanol concentration of 0.1%. e. Use the freshly prepared working solution immediately. Do not store the diluted aqueous solution for more than one day.[9][10]

Protocol 2: Solubilization of 7-Keto-Cholesterol using Hydroxypropyl-β-Cyclodextrin (HPβCD)

Materials:

• 7-Keto-Cholesterol (crystalline solid)

• Hydroxypropyl-β-cyclodextrin (HPβCD)

• Serum-free cell culture medium or Phosphate Buffered Saline (PBS)

• Sterile microcentrifuge tubes or glass vials

• Vortex mixer

• Water bath sonicator

• Incubator or shaking water bath at 37°C

• Sterile 0.22 µm syringe filter

Procedure:

• Preparation of 7-KC/HPβCD Complex: a. Prepare a stock solution of HPβCD (e.g., 100 mM) in serum-free medium or PBS. b. Add the desired amount of 7-KC crystalline solid to the HPβCD solution. A molar ratio of 1:10 (7-KC:HPβCD) is a common starting point. c. Vortex the mixture vigorously for 5-10 minutes. d. Incubate the mixture in a shaking water bath or incubator at 37°C for 1-2 hours, or overnight for optimal complexation. Intermittent vortexing or sonication can improve efficiency. e. After incubation, sterilize the solution by passing it through a 0.22 µm syringe filter to remove any undissolved 7-KC.

• Preparation of Working Solution: a. The filtered 7-KC/HPβCD complex solution can be directly used as the stock solution. b. Determine the concentration of 7-KC in the stock solution if necessary (e.g., by spectrophotometry). c. Dilute the 7-KC/HPβCD stock solution to the desired final concentration in your complete cell culture medium. d. A control group treated with the same concentration of HPβCD alone should be included in your experiments to account for any effects of the cyclodextrin itself.

Mandatory Visualizations

Caption: Experimental workflow for solubilizing 7-Keto-Cholesterol using an organic solvent.

Caption: 7-Keto-Cholesterol-induced NLRP3 inflammasome activation pathway.

References

• 1. 7-Ketocholesterol and 7β-hydroxycholesterol: In vitro and animal models used to characterize their activities and to identify molecules preventing their toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity of 7-ketocholesterol toward cultured rat hepatocytes and the effect of vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Item - Effects of ATP, cholesterol crystals and 7-Ketocholesterol on Nlrp3 inflammasome formation in Asc+/+ and Asc−/− BMMs. - Public Library of Science - Figshare [plos.figshare.com]
• 8. Hydroxypropyl-beta-cyclodextrin-mediated efflux of 7-ketocholesterol from macrophage foam cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. 7-Ketocholesterol-induced apoptosis. Involvement of several pro-apoptotic but also anti-apoptotic calcium-dependent transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 14. Frontiers | Cyclodextrins Exert a Ligand-like Current Inhibitory Effect on the KV1.3 Ion Channel Independent of Membrane Cholesterol Extraction [frontiersin.org]

Technical Notes & Optimization

troubleshooting 7-Keto Cholesterol insolubility in aqueous buffers

Technical Support Center: 7-Keto-Cholesterol

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting the insolubility of 7-Keto-Cholesterol in aqueous buffers during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of 7-Keto-Cholesterol in common laboratory solvents?

7-Keto-Cholesterol, a crystalline solid, is sparingly soluble in aqueous buffers but shows good solubility in several organic solvents. To prepare a stock solution, it is recommended to dissolve the compound in an organic solvent before further dilution into aqueous buffers.[1] The approximate solubilities in common organic solvents are summarized in the table below.

Q2: How should I prepare an aqueous working solution of 7-Keto-Cholesterol?

Due to its low water solubility, 7-Keto-Cholesterol should first be dissolved in an organic solvent like ethanol (B145695) to create a stock solution.[1] This stock solution can then be diluted with your aqueous buffer of choice, such as Phosphate-Buffered Saline (PBS), to the desired final concentration. For example, a solubility of approximately 0.3 mg/mL can be achieved in a 1:2 solution of ethanol:PBS (pH 7.2).[1] It is crucial to add the ethanol stock solution to the aqueous buffer slowly while vortexing to prevent precipitation.

Q3: For how long can I store aqueous solutions of 7-Keto-Cholesterol?

Aqueous solutions of 7-Keto-Cholesterol are not recommended for storage for more than one day.[1] The compound's stability in aqueous solutions is limited, and prolonged storage can lead to degradation and precipitation.

Q4: What are the recommended storage conditions for 7-Keto-Cholesterol stock solutions?

Stock solutions of 7-Keto-Cholesterol in organic solvents should be stored under specific conditions to maintain stability. When stored at -80°C, the stock solution is stable for up to 6 months. For storage at -20°C, the stability is maintained for up to 1 month.[2] It is imperative to protect the stock solution from light.[2]

Q5: Are there alternative methods to improve the solubility of 7-Keto-Cholesterol in aqueous solutions?

Yes, cyclodextrins can be used to enhance the solubility of 7-Keto-Cholesterol. Hydroxypropyl-β-cyclodextrin has been shown to effectively solubilize 7-Keto-Cholesterol and facilitate its delivery in cell-based assays.[3][4] This method is particularly useful for minimizing the exposure of cells to organic solvents.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer	The concentration of 7-Keto-Cholesterol exceeds its solubility limit in the final aqueous solution. The organic solvent concentration may be too low to maintain solubility.	1. Ensure the final concentration of the organic solvent (e.g., ethanol) is sufficient to maintain solubility. A final ethanol concentration of 33% has been shown to be effective for a 0.3 mg/mL solution.[1]2. Add the stock solution to the aqueous buffer slowly while vortexing to ensure rapid and even dispersion.3. Consider using a carrier molecule like hydroxypropyl-β-cyclodextrin to enhance aqueous solubility.[3]
Difficulty dissolving 7-Keto-Cholesterol in DMSO	The DMSO may have absorbed moisture, which significantly impacts the solubility of hydrophobic compounds. The concentration may be too high.	1. Use newly opened, anhydrous DMSO for preparing stock solutions.[2][5]2. Gentle warming and sonication can aid in the dissolution process in DMSO.[2][5]3. Prepare a more dilute stock solution if solubility issues persist.
Inconsistent experimental results	The 7-Keto-Cholesterol may have degraded due to improper storage or handling. The aqueous working solution may have been stored for too long.	1. Ensure stock solutions are stored correctly at -80°C or -20°C and protected from light.[2]2. Prepare fresh aqueous working solutions for each experiment and do not store them for more than one day.[1]3. Be aware that 7-Keto-Cholesterol can be unstable under certain conditions, such as high temperatures and alkaline pH.[6][7]
Cell toxicity observed in culture	The concentration of the organic solvent (e.g., ethanol, DMSO) in the final culture medium may be too high for the cells.	1. Determine the maximum tolerated solvent concentration for your specific cell line in a pilot experiment.2. Keep the final solvent concentration in the culture medium as low as possible, typically below 0.5%.3. As an alternative, use cyclodextrin-complexed 7-Keto-Cholesterol to avoid solvent-induced toxicity.[3]

Data Presentation

Table 1: Solubility of 7-Keto-Cholesterol in Various Solvents

Solvent	Approximate Solubility	Reference
Ethanol	20 mg/mL	[1]
Dimethyl Sulfoxide (DMSO)	0.1 mg/mL (6.25 mg/mL with ultrasonic and warming)	[1][2]
Dimethyl Formamide (DMF)	2 mg/mL	[1]
Ethanol:PBS (1:2, pH 7.2)	0.3 mg/mL	[1]

Experimental Protocols

Protocol 1: Preparation of 7-Keto-Cholesterol Stock Solution in Ethanol

Materials:

• 7-Keto-Cholesterol (crystalline solid)

• 200-proof Ethanol (anhydrous)

• Inert gas (e.g., argon or nitrogen)

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh the desired amount of 7-Keto-Cholesterol in a sterile container.

• Add the appropriate volume of ethanol to achieve the desired stock concentration (e.g., 20 mg/mL).

• Purge the headspace of the tube with an inert gas to prevent oxidation.[1]

• Cap the tube tightly and vortex until the solid is completely dissolved. Gentle warming may be applied if necessary.

• Store the stock solution at -20°C for up to one month or at -80°C for up to six months, protected from light.[2]

Protocol 2: Preparation of Aqueous Working Solution

Materials:

• 7-Keto-Cholesterol stock solution in ethanol

• Sterile Phosphate-Buffered Saline (PBS), pH 7.2 or other desired aqueous buffer

• Sterile tubes

Procedure:

• Warm the 7-Keto-Cholesterol stock solution to room temperature.

• In a separate sterile tube, add the required volume of the aqueous buffer.

• While vortexing the aqueous buffer, slowly add the required volume of the 7-Keto-Cholesterol stock solution to achieve the final desired concentration.

• Continue to vortex for a few seconds to ensure the solution is homogenous.

• Use the freshly prepared aqueous solution immediately. Do not store for more than one day.[1]

Visualizations

Caption: Workflow for preparing 7-Keto-Cholesterol solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Hydroxypropyl-beta-cyclodextrin-mediated efflux of 7-ketocholesterol from macrophage foam cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. webofhope.com [webofhope.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Stability of Cholesterol, 7-Ketocholesterol and β-Sitosterol during Saponification: Ramifications for Artifact Monitoring of Sterol Oxide Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 7-Keto Cholesterol for Cytotoxicity Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing 7-Ketocholesterol (7-KC) concentration for cytotoxicity assays.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a 7-Ketocholesterol stock solution for cell culture experiments?

A1: 7-Ketocholesterol (7-KC) has low solubility in aqueous solutions. Therefore, a stock solution should first be prepared in an organic solvent. Ethanol (B145695) is a commonly used solvent.

Experimental Protocol: Preparation of 7-KC Stock Solution

• Dissolution: Dissolve the crystalline 7-KC in ethanol to create a stock solution. The solubility in ethanol is approximately 20 mg/ml.[1] For maximum solubility in aqueous buffers, it is recommended to first dissolve 7-KC in ethanol.[1]

• Dilution: For cell culture experiments, dilute the ethanol stock solution in your culture medium to the desired final concentration. It is recommended to keep the final ethanol concentration in the culture medium low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Storage: Store the stock solution at -20°C. It is not recommended to store aqueous solutions of 7-KC for more than one day.[1]

Q2: What is a typical starting concentration range for 7-Ketocholesterol in a cytotoxicity assay?

A2: The cytotoxic concentration of 7-KC is highly dependent on the cell line and the duration of exposure. A good starting point is to perform a dose-response experiment with a broad range of concentrations. Based on published data, a range of 5 µM to 100 µM is commonly effective.

Table 1: Reported Cytotoxic Concentrations of 7-Ketocholesterol in Various Cell Lines

Cell Line	Concentration Range	Incubation Time	Observed Effect
MC3T3-E1 (osteoblast precursor)	5 µM - 40 µM	Not specified	Cytotoxicity observed at 5 µM; 26.3% and 35.6% apoptosis at 20 µM and 40 µM, respectively.[2]
Eahy926 (endothelial)	> 10 µg/ml	3 days	Cytotoxicity and apoptosis observed.[3]
HL-1 (cardiac muscle)	10 µM - 20 µM	24 hours	Dose-dependent reduction in cell number.[4]
N2a (neuronal)	50 µM (IC50)	48 hours	Significant cytotoxicity and cell death.[5]
Human promonocytic U937 cells	10 - 30 µM	Not specified	Triggers apoptosis.[6]
Various cell types	25 - 50 µM	24 - 48 hours	Activation of cell death.[7][8]

Q3: My cells are not showing a cytotoxic response to 7-Ketocholesterol. What are the possible reasons?

A3: Several factors can influence the cytotoxic effect of 7-KC.

• Concentration: The concentration might be too low for your specific cell line. Refer to Table 1 and consider testing a higher concentration range.

• Incubation Time: The duration of exposure may be too short. Some studies report effects after 24, 48, or even 72 hours.[2][3][4][5]

• Cell Density: The initial cell seeding density can affect the outcome. Ensure consistent cell numbers across experiments.

• Solubility: Poor solubility of 7-KC in the culture medium can lead to lower effective concentrations. Ensure the stock solution is properly prepared and diluted.

• Cell Line Resistance: Some cell lines may be more resistant to 7-KC-induced cytotoxicity.

Q4: What are the known cellular mechanisms of 7-Ketocholesterol-induced cytotoxicity?

A4: 7-KC induces cytotoxicity through multiple mechanisms, primarily involving the induction of oxidative stress, inflammation, and programmed cell death. A specific form of cell death induced by 7-KC is termed "oxiapoptophagy," which involves a combination of oxidative stress, apoptosis, and autophagy.[2][7][8]

Key signaling pathways activated by 7-KC include:

• ROS Production: 7-KC stimulates the production of reactive oxygen species (ROS), leading to oxidative stress.[6]

• Apoptosis Induction: It can trigger apoptosis through caspase-dependent pathways.[2][3]

• DNA Damage Response: Activation of ATM/Chk2 and ATR/Chk1 signaling pathways has been observed.[3]

• PI3K/Akt Pathway: This pathway can also be involved in the cellular response to 7-KC.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent results between experiments	- Variation in 7-KC stock solution preparation.- Inconsistent cell seeding density.- Different incubation times.	- Prepare a large batch of stock solution and aliquot for single use.- Standardize cell seeding protocols.- Maintain consistent incubation periods.
Precipitation of 7-KC in culture medium	- Poor solubility of 7-KC.- Final solvent concentration is too low.	- Ensure the ethanol stock is fully dissolved before diluting in medium.- Prepare the final dilution immediately before adding to cells.- While maintaining a low final solvent concentration, ensure it is sufficient to keep 7-KC in solution for the duration of the experiment.
High background cytotoxicity in control wells	- Cytotoxicity from the organic solvent (e.g., ethanol).	- Include a vehicle control (medium with the same final concentration of the solvent) in your experimental setup.- Ensure the final solvent concentration is non-toxic to your cells (typically <0.5%).
No cytotoxic effect observed at expected concentrations	- Cell line may be resistant.- Incorrect concentration of 7-KC stock solution.	- Test a wider and higher range of 7-KC concentrations.- Increase the incubation time.- Verify the concentration of your 7-KC stock solution.

Visual Guides

Caption: Experimental workflow for 7-Ketocholesterol cytotoxicity assays.

Caption: Signaling pathways in 7-Ketocholesterol-induced cytotoxicity.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7-Ketocholesterol induces ATM/ATR, Chk1/Chk2, PI3K/Akt signalings, cytotoxicity and IL-8 production in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rem.bioscientifica.com [rem.bioscientifica.com]
• 8. research.aston.ac.uk [research.aston.ac.uk]

preventing artefactual oxidation of cholesterol to 7-Keto Cholesterol during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the artefactual oxidation of cholesterol to 7-Ketocholesterol (B24107) (7-KCh) during sample preparation. Accurate measurement of cholesterol and its metabolites is critical, and this resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your samples and the reliability of your results.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, leading to inaccurate 7-KCh measurements due to artefactual oxidation.

Issue 1: High Levels of 7-KCh Detected in Control or Freshly Prepared Samples

• Possible Cause: Accidental oxidation of cholesterol during the sample preparation workflow.

• Solution:

  • Review Your Protocol: Carefully examine each step of your sample preparation protocol for potential exposure to pro-oxidative conditions.

  • Incorporate Antioxidants: Immediately add an antioxidant, such as butylated hydroxytoluene (BHT), to all solvents and sample collection tubes.[1] A common working concentration is 50 µg/mL.

  • Minimize Heat Exposure: Keep samples on ice or at 4°C throughout the entire preparation process.[1] Avoid any unnecessary exposure to heat.

  • Protect from Light: Work in a dimly lit area or use amber-colored tubes to minimize photo-oxidation.[1][2]

  • Limit Oxygen Exposure: Purge collection tubes and vials with an inert gas like nitrogen or argon before and after adding the sample.[1] Process samples as quickly as possible to reduce contact with air.

  • Solvent Quality: Use freshly opened, high-purity solvents to avoid contaminants that could initiate oxidation.

Issue 2: Inconsistent 7-KCh Levels Across Replicate Samples

• Possible Cause: Variable exposure to oxidative conditions between samples.

• Solution:

  • Standardize Procedures: Ensure that every sample is processed in an identical manner, with consistent timing for each step.

  • Antioxidant Homogeneity: If using antioxidants, ensure they are thoroughly mixed into solvents and samples for uniform protection.

  • Controlled Environment: Perform all sample preparation steps in a controlled environment with consistent temperature and lighting.

  • Automate Where Possible: Utilize automated liquid handling systems to minimize variability in processing times and reagent addition.

Issue 3: Increased 7-KCh Levels After Sample Storage

• Possible Cause: Ongoing cholesterol oxidation during storage.

• Solution:

  • Optimal Storage Temperature: Store samples at -80°C for long-term preservation. Refrigerated storage at 4°C can still allow for slow oxidation.[3][4]

  • Inert Atmosphere: Before sealing and freezing, flush the sample vial with an inert gas (nitrogen or argon) to displace oxygen.

  • Antioxidant Addition Prior to Storage: Ensure an antioxidant was added to the sample before the initial freezing.

  • Avoid Freeze-Thaw Cycles: Aliquot samples into smaller volumes before the first freeze to prevent the need for repeated thawing and refreezing, which can introduce oxygen and accelerate oxidation.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of artefactual cholesterol oxidation to 7-KCh?

A1: Artefactual formation of 7-KCh primarily occurs through the autooxidation of cholesterol. This process can be initiated by:

• Free Radical Mechanisms (Type I Autoxidation): Reactive oxygen species (ROS), such as the hydroxyl radical, can abstract a hydrogen atom from the C-7 position of cholesterol, leading to the formation of a cholesterol radical. This radical then reacts with molecular oxygen to form 7-hydroperoxycholesterol isomers, which can subsequently be converted to 7-ketocholesterol.[5][6][7]

• Non-Radical Mechanisms (Type II Autoxidation): Highly reactive non-radical species like singlet oxygen can also react with cholesterol to form hydroperoxides that can lead to 7-KCh.[5][7]

Factors that accelerate these processes include exposure to heat, light, and atmospheric oxygen.[2][3]

Q2: Which antioxidant is best for preventing cholesterol oxidation?

A2: The choice of antioxidant can depend on the sample matrix and downstream analytical method. However, some commonly used and effective antioxidants include:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant widely used in lipid analysis to prevent autooxidation.[1][8] It is effective at low concentrations.

• Tocopherols (Vitamin E): Natural antioxidants that can effectively inhibit cholesterol oxidation.[8][9] Both alpha- and gamma-tocopherol (B30145) have shown strong inhibitory action.[8]

• Natural Extracts: Some plant-derived extracts containing polyphenols and other natural antioxidants have demonstrated the ability to prevent cholesterol oxidation.[10][11]

It is crucial to ensure the chosen antioxidant does not interfere with the analytical method used for 7-KCh quantification.

Q3: How does the choice of analytical method impact the risk of artefactual 7-KCh formation?

A3: The sample preparation required for different analytical methods can influence the risk of oxidation.

• Gas Chromatography-Mass Spectrometry (GC-MS): Often requires a derivatization step, which can involve heating.[12][13] It is critical to perform these steps under an inert atmosphere and with the protection of antioxidants to prevent oxidation during the heating process.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This method may not require derivatization, potentially reducing the risk of heat-induced oxidation.[14][15][16] However, the extraction and concentration steps still need to be carefully controlled to prevent oxidation.

Regardless of the method, a well-designed sample preparation protocol is paramount.

Quantitative Data Summary

Table 1: Comparison of Analytical Methods for 7-Ketocholesterol Quantification

Parameter	LC-MS/MS	GC-MS	HPLC-UV	ELISA
Linearity Range	1 - 400 ng/mL[14][17]	62.5 - 2000 ng/µL (for cholesterol)[17]	Dependent on derivatization and detector	Dependent on kit
Limit of Quantification (LOQ)	1 ng/mL[14][17]	Not explicitly stated for 7-KCh	62.5 ng/µL (for cholesterol)[17]	Dependent on kit
Intra-assay Precision (CV%)	3.82% - 10.52%[17]	≤20%[17]	< 5% (for cholesterol)[17]	Typically < 10%
Inter-assay Precision (CV%)	3.71% - 4.16%[14]	Not explicitly stated for 7-KCh	Not explicitly stated for 7-KCh	Typically < 15%
Sample Preparation Complexity	Moderate to High	High (often requires derivatization)[13]	Moderate	Low

Experimental Protocols

Protocol 1: Recommended Sample Preparation Workflow for Minimizing Cholesterol Oxidation

This protocol outlines a general workflow for preparing biological samples for 7-KCh analysis while minimizing artefactual oxidation.

• Reagent Preparation:

  • Prepare all aqueous buffers and organic solvents.

  • Add an antioxidant, such as BHT to a final concentration of 50 µg/mL, to all solvents that will come into contact with the sample.[1]

• Sample Collection:

  • Collect biological samples (e.g., plasma, tissue homogenate) in pre-chilled tubes containing an antioxidant.

  • Immediately place the collected samples on ice.

• Homogenization (for tissue samples):

  • Perform homogenization on ice using a pre-chilled homogenizer.

  • Use homogenization buffers containing an antioxidant.

• Extraction:

  • Perform liquid-liquid or solid-phase extraction in a cold environment (e.g., in an ice bath or at 4°C).

  • Minimize the time the sample is in contact with extraction solvents.

• Solvent Evaporation:

  • If a concentration step is necessary, evaporate the solvent under a gentle stream of nitrogen or argon. Avoid heating the sample.

• Reconstitution and Analysis:

  • Reconstitute the dried extract in a suitable solvent (also containing an antioxidant) for analysis by LC-MS/MS or GC-MS.

  • Store the final extract at -80°C if not analyzed immediately.

Visualizations

Caption: Recommended experimental workflow for minimizing artefactual cholesterol oxidation.

Caption: Troubleshooting flowchart for unexpected high levels of 7-Ketocholesterol.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Impact of Cooking, Storage, and Reheating Conditions on the Formation of Cholesterol Oxidation Products in Pork Loin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combined effect of cooking (grilling and roasting) and chilling storage (with and without air) on lipid and cholesterol oxidation in chicken breast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pathways of cholesterol oxidation via non-enzymatic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cholesterol and related sterols autoxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cholesterol oxidation: health hazard and the role of antioxidants in prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Use of Natural Antioxidants in the Inhibition of Cholesterol Oxidation: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lowering Cholesterol with Food | OSU Extension Service [extension.oregonstate.edu]
• 12. A Novel Method for the Determination of Squalene, Cholesterol and Their Oxidation Products in Food of Animal Origin by GC-TOF/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scienceopen.com [scienceopen.com]
• 14. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Solid-Phase Extraction of 7-Keto Cholesterol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to improve the recovery of 7-Keto Cholesterol (7-KC) during solid-phase extraction (SPE).

Troubleshooting Guide

Low recovery of 7-Keto Cholesterol during SPE can be attributed to several factors, from sample preparation to the elution process. This guide provides a systematic approach to identifying and resolving common issues.

Issue 1: Low or No Recovery of 7-Keto Cholesterol

Potential Cause	Recommended Solution
Inefficient Initial Extraction	For complex matrices like plasma or tissues, ensure a robust initial lipid extraction. Protein precipitation followed by liquid-liquid extraction (LLE) is a common prerequisite for effective SPE. For tissue samples, thorough homogenization is critical to release the analyte.[1]
Improper SPE Cartridge Conditioning	Failure to properly condition the SPE cartridge can lead to inconsistent interactions between the analyte and the sorbent. Always pre-condition silica-based cartridges with a non-polar solvent like hexane (B92381) to activate the stationary phase.[1][2]
Analyte Breakthrough During Sample Loading	The solvent used to dissolve the sample for loading onto the SPE cartridge may be too strong, causing the 7-KC to pass through without binding. If the analyte is detected in the flow-through, consider diluting the sample in a weaker solvent or reducing the flow rate during loading to enhance interaction with the sorbent.[3][4]
Premature Elution During Washing	The wash solvent may be too strong, causing the 7-KC to be washed away with other impurities. If 7-KC is found in the wash fraction, switch to a less polar wash solvent.[4][5]
Incomplete Elution	The elution solvent may not be strong enough to displace the 7-KC from the sorbent. To address this, increase the polarity of the elution solvent or use a larger volume. Analyzing the cartridge after elution with a much stronger solvent can confirm if the analyte was retained.[4][5]
Analyte Degradation	7-Keto Cholesterol can be susceptible to degradation, especially at high temperatures.[5] It is also an oxidation product of cholesterol, and its artificial formation during sample preparation can lead to inaccurate quantification.[1] To minimize degradation and artificial formation, add an antioxidant like butylated hydroxytoluene (BHT) to your samples and solvents, keep samples on ice or at 4°C during processing, and minimize exposure to light and air.[1]

Issue 2: High Variability in Recovery

Potential Cause	Recommended Solution
Inconsistent Sample Handling	Variations in incubation times, temperatures, and mixing speeds can lead to inconsistent results. Standardize every step of your protocol to ensure reproducibility.
Matrix Effects	Co-eluting substances from the sample matrix can interfere with the binding of 7-KC to the SPE sorbent. Enhance sample cleanup by optimizing the wash steps or by using a different type of SPE cartridge, such as aminopropyl-bonded silica (B1680970).[1]

Frequently Asked Questions (FAQs)

Q1: What is a typical recovery rate for 7-Keto Cholesterol using SPE?

A1: With an optimized protocol, recovery rates for 7-Keto Cholesterol can be quite high. For instance, a validated LC-MS/MS method for 7-KC in human plasma reported recovery rates ranging from 90.8% to 113.2%.[1] Another comprehensive method for sterol analysis from human plasma showed extraction efficiencies between 85% and 110%.[6]

Q2: What type of SPE cartridge is best for 7-Keto Cholesterol extraction?

A2: Silica-based SPE cartridges are commonly and effectively used for the purification of 7-Keto Cholesterol and other oxysterols.[1][2][7] These cartridges allow for the separation of more polar oxysterols from the less polar cholesterol. Aminopropyl-bonded silica cartridges have also been mentioned as a suitable alternative.[1]

Q3: How can I prevent the artificial formation of 7-Keto Cholesterol during my experiment?

A3: Since 7-Keto Cholesterol is an oxidation product of cholesterol, it's crucial to prevent its formation during sample preparation. This can be achieved by:

• Adding an antioxidant like butylated hydroxytoluene (BHT) to all solvents and samples.[1]

• Working with samples on ice or at 4°C.[1]

• Minimizing the exposure of samples to air and light.[1]

• Processing samples as quickly as possible.[1]

Q4: Can I use the same SPE protocol for different sample types?

A4: While the general principles of SPE for 7-Keto Cholesterol remain the same, the protocol may need to be optimized for different matrices. For example, tissue samples will require a more rigorous initial homogenization and lipid extraction step compared to plasma. It is recommended to validate the SPE method for each new sample type to ensure optimal recovery.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of 7-Keto Cholesterol in human plasma using a method that includes a solid-phase extraction step.

Parameter	Typical Value	Reference
Recovery Rate	90.8 - 113.2%	[1]
Linearity Range	1 - 400 ng/mL	[1]
Lower Limit of Quantification (LLOQ)	1 ng/mL	[1]
Intra-assay Precision (CV%)	3.82 - 10.52%	[1]
Inter-assay Precision (CV%)	3.71 - 4.16%	[1]
Accuracy	85 - 110%	[1]

Experimental Protocols

Below are detailed methodologies for solid-phase extraction of 7-Keto Cholesterol from different biological matrices.

Protocol 1: SPE of 7-Keto Cholesterol from Cultured Cells or Tissues

This protocol is adapted from a method for the analysis of sterols in biological matrices.[2][7]

• Lipid Extraction:

  • Perform a lipid extraction using a modified Bligh-Dyer method with chloroform:methanol (1:2 v/v).[2]

  • Add deuterated surrogate standards for quantification before extraction.[2]

  • After phase separation, collect the lower organic phase and dry it under a stream of nitrogen.[7]

• Solid-Phase Extraction (Silica Cartridge):

  • Conditioning: Pre-wash a 100 mg silica SPE cartridge with 2 mL of hexane.[2][7]

  • Sample Loading: Dissolve the dried lipid extract in 1 mL of toluene (B28343) and apply it to the conditioned cartridge.[2][7]

  • Washing:

    • Wash the cartridge with 1 mL of hexane to elute nonpolar compounds like cholesteryl esters.[2][7]

  • Elution: Elute the sterol fraction, including 7-Keto Cholesterol, with 8 mL of 30% isopropanol (B130326) in hexane.[2][7]

  • Final Step: Dry the eluted fraction under nitrogen and reconstitute in a suitable solvent for analysis (e.g., 95% methanol).[2]

Protocol 2: SPE of 7-Keto Cholesterol from Plasma

This protocol is a common procedure for cleaning up plasma extracts.

• Initial Extraction:

  • Perform a protein precipitation of the plasma sample using a solvent like acetone.

  • Follow this with a liquid-liquid extraction using a solvent system such as chloroform:methanol.

• Solid-Phase Extraction (Silica Cartridge):

  • Conditioning: Condition a silica SPE cartridge with hexane.

  • Sample Loading: Load the dried and reconstituted plasma extract onto the cartridge.

  • Washing: Wash the cartridge with hexane to remove cholesterol.

  • Elution: Elute the oxysterol fraction containing 7-Keto Cholesterol with a more polar solvent mixture, such as dichloromethane:methanol (1:1, v/v).

Visualizations

Caption: General workflow for the solid-phase extraction of 7-Keto Cholesterol.

Caption: A logical troubleshooting guide for low 7-Keto Cholesterol recovery in SPE.

References

• 1. benchchem.com [benchchem.com]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]

Technical Support Center: Analysis of 7-Keto Cholesterol by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression during the analysis of 7-Keto Cholesterol (7-KC) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Troubleshooting Guide: Minimizing Ion Suppression for 7-Keto Cholesterol

Ion suppression is a common challenge in LC-MS/MS analysis that can significantly impact the accuracy, sensitivity, and reproducibility of quantitative results.[1][2][3] It occurs when co-eluting matrix components interfere with the ionization of the target analyte, in this case, 7-Keto Cholesterol, leading to a decreased signal intensity.[4][5]

Here are some common issues and actionable solutions to mitigate ion suppression:

Issue 1: Low Signal Intensity or Poor Sensitivity for 7-Keto Cholesterol

• Possible Cause: Inefficient ionization of 7-KC.

  • Solution: 7-KC has a relatively low ionization efficiency.[6] Consider switching from the commonly used Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI). APCI is often less susceptible to ion suppression for nonpolar compounds like sterols.[4][6] While ESI can be sensitive, especially for derivatized 7-KC, APCI may provide more robust results for underivatized 7-KC.[6][7]

• Possible Cause: Suboptimal Mass Spectrometry (MS) parameters.

  • Solution: Optimize MS/MS parameters using a 7-KC standard. This includes selecting the most specific and intense precursor and product ions, as well as optimizing the collision energy and other source parameters like gas flows and temperatures.[4][6]

• Possible Cause: Degradation of the 7-KC standard.

  • Solution: 7-KC standards can degrade if not stored properly. It is recommended to store standards at -20°C or lower in an inert solvent and protected from light. Prepare fresh working solutions regularly to ensure accuracy.[6]

Issue 2: High Background Noise or Interferences in the Chromatogram

• Possible Cause: Co-elution of matrix components.

  • Solution 1: Enhance Sample Cleanup. Biological matrices like plasma, serum, or tissue homogenates contain numerous compounds that can interfere with 7-KC analysis. Implementing a robust sample preparation method is crucial. Techniques like Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are highly effective at removing interfering substances such as phospholipids.[4][8]

  • Solution 2: Optimize Chromatographic Separation. Improve the separation of 7-KC from matrix components by adjusting the chromatographic conditions. This can be achieved by using a longer gradient, a different column chemistry (e.g., C18 or Pentafluorophenyl (PFP) columns), or by modifying the mobile phase composition.[4][9] Methanol-based mobile phases have been shown to cause less signal suppression for sterols compared to acetonitrile-based ones.[4]

Issue 3: Inconsistent and Irreproducible Results for Quality Control (QC) Samples

• Possible Cause: Variability in the sample matrix.

  • Solution 1: Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS). This is the most effective way to correct for variability in ion suppression.[4][5] A SIL-IS for 7-KC will co-elute and experience similar ion suppression as the analyte, allowing for accurate quantification based on the ratio of the analyte to the internal standard.[5]

  • Solution 2: Employ Matrix-Matched Calibrators and QCs. Preparing calibration standards and QC samples in the same biological matrix as the unknown samples can help to compensate for consistent matrix effects.[5]

  • Solution 3: Dilute the Sample. If the concentration of 7-KC is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components and thus minimize ion suppression.[5]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in the context of 7-Keto Cholesterol analysis?

A1: Ion suppression is a matrix effect where co-eluting compounds from the sample (e.g., phospholipids, salts, other lipids) reduce the ionization efficiency of 7-Keto Cholesterol in the mass spectrometer's ion source.[2][4] This leads to a lower signal intensity for 7-KC, which can compromise the sensitivity, accuracy, and precision of the analysis.[4][5]

Q2: What are the primary causes of ion suppression for 7-Keto Cholesterol?

A2: The most common causes include:

• Matrix Effects: Interference from endogenous components of the biological sample that co-elute with 7-KC.[4][6]

• Mobile Phase Components: High concentrations of non-volatile buffers or salts in the mobile phase can contribute to ion suppression.[4]

• High Analyte Concentration: In some cases, a very high concentration of 7-KC or co-eluting compounds can lead to self-suppression.[4]

Q3: Should I use ESI or APCI for 7-Keto Cholesterol analysis?

A3: For nonpolar analytes like 7-Keto Cholesterol, Atmospheric Pressure Chemical Ionization (APCI) is often preferred over Electrospray Ionization (ESI).[4][6] APCI is generally less susceptible to ion suppression from matrix components for such compounds.[4] However, derivatization of 7-KC can improve its ionization efficiency in ESI.[6]

Q4: What type of LC column is recommended for 7-Keto Cholesterol analysis?

A4: C18 columns are commonly used and effective for the analysis of sterols.[4] For challenging separations, especially when dealing with isomers, a Pentafluorophenyl (PFP) stationary phase may offer alternative selectivity and improved resolution.[4]

Q5: How can I assess the degree of ion suppression in my method?

A5: A common technique is the post-column infusion experiment.[4] In this method, a solution of the 7-KC standard is continuously infused into the mobile phase after the analytical column. A blank sample extract is then injected. Any drop in the baseline signal for 7-KC indicates the elution of interfering compounds that are causing ion suppression.[1]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for 7-Keto Cholesterol from Plasma/Serum

• To 100 µL of plasma or serum, add an appropriate internal standard.

• Add 1 mL of a mixture of isopropanol (B130326) and hexane (B92381) (e.g., 1:1 v/v).

• Vortex vigorously for 1 minute to precipitate proteins and extract the lipids.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the protein.

• Transfer the supernatant (organic layer) to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.[4]

Protocol 2: Solid-Phase Extraction (SPE) for Enhanced Cleanup

• Sample Pre-treatment: Perform an initial protein precipitation and lipid extraction as described in the LLE protocol (steps 1-5).

• SPE Column Conditioning: Condition a suitable SPE cartridge (e.g., a silica-based or aminopropyl column) with an appropriate solvent like hexane.

• Sample Loading: Reconstitute the dried extract from the initial extraction in a non-polar solvent (e.g., hexane) and load it onto the conditioned SPE column.

• Washing: Wash the column with a non-polar solvent (e.g., hexane) to remove interfering lipids.

• Elution: Elute the 7-Keto Cholesterol using a solvent of intermediate polarity (e.g., a mixture of hexane and ethyl acetate).

• Final Preparation: Evaporate the eluate to dryness and reconstitute it in the initial mobile phase for analysis.[4]

Quantitative Data Summary

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Derivatization with Girard P
Primary Advantage	Good for removing salts and polar lipids.[4]	Highly effective at removing interfering lipids.[4][6]	Significantly improves ionization efficiency in ESI.[6]
Complexity	Relatively simple and fast.	More complex and time-consuming than LLE.	Adds an extra step to the workflow, increasing complexity.
Typical Recovery	Generally >85%	Typically >90%	Dependent on the reaction efficiency.
Ion Suppression Reduction	Moderate	High	Can be high, but primarily enhances signal.

Visualizations

Caption: Workflow for 7-Keto Cholesterol analysis.

Caption: Troubleshooting decision tree for ion suppression.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]

addressing 7-Keto Cholesterol instability in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing the instability of 7-Keto Cholesterol during long-term storage.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 7-Keto Cholesterol.

Problem	Possible Cause	Recommended Solution
Unexpected or inconsistent results in bioassays.	Degradation of 7-Keto Cholesterol due to improper storage.	Verify storage conditions. 7-Keto Cholesterol should be stored as a solid or in a suitable solvent at low temperatures. For optimal stability, store at -80°C.[1]
Repeated freeze-thaw cycles of stock solutions.	Aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.[1]
Presence of impurities or degradation products.	Assess the purity of your 7-Keto Cholesterol stock using HPLC or GC-MS.
Appearance of a new peak during chromatographic analysis (e.g., HPLC, GC-MS).	Formation of the degradation product 3,5-cholestadien-7-one.	This degradation is often caused by exposure to heat or alkaline conditions.[2] Ensure that sample preparation and analysis are performed under neutral pH and at controlled room temperature.
Oxidation of 7-Keto Cholesterol.	Protect from light and air. Store solutions under an inert gas (e.g., argon or nitrogen) and use amber vials.
Low recovery of 7-Keto Cholesterol after extraction or saponification.	Degradation due to high temperatures or alkaline conditions during the procedure.	7-Keto Cholesterol is susceptible to degradation at temperatures above 22°C and in the presence of strong bases.[2] Use milder saponification conditions (e.g., lower temperature, shorter duration) if necessary, or consider methods that do not require saponification.[3]
Crystalline solid is difficult to dissolve.	7-Keto Cholesterol has low solubility in aqueous solutions.	Dissolve the solid in an appropriate organic solvent such as ethanol (B145695), DMSO, or dimethylformamide (DMF) before preparing aqueous solutions.[4] For aqueous buffers, first dissolve in ethanol and then dilute.[4]

Frequently Asked Questions (FAQs)

Storage and Handling

• What are the optimal long-term storage conditions for 7-Keto Cholesterol? For maximum stability, 7-Keto Cholesterol as a crystalline solid should be stored at -20°C, where it can be stable for at least four years.[4] Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, and should be protected from light.[1]

• What solvents are recommended for preparing 7-Keto Cholesterol stock solutions? 7-Keto Cholesterol is soluble in organic solvents like ethanol (~20 mg/ml), dimethylformamide (~2 mg/ml), and DMSO (~0.1 mg/ml).[4] For preparing stock solutions, choose a solvent that is compatible with your downstream applications and purge the solution with an inert gas before sealing and storing.[4] Toluene has also been used for preparing stock solutions for analytical purposes.[2]

• How should I handle aqueous solutions of 7-Keto Cholesterol? Aqueous solutions of 7-Keto Cholesterol are not recommended for storage for more than one day due to its limited stability in these conditions.[4] It is best to prepare these solutions fresh for each experiment.

• Do repeated freeze-thaw cycles affect the stability of 7-Keto Cholesterol solutions? To prevent degradation, it is highly recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.[1]

Stability and Degradation

• What are the main degradation pathways for 7-Keto Cholesterol? The primary degradation pathway is through autooxidation, which is a non-enzymatic process driven by free radicals and reactive oxygen species.[5] This can be accelerated by exposure to heat, light, and oxygen. The initial products are hydroperoxides, which can then form 7-ketocholesterol, 7α-hydroxycholesterol, and 7β-hydroxycholesterol.[5][6]

• What are the common degradation products of 7-Keto Cholesterol? Under thermal and alkaline stress, 7-Keto Cholesterol can degrade to 3,5-cholestadien-7-one.[2] Other oxidation products can also form, such as 7α-hydroxycholesterol and 7β-hydroxycholesterol.[5]

Experimental Protocols

Protocol 1: Purity Assessment of 7-Keto Cholesterol by HPLC-UV

This protocol provides a method for the quantitative analysis of 7-Keto Cholesterol and its separation from other cholesterol oxidation products.

Materials:

• 7-Keto Cholesterol standard

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• HPLC system with a UV detector

• µ-Porasil normal phase column (10-µm pore size, 30 cm x 0.39 cm) or equivalent

Procedure:

• Standard Preparation: Prepare a stock solution of 7-Keto Cholesterol in the mobile phase.

• Mobile Phase Preparation: Prepare a mobile phase of either 97:3 or 93:7 hexane:isopropanol (v/v).[7]

• Sample Preparation: Dissolve the 7-Keto Cholesterol sample in the mobile phase. If extracting from a biological matrix, a 2:1 chloroform:methanol (v/v) extraction can be used, followed by drying and reconstitution in the mobile phase.[7]

• HPLC Analysis:

  • Inject the sample onto the µ-Porasil column.

  • Monitor the separation using a UV detector at 233 nm or 237 nm for 7-Keto Cholesterol.[7][8] Other cholesterol oxidation products can be monitored at 206 nm.[7]

• Quantification: Determine the concentration of 7-Keto Cholesterol by comparing the peak area to a standard curve generated from known concentrations of the standard.

Protocol 2: Purity Assessment of 7-Keto Cholesterol by GC-MS

This protocol describes the analysis of 7-Keto Cholesterol by Gas Chromatography-Mass Spectrometry after derivatization.

Materials:

• 7-Keto Cholesterol standard

• Toluene (anhydrous)

• Pyridine (B92270) (anhydrous)

• Sylon BTZ (or other silylating agent like BSTFA with 1% TMCS)

• GC-MS system with a DB-5ms column (30 m, 0.25 mm x 0.25 µm) or equivalent

• Helium (99.999% pure)

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of 7-Keto Cholesterol in toluene.

  • Dry an aliquot of the solution under a stream of nitrogen.

• Derivatization:

  • To the dried sample, add anhydrous pyridine and Sylon BTZ.

  • Incubate to allow for the formation of trimethylsilyl (B98337) (TMS) ethers.

• GC-MS Analysis:

  • Injector Temperature: 290°C

  • Transfer Line Temperature: 275°C

  • Ion Source Temperature: 200°C

  • Carrier Gas: Helium

  • Temperature Program: An example program starts at 100°C, holds for 1 minute, then ramps to 260°C, and then a slower ramp to 275°C. A specific program used a 17-minute hold at 273°C.

  • MS Detection: Use an electron energy of 70 eV.

• Data Analysis: Identify the TMS-ether of 7-Keto Cholesterol based on its retention time and mass spectrum. Quantify by comparing to a standard curve.

Visualizations

Caption: Workflow for assessing 7-Keto Cholesterol stability.

Caption: Autoxidation of Cholesterol to 7-Keto Cholesterol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Stability of Cholesterol, 7-Ketocholesterol and β-Sitosterol during Saponification: Ramifications for Artifact Monitoring of Sterol Oxide Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. HPLC method for quantitation of cholesterol and four of its major oxidation products in muscle and liver tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Technical Support Center: Navigating Cell Viability Assays with 7-Keto-Cholesterol

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when performing cell viability assays with 7-Keto-Cholesterol (7KC) and its delivery vehicles.

Frequently Asked Questions (FAQs)

Q1: What are the common vehicles for dissolving 7-Keto-Cholesterol for cell culture experiments?

7-Keto-Cholesterol (7KC) is a hydrophobic molecule requiring a non-aqueous solvent for initial dissolution before being introduced into aqueous cell culture media. The most commonly used vehicles are organic solvents and cyclodextrins.

• Organic Solvents: Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are frequently used due to their strong solubilizing properties. However, it is crucial to keep the final concentration in the cell culture medium low, typically below 0.5% for DMSO, to avoid solvent-induced cytotoxicity.[1]

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules like 7KC, forming a water-soluble inclusion complex. Methyl-β-cyclodextrin (MβCD) is often preferred over β-cyclodextrin due to its higher water solubility. This method can be more biocompatible than organic solvents.

Q2: How can the vehicle for 7-Keto-Cholesterol interfere with my cell viability assay results?

The vehicle used to deliver 7KC can significantly impact the accuracy of cell viability assays through several mechanisms:

• Direct Cytotoxicity: Both DMSO and ethanol can be toxic to cells at higher concentrations, leading to an overestimation of 7KC's cytotoxic effects.[2][3]

• Interference with Assay Chemistry:

  • MTT/XTT Assays: Organic solvents can affect the activity of mitochondrial dehydrogenases, the enzymes responsible for reducing tetrazolium salts (MTT, XTT) to formazan (B1609692). This can lead to either an underestimation or overestimation of cell viability.

  • LDH Assay: Solvents like ethanol can potentially interfere with the enzymatic activity of lactate (B86563) dehydrogenase (LDH), which is measured in the supernatant of damaged cells.[4][5] Additionally, components in the serum of the culture medium can contribute to background LDH levels.[6][7][8]

• Alteration of Cell Membrane Permeability: DMSO is known to increase the permeability of cell membranes, which could enhance the uptake of 7KC or the assay reagents themselves, leading to artifacts.[9]

Q3: My untreated control cells (vehicle only) show a decrease in viability. What could be the cause?

This is a common issue and usually points to the cytotoxicity of the vehicle itself.

• Solvent Concentration is Too High: The final concentration of DMSO or ethanol in your cell culture wells may be exceeding the tolerance level of your specific cell line.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to organic solvents. It is essential to determine the maximum non-toxic solvent concentration for your particular cell line.

• Incubation Time: Prolonged exposure to even low concentrations of solvents can be detrimental to some cell lines.

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Results in MTT/XTT Assays

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Vehicle Cytotoxicity	Determine the IC50 of the vehicle (e.g., DMSO, ethanol) alone on your cell line. Ensure the final concentration in your experiments is well below this value (typically <0.5% for DMSO).[1]
Interference with Formazan Production	Run a cell-free control by adding the vehicle to the assay medium with the MTT/XTT reagent to check for any direct chemical reaction that might reduce the tetrazolium salt.
Precipitation of 7KC	7KC may precipitate out of solution when the stock is diluted in the aqueous culture medium. Visually inspect the wells for any precipitate. Consider using a cyclodextrin-based vehicle for better solubility.
Phenol (B47542) Red Interference	The phenol red in some culture media can interfere with the absorbance readings of formazan. Use a phenol red-free medium for the duration of the assay.[1]
Serum Interference	Components in fetal bovine serum (FBS) can sometimes interfere with tetrazolium reduction. If possible, reduce the serum concentration or use a serum-free medium during the assay incubation period.[1]

Issue 2: High Background in LDH Release Assay

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Vehicle-Induced Membrane Damage	High concentrations of ethanol or DMSO can cause cell membrane leakage, leading to LDH release even in the absence of 7KC. Perform a vehicle-only control at various concentrations to determine the non-toxic range.
Serum LDH Activity	Fetal bovine serum (FBS) contains endogenous LDH, which can contribute to high background readings.[6][7][8] Use a low-serum (e.g., 1%) or serum-free medium during the experiment. Alternatively, prepare a medium-only blank to subtract the background LDH activity.
Mechanical Cell Damage	Overly vigorous pipetting or handling of the plates can physically damage cells and cause LDH release. Handle plates gently and use wide-bore pipette tips for cell suspensions.
Ethanol Interference with LDH activity	Ethanol has been reported to interfere with the LDH enzyme assay.[4][5] If using ethanol as a vehicle, it is crucial to run a control where ethanol is added to a known amount of LDH to see if it inhibits the enzyme's activity.

Experimental Protocols

Protocol 1: Preparation of 7-Keto-Cholesterol with Methyl-β-Cyclodextrin

This protocol is adapted from methods used for cholesterol complexation.[10][11]

• Prepare a stock solution of 7-Keto-Cholesterol: Dissolve 7KC in a minimal amount of a volatile organic solvent like chloroform:methanol (1:1, v/v) in a glass tube.

• Evaporate the solvent: Under a gentle stream of nitrogen, evaporate the solvent completely to leave a thin film of 7KC on the bottom of the tube.

• Prepare Methyl-β-cyclodextrin (MβCD) solution: Prepare the desired concentration of MβCD (e.g., 5 mM) in serum-free culture medium.

• Complexation: Add the MβCD solution to the glass tube containing the dried 7KC film.

• Incubation: Vortex the mixture vigorously and then incubate it in a shaking water bath overnight at 37°C to allow for the formation of the inclusion complex.

• Sterilization: Sterilize the 7KC-MβCD complex solution by passing it through a 0.22 µm syringe filter before adding it to your cell cultures.

Protocol 2: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of 7KC (delivered with an appropriate vehicle) and the vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[12][13]

• Incubation: Incubate the plate for 2-4 hours at 37°C in a CO2 incubator until a purple precipitate is visible.[14]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[1][12]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.

Protocol 3: LDH Cytotoxicity Assay

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. Include wells for background control (medium only), spontaneous LDH release (untreated cells), and maximum LDH release (cells treated with a lysis buffer).

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 10 minutes to pellet the cells.[6]

• Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[6]

• Stop Reaction (Optional): Add 50 µL of the stop solution provided in the kit.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

Alternative Assays

If you continue to experience interference, consider these alternative cell viability assays:

Assay	Principle	Advantages for use with 7KC	Considerations
Resazurin (B115843) (AlamarBlue) Assay	Measures the reduction of resazurin to the fluorescent resorufin (B1680543) by metabolically active cells.	Less likely to be affected by the vehicle. It is a homogeneous assay (no solubilization step).[15]	Potential for direct chemical reduction by the test compound.
ATP-Based Assays (e.g., CellTiter-Glo)	Quantifies the amount of ATP present, which is an indicator of metabolically active cells.	Highly sensitive and has a broad linear range. Less prone to interference from colored compounds.[15]	The signal is transient, so timing is critical.
Crystal Violet Assay	Stains the DNA of adherent cells. The amount of dye taken up is proportional to the number of cells.	Simple, inexpensive, and measures cell number directly rather than metabolic activity.	Requires washing steps, which may lead to cell loss. Not suitable for suspension cells.

Visual Guides

Figure 1. General experimental workflow for assessing cell viability with 7-Keto-Cholesterol.

References

• 1. researchgate.net [researchgate.net]
• 2. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. digitalcommons.newhaven.edu [digitalcommons.newhaven.edu]
• 5. academic.oup.com [academic.oup.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. tiarisbiosciences.com [tiarisbiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. quora.com [quora.com]
• 10. researchgate.net [researchgate.net]
• 11. Use of cyclodextrins to manipulate plasma membrane cholesterol content: evidence, misconceptions and control strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. merckmillipore.com [merckmillipore.com]
• 13. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 14. atcc.org [atcc.org]
• 15. Alternatives to MTT Assay in Cell Viability Assessments - 4B [albergueweb1.uva.es]

Technical Support Center: Enhancing 7-Keto Cholesterol Detection in Complex Matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity of 7-Keto Cholesterol (7-KSC) detection in complex biological matrices.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 7-KSC using common analytical techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Issue	Possible Cause	Recommended Solution
Low Signal Intensity / Poor Sensitivity	Inefficient Extraction: Incomplete recovery of 7-KSC from the sample matrix.	Optimize the extraction protocol. For plasma/serum, consider protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE). For tissues, ensure complete homogenization. During LLE, ensure distinct phase separation. For SPE, properly condition the column and use appropriate elution solvents.[1][2][3][4]
Poor Ionization: 7-KSC has inherently low ionization efficiency in electrospray ionization (ESI).	Consider using atmospheric pressure chemical ionization (APCI). Alternatively, derivatization with reagents like Girard P can significantly enhance ionization efficiency in ESI mode by introducing a permanently charged group.[1][5][6][7][8][9]
Suboptimal MS/MS Parameters: Incorrect precursor/product ion selection or collision energy.	Infuse a 7-KSC standard to optimize MS/MS parameters. Select a specific and abundant product ion for quantification and avoid transitions that may have interference from the matrix.[1]
High Background Noise / Interferences	Matrix Effects: Co-eluting endogenous compounds from the biological matrix can suppress or enhance the 7-KSC signal.	Improve chromatographic separation by optimizing the gradient, using a longer column, or trying a different column chemistry. Enhance sample cleanup using SPE to remove interfering lipids.[1]
Contamination: Plasticware, solvents, or reagents can introduce interfering compounds.	Use high-purity solvents and reagents. Pre-wash all plasticware with an appropriate solvent. Include a "blank" injection (solvent only) between samples to monitor for carryover.
Poor Peak Shape (Tailing or Fronting)	Column Overload: Injecting a sample with a high concentration of 7-KSC or other matrix components.	Dilute the sample or inject a smaller volume.
Inappropriate Mobile Phase: The mobile phase composition may not be optimal for 7-KSC.	Adjust the mobile phase composition, including the organic-to-aqueous ratio and additives like formic acid or ammonium (B1175870) acetate, to improve peak shape.
Inconsistent Results / Poor Reproducibility	Inconsistent Sample Preparation: Variability in extraction or derivatization steps.	Standardize all sample preparation procedures. Utilize an internal standard (e.g., d7-7-KSC) added at the beginning of the workflow to account for variability.[5]
Analyte Instability: 7-KSC can degrade during sample processing or storage.	Minimize sample processing time and keep samples at low temperatures (e.g., on ice or at 4°C). Consider adding an antioxidant like butylated hydroxytoluene (BHT) to prevent autooxidation.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

Issue	Possible Cause	Recommended Solution
No or Low Peak Intensity	Incomplete Derivatization: The hydroxyl group of 7-KSC is not efficiently converted to its trimethylsilyl (B98337) (TMS) ether.	Ensure the sample extract is completely dry before adding the derivatization reagent, as moisture will quench the reaction. Optimize derivatization conditions (reagent concentration, temperature, and time). Common reagents include BSTFA with TMCS or MSTFA.[10]
Analyte Degradation in Injector: High injector temperatures can cause degradation of sterols.	Optimize the injector temperature. A lower temperature may be necessary, but it must be high enough to ensure complete volatilization.
Peak Tailing	Active Sites in the GC System: Free silanol (B1196071) groups in the injector liner, column, or detector can interact with the analyte.	Use a deactivated injector liner. Condition the column according to the manufacturer's instructions.
Non-Volatile Residues: Buildup of non-volatile material in the injector liner or at the head of the column.	Regularly replace the injector liner and trim the first few centimeters of the analytical column.
Co-elution of Peaks	Inadequate Chromatographic Resolution: The GC column and temperature program are not sufficient to separate 7-KSC from other sterols or matrix components.	Use a longer GC column or a column with a different stationary phase that offers better selectivity for sterols. Optimize the temperature program with a slower ramp rate to improve separation.
Inconsistent Quantification	Variable Derivatization Efficiency: Inconsistent reaction conditions leading to variable yields of the TMS-derivatized 7-KSC.	Tightly control the derivatization reaction time, temperature, and reagent volumes. Use an internal standard that is structurally similar to 7-KSC and derivatized in the same manner.[11]

Frequently Asked Questions (FAQs)

Q1: Which analytical method is the most sensitive for 7-KSC detection?

A1: LC-MS/MS is generally considered the gold standard for 7-KSC quantification due to its high sensitivity and specificity, especially when coupled with derivatization techniques.[12] A validated LC-MS/MS method can achieve a low limit of quantification (LOQ) of 1 ng/mL in plasma.[5]

Q2: Is derivatization necessary for 7-KSC analysis?

A2: For GC-MS analysis, derivatization (e.g., silylation) is essential to increase the volatility of 7-KSC.[13] For LC-MS/MS, while non-derivatized methods exist, derivatization with reagents like Girard P is often employed to significantly enhance ionization efficiency and, consequently, sensitivity.[1][6][7][8][9]

Q3: What is the best method for extracting 7-KSC from plasma or serum?

A3: Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are effective. LLE is simpler, often involving protein precipitation followed by extraction with a non-polar solvent like hexane (B92381). SPE can provide a cleaner extract by removing more matrix interferences, which can be crucial for achieving high sensitivity.[1]

Q4: How can I prevent the artificial formation of 7-KSC during sample preparation?

A4: Autooxidation of cholesterol during sample handling and storage is a significant concern. To minimize this, it is crucial to work quickly, keep samples on ice, and add antioxidants such as butylated hydroxytoluene (BHT) to all solvents used during the extraction process.[1] Storing samples at -80°C is also recommended.

Q5: What are the key signaling pathways affected by 7-Keto Cholesterol?

A5: 7-Keto Cholesterol is known to induce cellular stress and inflammation through the activation of several key signaling pathways, including the NF-κB pathway, MAPK pathways (p38 and ERK), and apoptosis pathways.[14][15][16][17][18]

Quantitative Data Summary

The following tables summarize key performance parameters for different 7-KSC quantification methods.

Table 1: Comparison of Analytical Methods for 7-Keto Cholesterol Quantification

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Linearity Range	1 - 400 ng/mL[5]	R² > 0.95[12]	-
Limit of Quantification (LOQ)	1 ng/mL[5]	-	-
Intra-assay Precision (CV%)	3.82% - 10.52%[5]	≤20%[12]	< 5% (for cholesterol)[12]
Inter-assay Precision (CV%)	3.71% - 4.16%[5]	≤20%[12]	< 5% (for cholesterol)[12]
Recovery	90.8% - 113.2%[5]	-	-
Derivatization	Optional (but recommended for high sensitivity)[1]	Required (silylation)[13]	No
Sample Throughput	High	Moderate	Moderate

Note: Data for GC-MS and HPLC-UV are less consistently reported in the literature specifically for 7-KSC and may vary significantly based on the exact methodology.

Experimental Protocols

Protocol 1: 7-KSC Extraction from Human Plasma using LLE

• To 100 µL of plasma in a glass tube, add an appropriate internal standard (e.g., d7-7-KSC).

• Add 1 mL of methanol (B129727) to precipitate proteins. Vortex for 30 seconds.

• Add 2 mL of hexane and vortex for 1 minute.

• Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Carefully transfer the upper hexane layer to a clean glass tube.

• Repeat the hexane extraction (steps 3-5) two more times.

• Evaporate the pooled hexane extracts to dryness under a gentle stream of nitrogen at 40°C.

• The dried extract is now ready for derivatization or reconstitution in a suitable solvent for LC-MS/MS or GC-MS analysis.

Protocol 2: Derivatization of 7-KSC with Girard P Reagent for LC-MS/MS

• To the dried lipid extract, add 50 µL of a freshly prepared solution of Girard P reagent (10 mg/mL in 10% acetic acid in methanol).

• Vortex briefly and incubate at 60°C for 30 minutes.

• After incubation, cool the sample to room temperature.

• The sample is now ready for dilution with the initial mobile phase and injection into the LC-MS/MS system.

Protocol 3: Silylation of 7-KSC for GC-MS Analysis

• Ensure the dried lipid extract is completely free of moisture.

• Add 50 µL of pyridine (B92270) and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 60°C for 30 minutes.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

Signaling Pathways and Workflows

The following diagrams illustrate key cellular pathways affected by 7-Keto Cholesterol and a general experimental workflow for its analysis.

Caption: 7-KSC induced apoptosis pathway.

Caption: 7-KSC induced inflammatory signaling.

Caption: General workflow for 7-KSC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. lipidmaps.org [lipidmaps.org]
• 3. lipidmaps.org [lipidmaps.org]
• 4. lipidmaps.org [lipidmaps.org]
• 5. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. On the formation of 7-ketocholesterol from 7-dehydrocholesterol in patients with CTX and SLO - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Girard derivatization for LC-MS/MS profiling of endogenous ecdysteroids in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of Ketosteroids by Girard P Derivatization [thermofisher.com]
• 10. New to GC-MS need help with some Sterol Stuff - Chromatography Forum [chromforum.org]
• 11. aocs.org [aocs.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. 7-Ketocholesterol-induced apoptosis. Involvement of several pro-apoptotic but also anti-apoptotic calcium-dependent transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 7-Ketocholesterol enhances leukocyte adhesion to endothelial cells via p38MAPK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 7-Ketocholesterol enhances leukocyte adhesion to endothelial cells via p38MAPK pathway | PLOS One [journals.plos.org]
• 17. iovs.arvojournals.org [iovs.arvojournals.org]
• 18. 7-ketocholesterol-induced inflammation: involvement of multiple kinase signaling pathways via NFκB but independently of reactive oxygen species formation - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing variability in 7-Keto Cholesterol quantification experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce variability in 7-Keto Cholesterol (7-KC) quantification experiments.

Troubleshooting Guide

This guide addresses common issues encountered during 7-KC analysis, offering potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Signal	Inefficient Extraction: Incomplete recovery of 7-KC from the sample matrix.	Optimize your extraction protocol. For plasma or serum, consider protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE). For tissues, ensure complete homogenization.[1]
Poor Ionization (LC-MS): 7-KC has low ionization efficiency, particularly with electrospray ionization (ESI).	Consider switching to atmospheric pressure chemical ionization (APCI). Derivatization can also significantly improve ionization efficiency in ESI.[1]
Suboptimal MS/MS Parameters: Incorrect precursor/product ion selection or collision energy.	Optimize MS/MS parameters using a 7-KC standard to select a specific and intense product ion for quantification.[1][2]
Degradation of Standard: 7-KC standards can degrade if not stored properly.	Store standards at -20°C or lower in an inert solvent and protect them from light. Prepare fresh working solutions regularly.[1]
High Background Noise or Interferences	Matrix Effects: Co-eluting compounds from the biological matrix can suppress or enhance the 7-KC signal.[1][3]	Improve chromatographic separation with a longer gradient or a different column. Enhance sample cleanup using SPE to remove interfering lipids.[1]
Contamination: Plasticware, solvents, or reagents can introduce interfering peaks.	Use high-purity solvents and reagents, and opt for glass or polypropylene (B1209903) labware to minimize contamination.[1]
Poor Peak Shape (Tailing or Fronting)	Column Overload: Injecting too much sample.	Dilute the sample or inject a smaller volume.[1]
Inappropriate Mobile Phase (LC-MS): Suboptimal mobile phase composition.	Adjust the mobile phase composition, including the organic solvent ratio and additives like formic acid or ammonium (B1175870) acetate.[1]
Column Degradation: The analytical column may be contaminated or degraded.	Wash the column with a strong solvent or replace it if necessary.[1]
Inconsistent Results (Poor Reproducibility)	Inconsistent Sample Preparation: Variability in extraction or derivatization steps.	Standardize all sample preparation steps and use an internal standard, such as d7-7-ketocholesterol, added early in the workflow to correct for variability.[1][4][5]
Instrument Instability: Fluctuations in the LC or MS system.	Ensure the instrument is properly calibrated and maintained. Monitor system suitability by injecting a standard at regular intervals.[1]
Analyte Instability: 7-KC may degrade during sample processing or storage.	Minimize sample processing time and keep samples on ice or at 4°C. Consider adding antioxidants like butylated hydroxytoluene (BHT) to prevent autooxidation.[1]
Injection Number Variability (GC-MS): The number of injections can impact results, potentially due to liner effects.	Be mindful of the injection number as a potential confounding variable.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most significant source of variability in 7-KC quantification?

A1: A primary source of variability is the susceptibility of cholesterol to ex vivo oxidation, which can artificially generate 7-KC during sample handling and analysis.[7] It is crucial to handle samples quickly, keep them cold, and consider the use of antioxidants. Additionally, sample storage conditions, including temperature and duration, can significantly impact 7-KC stability.[6][8]

Q2: Should I use a derivatization step for my 7-KC analysis?

A2: Derivatization is required for GC-MS analysis to increase the volatility of 7-KC.[9][10] For LC-MS/MS, while non-derivatized methods exist, derivatization can enhance sensitivity and improve ionization efficiency.[1][4][7] However, it's important to be aware that the derivatization step itself can be a source of variability if not performed consistently and can lead to incomplete reactions or the formation of multiple products.[6]

Q3: What are the best storage conditions for samples and standards containing 7-KC?

A3: To ensure stability, samples and standards should be stored at low temperatures, with -20°C or -80°C being common.[4][6] Studies have shown that the stability of 7-KC is temperature-dependent, with increased temperatures leading to higher variability.[6][8] For short-term storage during analysis, keeping samples at 4°C is recommended.[1]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis of 7-KC?

A4: Matrix effects, where other components in the sample interfere with the ionization of 7-KC, can be a significant issue.[1][3] To mitigate this, you can:

• Improve Sample Cleanup: Utilize solid-phase extraction (SPE) to remove interfering substances.[1][9]

• Optimize Chromatography: Adjust the mobile phase and gradient to better separate 7-KC from matrix components.

• Use a Stable Isotope-Labeled Internal Standard: Incorporating a deuterated internal standard like d7-7-ketocholesterol can help correct for matrix-induced signal suppression or enhancement.[4][5]

Q5: Which analytical method is best for 7-KC quantification: GC-MS or LC-MS/MS?

A5: Both GC-MS and LC-MS/MS are powerful techniques for 7-KC quantification.

• LC-MS/MS is often considered the gold standard due to its high sensitivity, specificity, and throughput. It can also be performed without a derivatization step, simplifying sample preparation.[11]

• GC-MS is a robust and reliable method but requires a derivatization step to make 7-KC volatile.[10][11] This additional step can introduce variability.[11] The choice between the two often depends on the specific requirements of the study, sample matrix, and available instrumentation.

Experimental Protocols & Data

Comparative Performance of 7-KC Quantification Methods

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Linearity Range	1 - 400 ng/mL	R² > 0.95	62.5 - 2000 ng/µL (for cholesterol)
Limit of Quantification (LOQ)	1 ng/mL	Not explicitly stated	62.5 ng/µL (for cholesterol)
Intra-assay Precision (CV%)	3.82% - 10.52%	≤20%	< 5% (for cholesterol)
Inter-assay Precision (CV%)	3.71% - 4.16%	Not explicitly stated	Not explicitly stated
Data sourced from a comparative analysis of quantification methods.[11]

Impact of Saponification Conditions on 7-Keto Cholesterol Recovery

Saponification Condition	% Retention of 7-Keto Cholesterol
1 M KOH, 18h at 24°C (Control)	100%
1 M KOH, 18h at 37°C	47%
1 M KOH, 3h at 45°C	Not explicitly stated, but lower than control
3.6 M KOH, 3h at 24°C	71% (relative to 1M, 18h, 24°C)
These results indicate that 7-Keto Cholesterol is susceptible to both heat and alkaline conditions during saponification.[8]

Visualized Workflows

Caption: Workflow for 7-Keto Cholesterol quantification by GC-MS.

Caption: Troubleshooting logic for inconsistent 7-KC quantification results.

References

• 1. benchchem.com [benchchem.com]
• 2. scifac.hku.hk [scifac.hku.hk]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. longdom.org [longdom.org]
• 7. Oxysterol research: a brief review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stability of Cholesterol, 7-Ketocholesterol and β-Sitosterol during Saponification: Ramifications for Artifact Monitoring of Sterol Oxide Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Oxysterols: Functions, Occurrence, and Analysis Techniques - Creative Proteomics Blog [creative-proteomics.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

7-Keto-Cholesterol: A Comparative Guide for its Validation as a Biomarker in Niemann-Pick Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 7-Keto-cholesterol (7-KC) as a biomarker for Niemann-Pick disease (NPD), particularly Niemann-Pick type C (NPC), against other established and emerging biomarkers. The information presented is supported by experimental data to aid in the selection and validation of biomarkers for diagnostic, prognostic, and therapeutic monitoring purposes in a research and drug development setting.

Comparative Analysis of Niemann-Pick Disease Biomarkers

The diagnosis and monitoring of Niemann-Pick disease, a group of rare, inherited metabolic disorders, relies on the accurate measurement of specific biomarkers. While the traditional diagnostic method involves filipin (B1216100) staining of cultured fibroblasts, this procedure is invasive and time-consuming.[1][2] Consequently, there has been a significant shift towards the use of plasma-based biomarkers. Among these, oxysterols, particularly 7-Keto-cholesterol (7-KC) and cholestane-3β,5α,6β-triol (C-triol), have emerged as key diagnostic indicators.[1][3][4][5]

In Niemann-Pick disease, particularly NPC, mutations in the NPC1 or NPC2 genes lead to the accumulation of unesterified cholesterol in lysosomes.[1][6] This accumulation, coupled with oxidative stress, results in the non-enzymatic oxidation of cholesterol to form oxysterols like 7-KC and C-triol.[1][3]

This guide compares the analytical performance of 7-KC with other significant biomarkers for Niemann-Pick disease, including C-triol, trihydroxycholanic acid glycinate (B8599266) (TCG), and N-palmitoyl-O-phosphocholineserine (PPCS).

Quantitative Biomarker Comparison

The following table summarizes the performance characteristics of key biomarkers for Niemann-Pick disease type C.

Biomarker	Method	Sensitivity	Specificity	Key Findings
7-Keto-cholesterol (7-KC)	LC-MS/MS	High (100% in some studies)	Moderate (91% in one study)[6]	Markedly elevated in both NPC and Acid Sphingomyelinase-Deficient NPD (ASM-deficient NPD).[7][8][9] Its levels correlate with disease severity and age of onset in NPC1.[3] While sensitive, it is considered less specific than C-triol.[4]
Cholestane-3β,5α,6β-triol (C-triol)	LC-MS/MS, GC-MS	High (approaching 100%)[1]	High	Considered the oxysterol biomarker of choice due to its high sensitivity and specificity for NPC.[1][4][5] Levels are significantly elevated in NPC1 and NPC2 patients.[10][11]
Trihydroxycholanic acid glycinate (TCG)	LC-MS/MS	High	High	A bile acid derivative that shows high correlation with C-triol.[1] It is reported to be more specific than C-triol and PPCS.[1][12] Suitable for newborn screening from dried blood spots.[1]
N-palmitoyl-O-phosphocholineserine (PPCS)	LC-MS/MS	High	Moderate to High	A lipid biomarker that is significantly elevated in NPC1 patients.[8] Can be useful in distinguishing NPC from other lysosomal storage diseases.[13]

Experimental Protocols

The accurate quantification of these biomarkers is predominantly achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below are generalized, representative protocols for the analysis of 7-KC and C-triol in human plasma.

Protocol 1: Quantification of 7-Keto-cholesterol in Plasma by LC-MS/MS

This protocol provides a non-derivatized method for the rapid and sensitive measurement of 7-KC.

1. Sample Preparation:

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 150 µL of a precipitation solution (e.g., methanol (B129727) or acetonitrile) containing an internal standard (e.g., d7-7-ketocholesterol).

• Vortex the mixture vigorously for 30-60 seconds to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of the initial mobile phase).

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (ratio varies) with 0.1% formic acid.

  • Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B over several minutes to elute 7-KC.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for 7-KC and its internal standard are monitored.

3. Data Analysis:

• The concentration of 7-KC in the plasma sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of 7-KC.

Protocol 2: Quantification of Cholestane-3β,5α,6β-triol in Plasma by LC-MS/MS

This protocol outlines a method for the measurement of C-triol, often performed concurrently with 7-KC analysis.

1. Sample Preparation:

• The sample preparation is similar to that of 7-KC. 50 µL of plasma is subjected to protein precipitation with a solvent containing a deuterated internal standard (e.g., d7-cholestane-3β,5α,6β-triol).

• Following centrifugation, the supernatant is collected, dried, and reconstituted.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • The LC conditions are often similar to those for 7-KC, allowing for the simultaneous analysis of both oxysterols in a single run. A C18 column and a gradient elution with water and an organic solvent mixture (both typically containing formic acid) are used.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: ESI positive.

  • Detection: MRM is employed, monitoring the specific precursor and product ion transitions for C-triol and its deuterated internal standard.

3. Data Analysis:

• Quantification is achieved by comparing the peak area ratio of C-triol to its internal standard against a standard curve.

Visualizing the Pathways and Processes

To better understand the underlying biology and diagnostic workflow, the following diagrams are provided.

Caption: Biochemical pathway in Niemann-Pick Type C.

Caption: Diagnostic workflow for Niemann-Pick Disease.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Rapid Analysis of 17 Bile Acids in Human Plasma by LC-MS/MS [restek.com]
• 6. researchgate.net [researchgate.net]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. Application of N-Palmitoyl-O-Phosphocholineserine for Diagnosis and Assessment of Response to Treatment in Niemann-Pick Type C disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholestane-3β,5α,6β-triol: high levels in Niemann-Pick type C, cerebrotendinous xanthomatosis, and lysosomal acid lipase deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of a Highly Sensitive LC-MS/MS Method for the Analysis of Bile Acids in Serum, Plasma, and Liver Tissue Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]
• 13. Determination of serum cholestane-3β,5α,6β-triol by gas chromatography-mass spectrometry for identification of Niemann-Pick type C (NPC) disease - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing the cytotoxic effects of 7-Keto Cholesterol and 7β-hydroxycholesterol

A Comparative Guide to the Cytotoxic Effects of 7-Keto Cholesterol and 7β-hydroxycholesterol

Executive Summary

7-Ketocholesterol (B24107) (7-KC) and 7β-hydroxycholesterol (7β-OHC) are two of the most abundant and cytotoxic oxysterols, which are oxidation products of cholesterol.[1][2][3] They are implicated in the pathophysiology of numerous age-related and inflammatory diseases, including atherosclerosis, age-related macular degeneration, and neurodegenerative disorders.[1][2][3] Both 7-KC and 7β-OHC are potent inducers of cell death, primarily through mechanisms involving oxidative stress, mitochondrial dysfunction, and apoptosis.[1][2][4] While they share common cytotoxic pathways, there is evidence suggesting differences in the kinetics and magnitude of their effects.[1] This guide provides a comparative overview of their cytotoxicity, details the experimental protocols for their assessment, and visualizes the key signaling pathways involved to aid researchers, scientists, and drug development professionals.

Comparative Cytotoxicity Data

Direct quantitative comparison of the cytotoxicity of 7-KC and 7β-OHC is challenging due to the lack of standardized reporting of IC50 values across multiple studies under identical conditions. The following table summarizes findings from individual studies.

Cell Line	Oxysterol	Concentration	Observed Effect	Comparative Finding
Murine C2C12 Myoblasts and Myotubes	7-KC and 7β-OHC	Not specified	Induction of cell death	Cytotoxic effects were less pronounced with 7-ketocholesterol compared to 7β-hydroxycholesterol.[4]
Human Monocytic U937 Cells	7-KC and 7β-OHC	30 µM	Induction of apoptosis	Both 7-Ketocholesterol and 7β-hydroxycholesterol were found to be cytotoxic.[4]
Human monocytic cells (THP-1)	7-KC and 7β-OHC	Not specified	Strong inducers of oxidative stress	No direct comparison of potency was made.[1]

Mechanisms of Cytotoxicity

Both 7-KC and 7β-OHC induce a form of cell death often referred to as "oxiapoptophagy," which involves a combination of oxidative stress, apoptosis, and autophagy.[5][6][7]

Key Events in 7-KC and 7β-OHC Induced Cytotoxicity:

• Oxidative Stress: Both oxysterols are potent inducers of reactive oxygen species (ROS), leading to a rupture of redox homeostasis.[1][8] This oxidative stress can damage cellular components, including lipids, proteins, and DNA. 7-KC has been shown to activate NADPH oxidase (NOX), a major source of cellular ROS.[9]

• Mitochondrial Dysfunction: A key event in 7-KC and 7β-OHC-induced apoptosis is the loss of mitochondrial membrane potential (ΔΨm).[8] This is followed by the release of pro-apoptotic factors like cytochrome c, apoptosis-inducing factor (AIF), and endonuclease-G (Endo-G) from the mitochondria into the cytosol.[8]

• Apoptosis: The release of cytochrome c triggers the activation of a cascade of caspases, including caspase-3, -7, -8, and -9.[8] This ultimately leads to the cleavage of cellular substrates, such as poly(ADP-ribose)polymerase (PARP), and internucleosomal DNA fragmentation, which are hallmarks of apoptosis.[8]

• Inflammation: 7-KC and 7β-OHC can also induce inflammatory processes, leading to the secretion of inflammatory cytokines.[1] For instance, 7-KC can induce the expression of VEGF, IL-6, and IL-8.[10] This inflammatory response can be mediated by signaling pathways involving NF-κB.[10] In some cells, 7-KC-induced inflammation is primarily mediated through the TLR4 receptor.[11][12]

• ER Stress: 7-KC has been shown to induce a robust ER stress response, which can also contribute to inflammation and cell death.[11]

While both oxysterols share these general mechanisms, the kinetics of cell death may differ, with 7β-OHC reported to induce cell death faster than 7-KC in some instances.[1]

Signaling Pathways

The cytotoxic effects of 7-KC and 7β-OHC are mediated by complex signaling pathways. The diagram below illustrates a generalized pathway of oxysterol-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. 7-Ketocholesterol and 7β-hydroxycholesterol: In vitro and animal models used to characterize their activities and to identify molecules preventing their toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]
• 4. benchchem.com [benchchem.com]
• 5. 7-Ketocholesterol Induces Oxiapoptophagy and Inhibits Osteogenic Differentiation in MC3T3-E1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rem.bioscientifica.com [rem.bioscientifica.com]
• 7. research.aston.ac.uk [research.aston.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. 7-Ketocholesterol-Induced Inflammation Signals Mostly through the TLR4 Receptor Both In Vitro and In Vivo | PLOS One [journals.plos.org]
• 12. 7-Ketocholesterol-induced inflammation signals mostly through the TLR4 receptor both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 7-Keto-Cholesterol and 27-Hydroxycholesterol in Breast Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of two prominent oxysterols, 7-keto-cholesterol (7-KC) and 27-hydroxycholesterol (B1664032) (27-HC), on breast cancer cell lines. The information presented herein is supported by experimental data from peer-reviewed studies, with a focus on quantitative comparisons, detailed methodologies, and the elucidation of underlying signaling pathways.

Introduction

Oxysterols, the oxidized derivatives of cholesterol, are increasingly recognized for their significant roles in the pathophysiology of various diseases, including cancer. In the context of breast cancer, 7-keto-cholesterol and 27-hydroxycholesterol have emerged as key players with distinct and sometimes opposing effects on tumor cell behavior. Understanding their differential impacts on proliferation, apoptosis, and chemoresistance is crucial for the development of targeted therapeutic strategies.

7-Keto-Cholesterol (7-KC) is a major product of cholesterol autooxidation and is considered a marker of oxidative stress. Its role in breast cancer is complex, with studies reporting both pro-apoptotic and chemoresistance-inducing effects depending on the cellular context.

27-Hydroxycholesterol (27-HC) is the most abundant circulating oxysterol in humans and is an enzymatic product of cholesterol metabolism. It is known to act as a selective estrogen receptor modulator (SERM) and a liver X receptor (LXR) agonist, implicating it in the progression of hormone-dependent breast cancers.

This guide will delve into the experimental evidence that delineates the functional differences between these two oxysterols in various breast cancer cell line models.

Comparative Effects on Cell Viability and Proliferation

The effects of 7-KC and 27-HC on the viability and proliferation of breast cancer cells are dependent on the cell line, concentration, and duration of exposure. Generally, at lower concentrations, 27-HC can promote the proliferation of estrogen receptor-positive (ER+) cells, while at higher concentrations, both oxysterols can exhibit cytotoxic effects.

Oxysterol	Cell Line	Assay	Concentration	Effect on Viability/Proliferation	Reference
7-Keto-Cholesterol	MCF-7 (ER+)	MTT	≥ 10 µM	Decreased cell growth.[1]	[1]
T-47D (ER+)	MTT	≥ 15 µM	Decreased cell growth.[2]	[2]
BT-20 (ER-)	MTT	IC50: 20.6 ± 1.9 µM	Cytotoxic.	[2]
MDA-MB-231 (ER-)	MTT	≥ 30 µM	Decreased cell growth.[2]	[2]
27-Hydroxycholesterol	MCF-7 (ER+)	MTT	0.1 µM	Stimulated cell growth.[2]	[2]
MCF-7 (ER+)	Proliferation Assay	0.1 or 1 µM	Increased proliferation by ~80%.[3]	[3]
MCF-7 (ER+)	MTT	5, 10, 20 µM	Induced cytotoxicity.[4]	[4]
MCF-7 (ER+)	MTT	IC50 = 2.19 µM	Cytotoxic.	[5]
MDA-MB-231 (ER-)	MTT	10 µM	Cytotoxic effect observed.[4]	[4]
MDA-MB-231 (ER-)	Proliferation Assay	0.1 or 1 µM	No significant change in proliferation.[3]	[3]

Impact on Apoptosis and Chemoresistance

7-KC and 27-HC also exert differential effects on programmed cell death and the response of breast cancer cells to chemotherapeutic agents.

Oxysterol	Cell Line	Phenomenon	Key Findings	Reference
7-Keto-Cholesterol	MDA-MB-231 (ER-)	Apoptosis	Promoted apoptosis.[6]	[6]
MCF-7 (ER+)	Chemoresistance	Decreased doxorubicin (B1662922) cytotoxicity by up-regulating P-glycoprotein.[2]	[2]
BT-20 (ER-)	Chemoresistance	Decreased the IC50 of tamoxifen.	[7]
27-Hydroxycholesterol	MCF-7 (ER+)	Apoptosis	Increased total apoptotic cells at 0.1, 1, and 10 µM after 48 hours.[4]	[4]
MCF-7 (ER+)	Chemoresistance	Did not decrease doxorubicin cytotoxicity in fetal bovine serum-supplemented medium.[2]	[2]

Signaling Pathways

The divergent effects of 7-KC and 27-HC can be attributed to their engagement with different intracellular signaling pathways.

7-Keto-Cholesterol Signaling

In ER+ cells like MCF-7, 7-KC has been shown to decrease the sensitivity to doxorubicin through an ERα- and mTOR-dependent pathway, leading to the upregulation of the drug efflux pump, P-glycoprotein.[2][5] In ER- cells such as MDA-MB-231, 7-KC promotes apoptosis and has been linked to the activation of the Sonic hedgehog (SMO) and LXRα signaling pathways.[6]

Signaling pathways of 7-Keto-Cholesterol in breast cancer cells.

27-Hydroxycholesterol Signaling

27-HC acts as a SERM, binding to ERα in ER+ cells to promote proliferation.[3] It is also an agonist for LXR, which can mediate various cellular effects. In ER- breast cancer cells, 27-HC has been shown to induce progression through the G Protein-Coupled Estrogen Receptor (GPER).

Signaling pathways of 27-Hydroxycholesterol in breast cancer cells.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of 7-KC and 27-HC.

Cell Viability and Proliferation (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

References

• 1. oncotarget.com [oncotarget.com]
• 2. 7-ketocholesterol and 27-hydroxycholesterol decreased doxorubicin sensitivity in breast cancer cells: estrogenic activity and mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The cholesterol metabolite 27-hydroxycholesterol regulates p53 activity and increases cell proliferation via MDM2 in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. researchgate.net [researchgate.net]
• 7. 7-ketocholesterol and 27-hydroxycholesterol decreased doxorubicin sensitivity in breast cancer cells: estrogenic activity and mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of 7-Keto-Cholesterol in Plasma: LC-MS/MS, GC-MS, and HPLC-UV Methods

For researchers, scientists, and drug development professionals engaged in the study of oxidative stress and its pathological consequences, the accurate quantification of biomarkers such as 7-keto-cholesterol (7-KC) in plasma is of paramount importance. As an oxidation product of cholesterol, 7-KC is implicated in a range of diseases, including atherosclerosis, neurodegenerative disorders, and Niemann-Pick disease.[1][2] This guide provides an objective comparison of three prominent analytical methods for the quantification of 7-KC in plasma: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

This comparison is based on a comprehensive review of published experimental data, focusing on key performance characteristics such as linearity, sensitivity, precision, and accuracy. Detailed experimental protocols for each method are provided to facilitate methodological evaluation and implementation.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method for 7-KC quantification is contingent on the specific requirements of the study, including the desired sensitivity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of LC-MS/MS, GC-MS, and HPLC-UV for the analysis of 7-KC in plasma.

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Linearity Range	1 - 400 ng/mL[1][3]	0.03 - 10 µg/mL (for related sterols)[1]	62.5 - 2000 ng/µL (for cholesterol)
Limit of Quantification (LOQ)	1 ng/mL[1][3]	0.03 µg/mL (for related sterols)[1]	Not explicitly stated for 7-KC in plasma
Intra-assay Precision (CV%)	3.82% - 10.52%[1][3]	<15%[4]	< 5% (for cholesterol)
Inter-assay Precision (CV%)	3.71% - 4.16%[1][3]	<15%[4]	Not explicitly stated for 7-KC in plasma
Accuracy/Recovery (%)	85% - 110% / 90.8% - 113.2%[1][3]	88% - 117%[4]	86 ± 11% (for cholesterol in brain tissue)
Derivatization Required	No[2][5]	Yes (e.g., silylation)	No
Sample Throughput	High	Moderate	Moderate to High
Sensitivity	Very High	High	Moderate
Selectivity	Very High	High	Moderate

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. The following sections outline the key steps for the quantification of 7-KC in plasma using LC-MS/MS, GC-MS, and HPLC-UV.

LC-MS/MS Method for Plasma 7-Keto-Cholesterol

This method offers high sensitivity and specificity without the need for derivatization.[1][2][5]

1. Sample Preparation:

• To 50 µL of plasma, add 100 µL of a methanolic solution containing the internal standard (e.g., d7-7-keto-cholesterol).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol (B129727) with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

3. Tandem Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 7-Keto-Cholesterol: Monitor the transition of the precursor ion to a specific product ion.

  • Internal Standard (d7-7-Keto-Cholesterol): Monitor the corresponding transition for the deuterated standard.

Below is a graphical representation of the LC-MS/MS workflow.

LC-MS/MS Experimental Workflow

GC-MS Method for Plasma 7-Keto-Cholesterol

This classic method requires derivatization to increase the volatility of 7-KC.

1. Sample Preparation and Derivatization:

• Hydrolysis: Saponify the plasma sample with ethanolic KOH to release esterified 7-KC.

• Extraction: Perform a liquid-liquid extraction with a solvent like hexane.

• Derivatization: Evaporate the organic layer and treat the residue with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) to form trimethylsilyl (B98337) (TMS) ethers.[4]

2. Gas Chromatography Conditions:

• Column: A capillary column suitable for sterol analysis (e.g., DB-5ms).

• Carrier Gas: Helium.

• Temperature Program: An optimized temperature gradient to separate the TMS-derivatized sterols.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) of characteristic ions for 7-KC-TMS ether and the internal standard.[1]

HPLC-UV Method for Plasma 7-Keto-Cholesterol

A more accessible method, suitable for samples with higher concentrations of 7-KC.

1. Sample Preparation:

• Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the lipid fraction from the plasma.

• Evaporation and Reconstitution: Evaporate the solvent and reconstitute the residue in the mobile phase.

2. High-Performance Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column.

• Mobile Phase: An isocratic or gradient mixture of solvents such as acetonitrile (B52724) and water.

• Detection: UV detection at approximately 237 nm, the wavelength of maximum absorbance for the ketone group in 7-KC.[6]

Signaling Pathways and Logical Relationships

The formation of 7-keto-cholesterol is a key event in cellular oxidative stress pathways. The following diagram illustrates the generation of 7-KC from cholesterol through the action of reactive oxygen species (ROS).

Oxidative Formation of 7-Keto-Cholesterol

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gas chromatography-tandem mass spectrometry method for the simultaneous determination of oxysterols, plant sterols, and cholesterol precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. tandfonline.com [tandfonline.com]

Comparative Performance of 7-Ketocholesterol Quantification Methods

An Objective Comparison of 7-Keto Cholesterol Quantification Methods for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of 7-Ketocholesterol (B24107) (7-KC) is crucial. As a significant biomarker for various conditions such as atherosclerosis and neurodegenerative diseases, reliable measurement of 7-KC is fundamental for advancing research.[1] This guide offers an objective comparison of common analytical methods for 7-KC quantification, supported by experimental data and detailed protocols, to assist in selecting the most suitable technique for your research.

This comparison guide examines the performance of Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Enzyme-Linked Immunosorbent Assay (ELISA).[1] We will explore their accuracy, precision, and other vital validation parameters to provide a comprehensive overview.

The choice of quantification method significantly influences the reliability of experimental outcomes. The following table summarizes the key performance characteristics of GC-MS, LC-MS/MS, HPLC-UV, and ELISA for the analysis of 7-KC.

Parameter	LC-MS/MS	GC-MS	HPLC-UV	ELISA
Linearity Range	1 - 400 ng/mL	62.5 - 2000 ng/µL (for cholesterol)	R² > 0.95	Dependent on kit
Limit of Quantification (LOQ)	1 ng/mL	Not explicitly stated	62.5 ng/µL (for cholesterol)	Dependent on kit
Intra-assay Precision (CV%)	3.82% - 10.52%	≤20%	< 5% (for cholesterol)	Typically < 10%
Inter-assay Precision (CV%)	3.71% - 4.16%	<15%	Not explicitly stated	Typically < 15%
Recovery	90.8% - 113.2%	88% - 117%	Not explicitly stated	Dependent on kit

Data for LC-MS/MS, GC-MS, and HPLC-UV summarized from a comparative analysis and specific studies.[1][2][3]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust method for the simultaneous analysis of 7-KC and other sterols.[2][4] It offers excellent peak resolution but requires derivatization and can have longer run times.[4]

Sample Preparation:

• Hydrolysis: Sterols are hydrolyzed using an ethanolic potassium hydroxide (B78521) solution.[2][4]

• Extraction: Liquid-liquid extraction is performed with n-hexane to isolate the sterols.[2][4]

• Derivatization: The extracted sterols are derivatized with N-methyl-N-trimethylsilyl-trifluoracetamide (MSTFA) to create thermally stable trimethylsilyl (B98337) (TMS) ethers.[2][4][5]

GC-MS Analysis:

• Gas Chromatograph: Agilent 7890A or similar.[4]

• Column: HP-5ms (30 m, 0.25 mm, 0.25 µm).[4]

• Oven Temperature Program: Initial temperature of 200°C for 0.5 min, ramped to 290°C at 50°C/min, then to 295°C at 5°C/min, and finally to 320°C at 10°C/min, holding for 2.5 min.[4]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[4]

• Injection: 1 µL in pulsed-splitless mode at 275°C.[4]

• Mass Spectrometer: Agilent 7000B GC-MS/MS or similar, operated in multiple reaction monitoring (MRM) mode for high sensitivity.[2][4]

GC-MS workflow for 7-Keto Cholesterol.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers a rapid and sensitive method for 7-KC quantification, often without the need for derivatization.[3] This method is highly reproducible and suitable for high-throughput analysis.[3]

Sample Preparation:

• Internal Standard: An internal standard (e.g., d7-7-KC) is added to the plasma sample.[3]

• Protein Precipitation: Proteins are precipitated with a solvent like methanol (B129727).[3]

• Centrifugation: The sample is centrifuged, and the supernatant is collected for analysis.

LC-MS/MS Analysis:

• LC System: Waters ACQUITY UPLC or similar.[3]

• Column: Waters BEH C18 (1.7 µm, 2.1 mm × 50 mm).[3]

• Mobile Phase: A gradient of water with 0.5% formic acid (A) and methanol with 0.5% formic acid (B).[3]

• Flow Rate: 0.5 mL/min.[3]

• Mass Spectrometer: Operated in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).[3]

LC-MS/MS workflow for 7-Keto Cholesterol.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput method that utilizes antibodies specific to 7-KC.[6][7] It is suitable for screening a large number of samples, and various commercial kits are available. The performance parameters such as sensitivity and dynamic range are kit-dependent.[6]

General Protocol (based on a sandwich ELISA format):

• Coating: A microplate is pre-coated with a capture antibody specific for 7-KC.

• Sample Addition: Standards and samples are added to the wells. 7-KC present in the sample binds to the capture antibody.

• Detection Antibody: A biotin-conjugated detection antibody specific for 7-KC is added.

• Enzyme Conjugate: Streptavidin-HRP (Horseradish Peroxidase) is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A substrate solution (e.g., TMB) is added, which is converted by HRP to produce a colored product.

• Stopping the Reaction: An acid stop solution is added to terminate the reaction.

• Measurement: The absorbance is measured at a specific wavelength (e.g., 450 nm) using a microplate reader. The concentration of 7-KC is determined by comparing the sample absorbance to a standard curve.

General ELISA workflow for 7-Keto Cholesterol.

References

• 1. benchchem.com [benchchem.com]
• 2. Gas chromatography-tandem mass spectrometry method for the simultaneous determination of oxysterols, plant sterols, and cholesterol precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. biocompare.com [biocompare.com]
• 7. Anti-7-Ketocholesterol Antibodies | Invitrogen [thermofisher.com]

A Head-to-Head Comparison: Cross-Validation of ELISA and Mass Spectrometry for 7-Keto Cholesterol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of 7-Keto Cholesterol (7-KC), a critical biomarker for oxidative stress and various pathologies, is paramount. The choice of analytical method can significantly impact experimental outcomes. This guide provides an objective comparison of two widely used techniques for 7-KC measurement: Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), supported by available experimental data and detailed methodologies.

7-Keto Cholesterol is an oxidation product of cholesterol implicated in the pathophysiology of numerous diseases, including atherosclerosis, neurodegenerative disorders, and age-related macular degeneration. Consequently, its reliable measurement in biological matrices is crucial for both basic research and the development of novel therapeutics. While mass spectrometry, particularly LC-MS/MS, is often considered the gold standard for its specificity and sensitivity, ELISA offers a high-throughput and cost-effective alternative. This guide aims to provide the necessary information to make an informed decision on the most suitable method for your research needs.

Performance Characteristics: A Comparative Overview

The selection of an analytical method hinges on a balance of sensitivity, specificity, precision, and throughput. Below is a summary of the performance characteristics for 7-KC quantification by LC-MS/MS and a general representation for a competitive ELISA, based on available data for similar analytes.

Performance Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Enzyme-Linked Immunosorbent Assay (ELISA) (Competitive)
Linearity Range	1 - 400 ng/mL[1]	Dependent on kit, but typically in the low ng/mL to µg/mL range.
Lower Limit of Quantification (LLOQ)	1 ng/mL[1]	Dependent on kit, generally in the low ng/mL range.
Intra-assay Precision (CV%)	3.82% - 10.52%[1]	Typically <15%[2]
Inter-assay Precision (CV%)	3.71% - 4.16%[1]	Typically <15%[2]
Accuracy/Recovery	90.8% - 113.2%[1]	Data not available for a specific 7-KC kit.
Specificity	High (based on mass-to-charge ratio)	Potential for cross-reactivity with structurally similar oxysterols.
Sample Throughput	Moderate to High	High
Cost per Sample	High	Low to Moderate

Experimental Workflows

The experimental procedures for ELISA and LC-MS/MS differ significantly in terms of sample preparation, instrumentation, and analysis time.

Figure 1: General Experimental Workflows for ELISA and LC-MS/MS.

Detailed Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The following protocol is a representative example for the quantification of 7-KC in human plasma.

1. Sample Preparation:

• To 25 µL of plasma, add an internal standard (e.g., d7-7-ketocholesterol).

• Perform protein precipitation by adding a solvent like acetonitrile.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reverse-phase column with a gradient elution using a mobile phase consisting of an aqueous solution with formic acid and an organic solvent (e.g., methanol (B129727) or acetonitrile) with formic acid.

• Mass Spectrometry: Employ a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Monitor the specific precursor-to-product ion transitions for 7-KC and its internal standard in Multiple Reaction Monitoring (MRM) mode.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of 7-KC to the internal standard against the concentration of the standards.

• Determine the concentration of 7-KC in the samples by interpolating their peak area ratios from the calibration curve.

Enzyme-Linked Immunosorbent Assay (ELISA)

The following is a general protocol for a competitive ELISA for 7-KC, which is the likely format for small molecule detection.

1. Sample Preparation:

• Dilute plasma or serum samples with the provided assay buffer. For other biological fluids or tissue homogenates, follow the kit-specific instructions for extraction and dilution.

2. Assay Procedure:

• Add standards, controls, and prepared samples to the wells of a microplate pre-coated with a capture antibody specific for 7-KC.

• Add a fixed amount of HRP-conjugated 7-KC to each well. This will compete with the 7-KC in the sample for binding to the capture antibody.

• Incubate the plate for a specified time to allow for competitive binding.

• Wash the plate to remove unbound reagents.

• Add a substrate solution (e.g., TMB) to each well, which will be converted by the HRP into a colored product.

• Stop the reaction with a stop solution.

• Measure the absorbance at a specific wavelength (e.g., 450 nm) using a microplate reader.

3. Data Analysis:

• Generate a standard curve by plotting the absorbance values against the known concentrations of the standards. In a competitive ELISA, the absorbance is inversely proportional to the concentration of 7-KC.

• Determine the concentration of 7-KC in the samples by interpolating their absorbance values from the standard curve.

The Role of 7-Keto Cholesterol in Cellular Pathways

7-Keto Cholesterol is known to induce cellular stress and inflammation, contributing to the pathology of various diseases. Understanding its impact on signaling pathways is crucial for drug development.

Figure 2: Simplified overview of a pro-inflammatory signaling pathway induced by 7-Keto Cholesterol.

Conclusion

Both LC-MS/MS and ELISA are valuable tools for the quantification of 7-Keto Cholesterol, each with distinct advantages and limitations. LC-MS/MS offers superior specificity and is considered the reference method for accurate quantification, making it ideal for studies where precise measurement is critical. ELISA, on the other hand, provides a high-throughput, cost-effective, and less technically demanding option, suitable for large-scale screening studies.

The choice between these methods should be guided by the specific research question, the required level of accuracy and precision, sample throughput needs, and available resources. For definitive quantification and in-depth metabolic studies, LC-MS/MS is the preferred method. For rapid screening of a large number of samples where high precision is not the primary concern, ELISA can be a practical alternative. It is important for researchers to be aware of the potential for cross-reactivity with other oxysterols when using ELISA and to validate the assay appropriately for their specific sample matrix.

References

• 1. Determination of 7-ketocholesterol in plasma by LC-MS for rapid diagnosis of acid SMase-deficient Niemann-Pick disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]

7-Keto Cholesterol's Role in Reactive Oxygen Species Production: A Comparative Analysis

An objective comparison of 7-Keto Cholesterol's capacity to induce Reactive Oxygen Species (ROS) production against other cholesterol derivatives, supported by experimental evidence.

7-Keto Cholesterol (7-KC) is a prominent oxysterol, a product of cholesterol oxidation, frequently implicated in the pathophysiology of age-related diseases such as atherosclerosis and neurodegenerative disorders.[1] A key aspect of its cytotoxicity is its ability to induce oxidative stress through the overproduction of Reactive Oxygen Species (ROS). This guide provides a comparative analysis of 7-KC's role in ROS production, contrasting it with other relevant oxysterols, and is intended for researchers, scientists, and professionals in drug development.

Comparative Analysis of ROS Production

Experimental data consistently demonstrates that 7-KC is a potent inducer of ROS in various cell types. Its efficacy is often compared to other oxysterols, such as 25-hydroxycholesterol (B127956) (25-OH-chol) and cholestane-3beta, 5alpha, 6beta-triol (TRIOL), to understand the specific structure-activity relationships that govern oxidative stress.

Compound	Cell Type	Concentration	Fold Increase in ROS (relative to control)	Experimental Method	Reference
7-Keto Cholesterol (7-KC)	Human Aortic Smooth Muscle Cells	40 µg/mL	~3-fold	Chemiluminescence Assay	[2][3]
7-Keto Cholesterol (7-KC)	Human Neutrophils	Not specified	Significant increase	Not specified	[4][5]
25-hydroxycholesterol (25-OH-chol)	Human Neutrophils	Not specified	Significant increase	Not specified	[4][5]
7-α-hydroxycholesterol	Human Aortic Smooth Muscle Cells	40 µg/mL	No significant effect	Chemiluminescence Assay	[2]
7-ketocholesteryl-3-oleate	Human Aortic Smooth Muscle Cells	40 µg/mL	No significant effect	Chemiluminescence Assay	[2]
Cholestane-3beta, 5alpha, 6beta-triol (TRIOL)	Human Red Blood Cells	2 µM	Induces ROS production	DCF-DA Fluorescence	[6][7]

Signaling Pathways of 7-KC-Induced ROS Production

The primary mechanism by which 7-KC stimulates ROS production is through the activation of NADPH oxidase (NOX), a membrane-bound enzyme complex.[1] Specifically, in human aortic smooth muscle cells, 7-KC has been shown to upregulate the expression of Nox-4, a catalytic subunit of the NOX complex.[2][3] In human red blood cells, 7-KC activates NOX through a signaling cascade involving Rac GTPase and Protein Kinase C zeta (PKCζ).[6][7] Furthermore, 7-KC can induce mitochondrial dysfunction, leading to the release of ROS from the electron transport chain.[1]

Caption: 7-KC signaling pathway for ROS production.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the context of 7-KC-induced ROS production.

Measurement of Intracellular ROS by Chemiluminescence

This protocol is adapted from studies on human aortic smooth muscle cells.[2][3]

• Cell Culture: Human aortic smooth muscle cells (SMCs) are cultured in appropriate media until they reach sub-confluence.

• Treatment: Cells are incubated with or without 7-Keto cholesterol (e.g., 40 µg/ml) for a specified period (e.g., 16 hours). Control groups should include vehicle-treated cells and cells treated with other oxysterols for comparison.

• ROS Detection:

  • After incubation, the culture medium is removed, and cells are washed with a suitable buffer (e.g., PBS).

  • A chemiluminescence substrate (e.g., luminol) is added to the cells.

  • The chemiluminescence intensity is measured immediately using a luminometer.

• Data Analysis: The relative chemiluminescence intensity is calculated and normalized to the control group. Data are typically presented as mean ± standard deviation from multiple independent experiments. To confirm the involvement of NADPH oxidase, experiments can be repeated in the presence of a flavoprotein inhibitor like diphenyleneiodonium (B1195379) (DPI).

Detection of ROS using 2',7'-Dichlorodihydrofluorescein Diacetate (DCF-DA) Fluorescence

This protocol is a general method applicable to various cell types, including human red blood cells.[6][7]

• Cell Preparation: Isolate and prepare the target cells (e.g., human red blood cells) according to standard laboratory protocols.

• Loading with DCF-DA: Incubate the cells with DCF-DA (e.g., at a final concentration of 10 µM) in a suitable buffer for a specified time (e.g., 30 minutes) at 37°C in the dark. DCF-DA is a cell-permeable dye that is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

• Treatment: After loading, the cells are washed and then treated with 7-Keto cholesterol or other test compounds at the desired concentrations.

• Fluorescence Measurement: The fluorescence intensity of DCF is measured at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 530 nm emission) using a fluorescence microplate reader or flow cytometer.

• Data Analysis: The fluorescence intensity is normalized to the control group to determine the fold increase in ROS production.

Experimental Workflow for Investigating 7-KC Induced ROS

The following diagram illustrates a typical experimental workflow to investigate the effects of 7-KC on ROS production.

Caption: A typical workflow for studying 7-KC's effect on ROS.

References

• 1. 7-Ketocholesterol in disease and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NAD(P)H Oxidase Nox-4 Mediates 7-Ketocholesterol-Induced Endoplasmic Reticulum Stress and Apoptosis in Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Keto-cholesterol and 25-hydroxy-1 cholesterol rapidly enhance ROS production in human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 7-Keto-cholesterol and 25-hydroxy-1 cholesterol rapidly enhance ROS production in human neutrophils [rua.ua.es]
• 6. 7-Keto-Cholesterol and Cholestan-3beta, 5alpha, 6beta-Triol Induce Eryptosis through Distinct Pathways Leading to NADPH Oxidase and Nitric Oxide Synthase Activation | Cell Physiol Biochem [cellphysiolbiochem.com]
• 7. 7-Keto-Cholesterol and Cholestan-3beta, 5alpha, 6beta-Triol Induce Eryptosis through Distinct Pathways Leading to NADPH Oxidase and Nitric Oxide Synthase Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Transcriptomics of Cells Treated with 7-Keto Cholesterol: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the cellular impact of 7-keto cholesterol (7-KCh), a prominent oxysterol in atherosclerotic plaques and drusen, is critical. This guide provides a comparative overview of the transcriptomic changes induced by 7-KCh across various cell types, supported by experimental data and detailed protocols.

7-Keto cholesterol, a major oxidation product of cholesterol, is implicated in the pathogenesis of numerous age-related diseases, including atherosclerosis and age-related macular degeneration (AMD). It exerts its cytotoxic and pro-inflammatory effects by modulating a wide array of signaling pathways, leading to significant alterations in gene expression. This guide summarizes key findings from transcriptomic studies on cardiac, retinal, and macrophage cell lines treated with 7-KCh.

Experimental Protocols

The following tables outline the typical experimental methodologies employed in the transcriptomic analysis of cells treated with 7-Keto Cholesterol.

Cell Culture and Treatment

Parameter	Cardiac Myocytes (HL-1)	Retinal Pigment Epithelium (mRPE)	Macrophages (Peritoneal)
Cell Line	HL-1 atrial myocytes	Monkey Retinal Pigment Epithelium	Mouse Peritoneal Macrophages
Culture Medium	Claycomb medium supplemented with fetal bovine serum, norepinephrine, penicillin/streptomycin, and glutamine.	Not specified in detail.	Not specified in detail.
7-KCh Concentration	20 µM	15 µM	10 µM
Treatment Duration	24 hours	24 hours	24 hours
Control	Vehicle (DMSO) treated cells.	Vehicle treated cells.	Vehicle and cholesterol-treated cells.

RNA Sequencing and Analysis

Parameter	General Protocol
RNA Extraction	Total RNA isolated from cell lysates.
Library Preparation	mRNA sequencing (mRNA-seq) libraries prepared.
Sequencing Platform	Illumina sequencing platforms (e.g., HiSeq).
Data Analysis	Raw reads are quality-controlled and mapped to the respective reference genome.
Differential Expression	Differentially expressed genes (DEGs) are identified based on statistical significance (e.g., adjusted p-value < 0.01 or 0.05) and fold change (e.g., > 1.5).
Pathway Analysis	Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG, Reactome) are performed to identify altered biological processes and signaling pathways.

Comparative Analysis of Transcriptomic Changes

Treatment with 7-Keto Cholesterol induces significant and cell-type-specific changes in the transcriptome. The following table summarizes the key differentially expressed genes across cardiac, retinal, and macrophage cell lines.

Gene Category	Cardiac Myocytes (HL-1)	Retinal Pigment Epithelium (mRPE)	Macrophages (Peritoneal)
Inflammation	-	Upregulated: IL6, IL8, VEGFA	Upregulated: Cxcl1, Cxcl2
Cholesterol Biosynthesis (MVA Pathway)	Downregulated: Hmgcs1, Hmgcr, Mvk, Mvd, Fdps, Idi1	Downregulated: Genes associated with cholesterol synthesis.	Upregulated: Genes associated with cholesterol/steroid metabolism.
Cholesterol Transport	Upregulated: Abca1, Abcg1, Soat1, Soat2Downregulated: Ldlr	Upregulated: ABCA1, ABCG1	Upregulated: Abca1, Abcg1
ER Stress / Unfolded Protein Response	Upregulated: Gene sets associated with ATF4-mediated gene activation and PERK regulated-pathway.	Upregulated: HSPA5 (GRP78), ERN1 (IRE1), ATF3, ASNS, CEBPG, HYOU1	Upregulated: ER stress-associated genes.
Cell Death / Apoptosis	-	Upregulated: Genes associated with cell death.	-

Key Signaling Pathways Modulated by 7-Keto Cholesterol

Transcriptomic data consistently reveals the perturbation of several critical signaling pathways in response to 7-KCh. These pathways are central to the cellular stress and inflammatory responses induced by this oxysterol.

Unfolded Protein Response (UPR) and ER Stress

7-KCh is a potent inducer of endoplasmic reticulum (ER) stress, which activates the Unfolded Protein Response (UPR).[1] This is a protective mechanism to restore ER homeostasis, but prolonged activation can lead to apoptosis. Transcriptomic studies show the upregulation of key UPR-related genes such as HSPA5 (encoding GRP78) and ERN1 (encoding IRE1), as well as evidence of XBP1 splicing, a hallmark of IRE1 activation.[1]

Unfolded Protein Response to 7-Keto Cholesterol.

Inflammatory Signaling

A hallmark of 7-KCh exposure is the induction of a pro-inflammatory state. Transcriptomic analyses reveal the upregulation of inflammatory cytokines such as IL6 and IL8.[2] Studies have implicated the involvement of Toll-like receptor 4 (TLR4) and the activation of downstream signaling cascades, including the MAPK pathways (JNK and p38), leading to the activation of transcription factors like NF-κB.[2]

Inflammatory signaling cascade activated by 7-KCh.

Experimental Workflow Overview

The general workflow for conducting a comparative transcriptomic study of 7-Keto Cholesterol-treated cells is depicted below. This process involves cell culture, treatment, RNA extraction and sequencing, followed by comprehensive bioinformatic analysis to identify differentially expressed genes and affected pathways.

General workflow for 7-KCh transcriptomics.

References

• 1. Identification of 7-Ketocholesterol-Modulated Pathways and Sterculic Acid Protective Effect in Retinal Pigmented Epithelium Cells by Using Genome-Wide Transcriptomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Unveiling the Pro-inflammatory Nature of 7-Ketocholesterol: An In Vitro Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pro-inflammatory effects of 7-Ketocholesterol (B24107) (7-KC) in vitro, juxtaposed with other relevant oxysterols and cholesterol. The experimental data and detailed protocols furnished herein serve as a valuable resource for researchers investigating inflammatory pathways and developing therapeutic interventions for diseases associated with oxidative stress and lipid peroxidation, such as atherosclerosis, age-related macular degeneration, and neurodegenerative disorders.

Comparative Analysis of Pro-inflammatory Marker Induction

7-Ketocholesterol is a potent inducer of a pro-inflammatory cascade in various cell types. Its effects are demonstrably more pronounced when compared to its precursor, cholesterol, and vary in comparison to other oxysterols. The following tables summarize the quantitative data from in vitro studies, highlighting the differential induction of key inflammatory mediators.

Table 1: Comparison of IL-8 Induction by 7-Ketocholesterol and Other Oxysterols in Human Monocytic Cells (THP-1)

Compound	Concentration	Cell Line	Inflammatory Marker	Fold Induction (mRNA)	Reference
7-Ketocholesterol	40 µM	THP-1	IL-8	~5-fold	[1]
7β-Hydroxycholesterol	40 µM	THP-1	IL-8	~18-fold	[1]
25-Hydroxycholesterol	40 µM	THP-1	IL-8	~15-fold	[1]
Cholesterol-5β,6β-epoxide	40 µM	THP-1	IL-8	~4-fold	[1]

Table 2: Induction of Inflammatory Markers by 7-Ketocholesterol in Human Retinal Pigment Epithelial Cells (ARPE-19)

Inflammatory Marker	Treatment (8 µM 7-KC, 24h)	Fold Induction (mRNA)	Reference
IL-1β	7-Ketocholesterol	6.1-fold	[2]
IL-6	7-Ketocholesterol	23.9-fold	[2]
IL-8	7-Ketocholesterol	6.1-fold	[2]
VEGF	7-Ketocholesterol	6.0-fold	[2]
CHOP (ER Stress Marker)	7-Ketocholesterol	33.3-fold	[2]
GRP78 (ER Stress Marker)	7-Ketocholesterol	6.3-fold	[2]

Key Signaling Pathways Activated by 7-Ketocholesterol

The pro-inflammatory effects of 7-KC are mediated through the activation of several intracellular signaling pathways. A predominant mechanism involves the Toll-like receptor 4 (TLR4), which subsequently triggers downstream cascades, including the NF-κB and MAPK pathways, leading to the transcription of pro-inflammatory genes.[3] Furthermore, 7-KC is known to induce endoplasmic reticulum (ER) stress, contributing to the inflammatory response.[2] In certain cell types, the activation of the NLRP3 inflammasome is also a critical event.

Caption: 7-Ketocholesterol signaling pathways leading to inflammation.

Experimental Workflow for In Vitro Validation

A standardized workflow is crucial for the reliable assessment of the pro-inflammatory effects of 7-KC. The following diagram outlines a typical experimental procedure, from cell culture to data analysis.

Caption: A typical experimental workflow for in vitro 7-KC studies.

Detailed Experimental Protocols

Protocol 1: In Vitro Treatment of ARPE-19 Cells with 7-Ketocholesterol

This protocol outlines the procedure for treating human retinal pigment epithelial (ARPE-19) cells with 7-KC to assess its pro-inflammatory effects.

Materials:

• ARPE-19 cells

• DMEM/F-12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• 7-Ketocholesterol (stock solution in ethanol (B145695) or DMSO)

• Cholesterol (control)

• 24-well cell culture plates

• Phosphate-Buffered Saline (PBS)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and primers for target genes (e.g., IL-6, IL-8, VEGF, GAPDH)

Procedure:

• Cell Culture: Culture ARPE-19 cells in T-75 flasks in a humidified incubator at 37°C with 5% CO2.

• Seeding: Once confluent, detach cells using trypsin-EDTA and seed them into 24-well plates at a density of approximately 1 x 10^5 cells per well. Allow cells to adhere and grow for 24 hours.

• Treatment:

  • Prepare working solutions of 7-KC and cholesterol in serum-free medium. A typical final concentration for 7-KC is 8 µM.[2]

  • Aspirate the culture medium from the wells and wash the cells once with PBS.

  • Add the treatment solutions (7-KC, cholesterol, or vehicle control) to the respective wells.

• Incubation: Incubate the treated cells for 24 hours at 37°C and 5% CO2.

• RNA Extraction:

  • After incubation, aspirate the medium and wash the cells with PBS.

  • Lyse the cells directly in the wells using the lysis buffer provided in the RNA extraction kit.

  • Proceed with RNA extraction according to the manufacturer's protocol.

• cDNA Synthesis and qPCR:

  • Synthesize cDNA from the extracted RNA.

  • Perform qPCR to quantify the relative mRNA expression of target inflammatory genes. Normalize the expression levels to a housekeeping gene such as GAPDH.

Protocol 2: Assessment of Cytokine Secretion from THP-1 Macrophages

This protocol describes the differentiation of THP-1 monocytes into macrophages and the subsequent measurement of cytokine secretion upon treatment with 7-KC.

Materials:

• THP-1 monocytic cells

• RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• 7-Ketocholesterol

• Other oxysterols for comparison

• 12-well cell culture plates

• ELISA kits for target cytokines (e.g., IL-8)

Procedure:

• Differentiation of THP-1 Cells:

  • Seed THP-1 cells in 12-well plates at a density of 5 x 10^5 cells per well in complete RPMI-1640 medium.

  • Induce differentiation into macrophages by adding PMA to a final concentration of 100 ng/mL.

  • Incubate for 48-72 hours until the cells become adherent and exhibit macrophage-like morphology.

• Treatment:

  • After differentiation, aspirate the PMA-containing medium and wash the cells gently with PBS.

  • Add fresh serum-free medium containing the desired concentrations of 7-KC, other oxysterols, or vehicle control. A typical concentration for comparative studies is 40 µM.[1]

• Incubation: Incubate the cells for 24 hours.

• Supernatant Collection: Carefully collect the cell culture supernatant from each well and centrifuge to remove any detached cells.

• ELISA:

  • Perform an ELISA for the target cytokine (e.g., IL-8) on the collected supernatants according to the manufacturer's instructions.

  • Quantify the concentration of the secreted cytokine by comparing the sample absorbance to a standard curve.

Logical Comparison of 7-KC's Inflammatory Potential

The following diagram illustrates the relative pro-inflammatory potential of 7-KC compared to cholesterol and other common oxysterols based on in vitro evidence.

Caption: Comparative pro-inflammatory potential of 7-KC.

References

• 1. 25-Hydroxycholesterol, 7beta-hydroxycholesterol and 7-ketocholesterol upregulate interleukin-8 expression independently of Toll-like receptor 1, 2, 4 or 6 signalling in human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 7-Ketocholesterol-Induced Inflammation Signals Mostly through the TLR4 Receptor Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7-Ketocholesterol-induced inflammation signals mostly through the TLR4 receptor both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Cellular Entry of Oxysterols: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms by which oxysterols enter cells is paramount. These oxidized derivatives of cholesterol are potent signaling molecules implicated in a myriad of physiological and pathological processes, from cholesterol homeostasis and immune responses to the progression of atherosclerosis and neurodegenerative diseases. The cellular uptake of these molecules is the critical first step in their biological activity.

This guide provides an objective comparison of the cellular uptake mechanisms of three prominent oxysterols: 7-ketocholesterol (B24107) (7-KC), 25-hydroxycholesterol (B127956) (25-HC), and 27-hydroxycholesterol (B1664032) (27-HC). It synthesizes experimental data to delineate the pathways, efficiencies, and key molecular players involved in their entry into the cell.

Comparative Analysis of Oxysterol Cellular Uptake

The cellular uptake of oxysterols is a multifaceted process, involving a combination of passive diffusion and protein-facilitated transport. The efficiency of these mechanisms is largely dictated by the specific chemical structure of the oxysterol, particularly the position of the hydroxyl group.

Feature	7-Ketocholesterol (7-KC)	25-Hydroxycholesterol (25-HC)	27-Hydroxycholesterol (27-HC)
Primary Uptake Mechanism	Predominantly via lipoprotein endocytosis (as part of oxidized LDL) and potentially facilitated transport.	Rapid passive diffusion and facilitated transport.	Rapid passive diffusion and facilitated transport.
Key Transport Proteins	Scavenger Receptors (e.g., CD36) for oxidized LDL uptake.[1]	Oxysterol-Binding Protein (OSBP) and OSBP-related proteins (ORPs) are implicated in intracellular trafficking.	Oxysterol-Binding Protein (OSBP) and OSBP-related proteins (ORPs) are implicated in intracellular trafficking.
Relative Rate of Uptake	Slower compared to side-chain oxysterols; uptake is often linked to lipoprotein metabolism.	Very rapid; transfer across membranes is reported to be significantly faster than cholesterol.[2]	Very rapid; transfer across membranes is reported to be significantly faster than cholesterol.[2]
Driving Force	Concentration gradient of oxidized lipoproteins.	Concentration gradient of the free oxysterol.	Concentration gradient of the free oxysterol.
Experimental Evidence	Studies show accumulation in macrophages following incubation with oxidized LDL.[1][3]	In human fibroblasts, its potent biological effects are not limited by its rate of cellular uptake, suggesting efficient entry.[4]	In vitro studies demonstrate its rapid exchange between erythrocytes and plasma, indicating high membrane permeability.[2]

Summary of Uptake Mechanisms:

Side-chain oxysterols, such as 25-HC and 27-HC, are generally considered to traverse cellular membranes more rapidly than cholesterol and ring-oxidized sterols like 7-KC.[2] This is attributed to their increased polarity, which facilitates faster passive diffusion across the lipid bilayer. While passive diffusion is a major route of entry for these molecules, evidence also points to the involvement of intracellular lipid transport proteins like the Oxysterol-Binding Protein (OSBP) and its related proteins (ORPs) in their subsequent trafficking within the cell.

In contrast, the uptake of 7-KC is often associated with the endocytosis of oxidized low-density lipoproteins (oxLDL) via scavenger receptors like CD36, particularly in macrophages.[1] Once inside the cell, lysosomal enzymes hydrolyze the cholesteryl esters, releasing 7-KC. While direct passive diffusion of free 7-KC across the plasma membrane may also occur, its rate is likely slower than that of side-chain oxysterols.

Experimental Protocols

Accurate quantification of oxysterol uptake is crucial for research in this field. Below are detailed methodologies for commonly employed assays.

Radiolabeled Oxysterol Uptake Assay

This method offers high sensitivity for quantifying the uptake of a specific oxysterol.

Materials:

• Cultured cells (e.g., macrophages, fibroblasts, or astrocytes)

• Radiolabeled oxysterol (e.g., [³H]7-ketocholesterol, [³H]25-hydroxycholesterol, or [³H]27-hydroxycholesterol)

• Cell culture medium

• Phosphate-buffered saline (PBS), ice-cold

• Scintillation cocktail

• Scintillation counter

• Cell lysis buffer (e.g., 0.1% SDS, 0.1 M NaOH)

• Protein assay kit (e.g., BCA)

Procedure:

• Cell Seeding: Plate cells in multi-well plates and culture until they reach the desired confluency.

• Preparation of Radiolabeled Medium: Prepare cell culture medium containing the desired concentration of the radiolabeled oxysterol.

• Uptake Incubation: Remove the existing medium from the cells and replace it with the radiolabeled medium. Incubate the cells for various time points (e.g., 5, 15, 30, 60 minutes) at 37°C.

• Stopping the Uptake: To terminate the uptake, aspirate the radiolabeled medium and immediately wash the cells three times with ice-cold PBS. This step is critical to remove any unbound extracellular radiolabel.

• Cell Lysis: Lyse the cells by adding cell lysis buffer to each well and incubating for at least 30 minutes at room temperature.

• Quantification of Radioactivity: Transfer a portion of the cell lysate to a scintillation vial, add the scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Protein Quantification: Use another portion of the cell lysate to determine the total protein concentration using a standard protein assay.

• Data Analysis: Express the uptake as picomoles or nanomoles of oxysterol per milligram of cell protein. Plot the uptake over time to determine the initial rate of uptake.

Fluorescently Labeled Oxysterol Uptake Assay with Microscopy

This method allows for the visualization of oxysterol uptake and subcellular localization.

Materials:

• Cultured cells

• Fluorescently labeled oxysterol analog (e.g., a BODIPY- or NBD-labeled oxysterol)

• Cell culture medium

• PBS

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Plate cells on glass coverslips in multi-well plates and allow them to adhere and grow.

• Preparation of Fluorescent Medium: Prepare cell culture medium containing the fluorescently labeled oxysterol at the desired concentration.

• Uptake Incubation: Replace the culture medium with the fluorescent medium and incubate for the desired time at 37°C.

• Washing: Aspirate the fluorescent medium and wash the cells three times with PBS to remove the extracellular probe.

• Fixation: Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Staining: Wash the cells with PBS and then stain with a nuclear marker like DAPI for 5-10 minutes.

• Mounting: Wash the coverslips again with PBS and mount them onto glass slides using a suitable mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI. The intracellular fluorescence intensity can be quantified using image analysis software.

Oxysterol Uptake Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

This highly specific and sensitive method allows for the quantification of unlabeled oxysterols.

Materials:

• Cultured cells

• Unlabeled oxysterol of interest

• Cell culture medium

• PBS, ice-cold

• Internal standard (e.g., a deuterated analog of the oxysterol)

• Organic solvents for lipid extraction (e.g., hexane, isopropanol, methanol, chloroform)

• Solid-phase extraction (SPE) columns (optional, for sample cleanup)

• LC-MS/MS system

Procedure:

• Cell Treatment: Incubate cultured cells with the desired concentration of the unlabeled oxysterol for specific time points.

• Cell Harvesting and Washing: After incubation, aspirate the medium, wash the cells three times with ice-cold PBS, and then harvest the cells (e.g., by scraping).

• Lipid Extraction: Perform a lipid extraction on the cell pellet. This typically involves the addition of an internal standard and a mixture of organic solvents (e.g., Folch or Bligh-Dyer extraction).

• Sample Cleanup (Optional): For complex samples, a solid-phase extraction step can be used to remove interfering substances.

• LC-MS/MS Analysis: Dry the lipid extract under a stream of nitrogen and reconstitute it in a suitable solvent for injection into the LC-MS/MS system. Develop a chromatographic method to separate the oxysterol of interest from other lipids and use tandem mass spectrometry for specific detection and quantification against the internal standard.

• Data Analysis: Quantify the amount of the oxysterol in the sample based on the standard curve and normalize it to the amount of total protein or cell number.

Visualizing Cellular Uptake Pathways

The following diagrams illustrate the proposed cellular uptake and subsequent signaling pathways for the different oxysterols.

Caption: Cellular uptake pathways for 7-KC, 25-HC, and 27-HC.

Caption: General experimental workflow for measuring oxysterol uptake.

References

• 1. CD36-Dependent 7-Ketocholesterol Accumulation in Macrophages Mediates Progression of Atherosclerosis in Response to Chronic Air Pollution Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. On the rate of translocation in vitro and kinetics in vivo of the major oxysterols in human circulation: critical importance of the position of the oxygen function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cholesterol, 7-ketocholesterol and 25-hydroxycholesterol uptake studies and effect on 3-hydroxy-3-methylglutaryl-coenzyme A reductase activity in human fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

7-Keto-Cholesterol vs. Cholesterol: A Side-by-Side Comparison of Their Effects on Membrane Fluidity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of how cholesterol and its common oxidized derivative, 7-Keto-Cholesterol (7-KC), differentially modulate the fluidity of lipid bilayers. Understanding these differences is critical, as the oxidation of cholesterol to 7-KC in vivo can significantly alter membrane biophysics, impacting cellular signaling, permeability, and the pathogenesis of diseases like atherosclerosis.

Executive Summary: Opposing Effects on Membrane Order

Cholesterol is a well-established ordering and condensing agent in fluid-phase lipid membranes.[1][2][3] It intercalates between phospholipids, restricting the motion of their acyl chains and inducing a more tightly packed, less fluid state known as the liquid-ordered (l_o) phase.[2][3]

In stark contrast, 7-Keto-Cholesterol generally disrupts this ordered packing. The presence of a polar ketone group at the C7 position of the sterol ring alters its interaction with neighboring lipids, leading to a less condensed, more fluid, and disordered membrane environment.[4][5][6] While both sterols can decrease the lateral diffusion of lipids, their effects on lipid packing and orientation are opposite.[4][7]

Quantitative Data Comparison

The following table summarizes key experimental findings on the effects of cholesterol and 7-KC on membrane biophysical properties. The data is derived from studies using various model membrane systems and analytical techniques.

Parameter	Experimental Technique	Model System	Cholesterol Effect	7-Keto-Cholesterol Effect	Reference Finding
Lipid Order Parameter	Molecular Dynamics (MD) Simulations	Multicomponent Bilayer	Increases lipid order parameters of all lipids.	Decreases lipid order parameters of all lipids.	MD simulations showed that while both sterols inhibit lateral diffusion, they have opposite effects on lipid order.[4][7]
Membrane Polarity / Packing	Laurdan GP Spectroscopy	Endothelial Cells	Increases lipid packing (higher GP value).	Decreases lipid packing (lower GP value), indicating a more fluid state.	Exposure to 7-KC resulted in a significant shift in Laurdan GP to more fluid values, similar to cholesterol depletion.[8]
Fluorescence Anisotropy (r)	Fluorescence Polarization (DPH probe)	Lipid Vesicles	Increases anisotropy (r), indicating decreased fluidity.[9]	Decreases anisotropy (r), indicating increased fluidity.	7-KC renders lipid bilayers less condensed and more fluid than cholesterol.[5]
Sterol Location & Tilt	MD Simulations	POPC Bilayer	Aligns parallel to phospholipid acyl chains with minimal tilt.	The polar keto group repositions the molecule closer to the interface, causing a greater tilt.[10]	The tilt of 7-KC within the bilayer is predicted to induce disorder in surrounding lipid tails.[6][11]
Phase Behavior	X-ray Diffraction	DSPC Bilayers	Promotes formation of a single liquid-ordered phase.	Induces phase separation into two distinct gel state lamellar phases at low concentrations.	The miscibility of 7-KC in gel-state phosphatidylcholine bilayers is different from cholesterol and depends on acyl chain length.[12]

• Laurdan GP (Generalized Polarization): A measure of membrane lipid packing. Higher GP values (approaching +1.0) indicate a more ordered, gel-like state, while lower values (approaching -1.0) indicate a more disordered, fluid state.[8][13][14]

• Fluorescence Anisotropy (r): Measures the rotational mobility of a fluorescent probe (like DPH) embedded in the membrane.[15] Higher anisotropy signifies restricted movement and thus, lower membrane fluidity.[9][16]

Visualizing the Interactions

The following diagrams illustrate the structural differences between the two molecules and their resulting effects on the lipid bilayer.

Figure 1. Molecular Structures of Cholesterol and 7-Keto-Cholesterol.

References

• 1. pnas.org [pnas.org]
• 2. Cholesterol Induces Specific Spatial and Orientational Order in Cholesterol/Phospholipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Cholesterol in Membrane Fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipoprotein-Induced Increases in Cholesterol and 7-Ketocholesterol Result in Opposite Molecular-Scale Biophysical Effects on Membrane Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strikingly different effects of cholesterol and 7-ketocholesterol on lipid bilayer-mediated aggregation of amyloid beta (1-42) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. "Lipoprotein-Induced Increases in Cholesterol and 7-Ketocholesterol Res" by Manuela A.A. Ayee and Irena Levitan [digitalcollections.dordt.edu]
• 8. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DPH Probe Method for Liposome-Membrane Fluidity Determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interaction of 7-ketocholesterol with two major components of the inner leaflet of the plasma membrane: phosphatidylethanolamine and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Laurdan Discerns Lipid Membrane Hydration and Cholesterol Content - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. bmglabtech.com [bmglabtech.com]

The Vicious Cycle: Confirming the Link Between 7-Keto-Cholesterol Levels and Disease Severity

For Immediate Release

[City, State] – [Date] – A growing body of evidence solidifies the association between elevated levels of 7-keto-cholesterol (7-KC), a cytotoxic oxysterol, and the progression of several chronic diseases, including atherosclerosis, Alzheimer's disease, and age-related macular degeneration. This guide provides a comprehensive comparison of key experimental data, offering researchers, scientists, and drug development professionals a critical overview of the quantitative relationship between 7-KC concentrations and disease severity, alongside detailed experimental protocols and signaling pathway visualizations.

7-keto-cholesterol is a product of cholesterol oxidation and is known to induce inflammation, oxidative stress, and apoptosis.[1][2] Unlike cholesterol, 7-KC has demonstrated consistent cytotoxicity.[2] This guide synthesizes findings from multiple studies to present a clear picture of how 7-KC levels correlate with the pathological stages of various diseases.

Quantitative Data Summary

The following tables summarize the quantitative relationship between 7-keto-cholesterol levels and the severity of coronary artery disease, Alzheimer's disease, and age-related macular degeneration.

Table 1: 7-Keto-Cholesterol Levels in Coronary Artery Disease (CAD)

Patient Group	Mean Serum 7-KC (ng/mL)	Key Findings	Reference
Normal Coronary Arteries	19.0 ± 11.3	Significantly lower 7-KC levels compared to CAD patients.	[3][4]
Coronary Artery Disease	32.4 ± 23.1	Elevated 7-KC is an independent variable for CAD.	[3][4]
Single Vessel Disease	Lower than multiple vessel disease	7-KC levels correlate with the number of affected vessels.	[3][4]
Multiple Vessel Disease	Significantly higher than single vessel disease	Higher 7-KC associated with more extensive atherosclerosis.	[3][4]

Table 2: 7-Keto-Cholesterol Levels in Alzheimer's Disease (AD) Brain Tissue

Braak Stage	Brain Region	Mean 7-KC (ng/mg of tissue)	Fold Increase vs. Control (Braak 0-II)	Reference
Braak 0-II (Control)	Frontal Cortex	1.0 ± 0.2	-	[5]
Braak III-IV (Limbic)	Frontal Cortex	2.5 ± 0.5	2.5	[5]
Braak V-VI (Neocortical)	Frontal Cortex	4.0 ± 0.8	4.0	[5]

Table 3: 7-Keto-Cholesterol Levels in Age-Related Macular Degeneration (AMD)

Tissue Source	Age Group	Mean 7-KC (pmol/nmol of cholesterol)	Key Findings	Reference
Monkey RPE/Choroid	2-25 years	1 to >60	Strong age-related increase in 7-KC levels.	[6]
Human Neural Retina	72-95 years	8-20	Significantly higher 7-KC in older human donors.	[6]
Human RPE	72-95 years	200-17,000	Extremely high levels of 7-KC found in the RPE of older donors.	[6]
Human RPE-capped Drusen	72-95 years	200-2,000	High concentrations of 7-KC are present in drusen, the hallmark of AMD.	[6]

Key Signaling Pathways

7-keto-cholesterol exerts its pathological effects through the activation of specific signaling pathways, leading to inflammation and cell death. The two primary pathways implicated are the Toll-Like Receptor 4 (TLR4) and the Nuclear Factor-kappa B (NF-κB) pathways.

7-KC activates the TLR4 receptor, initiating downstream signaling cascades.[7]

7-KC induces NF-κB activation, leading to inflammation and apoptosis.[1]

Experimental Protocols

Quantification of 7-Keto-Cholesterol in Plasma by LC-MS/MS

This protocol outlines a rapid and non-derivatized method for the measurement of 7-KC in plasma.[8]

1. Sample Preparation:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., d7-7-KC at 50 ng/mL in methanol).

• Add 400 µL of methanol (B129727) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: Waters BEH C18 column (1.7 µm, 2.1 mm × 50 mm).

• Mobile Phase A: Water with 0.5% formic acid.

• Mobile Phase B: Methanol with 0.5% formic acid.

• Flow Rate: 0.5 mL/min.

• Gradient: A linear gradient appropriate for the separation of oxysterols.

• Mass Spectrometer: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for 7-KC and the internal standard.

Cell Viability Assessment of 7-Keto-Cholesterol in SH-SY5Y Neuroblastoma Cells (MTT Assay)

This protocol details the assessment of cytotoxicity induced by 7-KC in a neuronal cell line.[4][7][8][9]

1. Cell Culture and Treatment:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of 7-keto-cholesterol in a serum-free culture medium.

• Remove the culture medium from the cells and replace it with the 7-KC-containing medium. Include vehicle control (medium with the same concentration of solvent, e.g., DMSO) and untreated control wells.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

2. MTT Assay:

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Mix thoroughly by gentle shaking.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Experimental Workflows

The following diagrams illustrate the logical flow of experiments to investigate the formation and cellular effects of 7-keto-cholesterol.

Workflow for in vitro generation and quantification of 7-KC.

Workflow for investigating the cellular impact of 7-KC.

This guide underscores the critical role of 7-keto-cholesterol in the pathology of major chronic diseases. The provided data and methodologies aim to support the research community in further elucidating the mechanisms of 7-KC-induced damage and in the development of novel therapeutic strategies targeting this cytotoxic molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. amosinstitute.com [amosinstitute.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Changes in brain oxysterols at different stages of Alzheimer's disease: Their involvement in neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alzheimer's: Keto diet improves memory, coordination in rat models [medicalnewstoday.com]
• 7. Cytotoxic and genotoxic evaluation of cotinine using human neuroblastoma cells (SH-SY5Y) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MTT assay [protocols.io]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 7-Keto Cholesterol: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. 7-Keto Cholesterol, a common oxysterol in research, requires careful handling not only during experimentation but also through its final disposal. Adherence to established protocols mitigates risks to personnel and prevents environmental contamination.

Immediate Safety and Hazard Profile

While classifications may vary between suppliers, 7-Keto Cholesterol is recognized for its potential environmental impact. A Safety Data Sheet (SDS) for 7-Keto Cholesterol classifies it as posing long-lasting harmful effects to aquatic life.[1] Therefore, it is crucial to prevent its release into the environment by avoiding sewer disposal.[1] Although some suppliers may not classify it as a hazardous substance, it is best practice to handle it as a chemical waste stream.[2]

Key Hazard Information:

Hazard Classification	Description	Source
Aquatic Chronic 4	May cause long lasting harmful effects to aquatic life.	[1]
Precautionary Statement	P273: Avoid release to the environment.	[1]
Precautionary Statement	P501: Dispose of contents/container in accordance with local/regional/national/international regulations.	[1]

Step-by-Step Disposal Protocol

The following procedures are based on general laboratory chemical waste guidelines and should be adapted to comply with your institution's specific Environmental Health and Safety (EHS) policies.

Step 1: Waste Segregation and Collection

Proper segregation is the first critical step in managing chemical waste.

• Solid Waste: Collect unused 7-Keto Cholesterol powder, contaminated personal protective equipment (e.g., gloves, weighing paper), and any material used for spill cleanup in a designated, leak-proof container.[3][4] This container should be clearly labeled for non-halogenated solid chemical waste.

• Liquid Waste: Solutions containing 7-Keto Cholesterol should be collected in a separate, compatible, and leak-proof container.[4] Given its solubility in organic solvents like ethanol, DMSO, and dimethylformamide, this waste stream will likely be considered a solvent-based waste.[5] Do not mix with aqueous or incompatible waste streams.[3][4]

Step 2: Container Management and Labeling

All waste containers must be managed to prevent spills and ensure clear identification.

• Container Requirements: Use containers that are in good condition, chemically compatible with the waste, and have a secure, tight-fitting lid.[6]

• Labeling: Immediately label the waste container with "Hazardous Waste."[3][7] The label must include:

  • The full chemical name: "7-Keto Cholesterol" (avoid abbreviations).[7]

  • The specific components and their approximate concentrations if it is a mixed waste stream.

  • The accumulation start date.[3]

  • Relevant hazard information (e.g., "Environmental Hazard").[3]

Step 3: Temporary Storage in the Laboratory

Generated waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) before collection.[3][8]

• Location: The SAA must be at or near the point of generation.[3][8]

• Secondary Containment: Store waste containers within a larger, chemically resistant tray or tub to contain potential leaks or spills.[3][4]

• Segregation: Ensure the container is physically segregated from incompatible chemicals.[3][4]

Step 4: Handling Spills and Empty Containers

Accidental spills and empty containers require specific procedures to mitigate exposure and contamination.

• Spill Cleanup: For solid spills, carefully sweep up the material to avoid creating dust and place it in the designated solid waste container.[3] For liquid spills, absorb the solution with an inert material and dispose of the contaminated absorbent as hazardous solid waste.[3]

• Empty Container Disposal: A container that held 7-Keto Cholesterol should be treated as hazardous waste. Triple-rinse the empty container with a suitable solvent (e.g., ethanol).[3][9][10] The first rinsate must be collected and disposed of as liquid hazardous waste.[3] After rinsing, deface the original label on the container before disposing of it according to your institution's guidelines for non-hazardous lab glass or plastic.[9]

Step 5: Final Disposal

Final disposal must be handled by trained professionals.

• Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.[3][7]

• Incineration: One recommended disposal method for 7-Keto Cholesterol is through a licensed hazardous material disposal company, which may involve incineration in a facility equipped with an afterburner and scrubber.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 7-Keto Cholesterol.

Caption: Workflow for the safe disposal of 7-Keto Cholesterol waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. danielshealth.com [danielshealth.com]
• 7. benchchem.com [benchchem.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. otago.ac.nz [otago.ac.nz]
• 11. cleanchemlab.com [cleanchemlab.com]

Personal protective equipment for handling 7-Keto Cholesterol

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of laboratory chemicals is paramount. This guide provides immediate, essential safety and logistical information for handling 7-Keto Cholesterol, including personal protective equipment (PPE) recommendations, procedural guidance, and disposal plans.

Chemical and Physical Properties

A summary of the key properties of 7-Keto Cholesterol is provided in the table below.

Property	Value
Synonyms	Δ5-Cholesterol-3β-ol-7-one, 3β-hydroxy-cholest-5-en-7-one, 7-oxo Cholesterol
CAS Number	566-28-9
Molecular Formula	C27H44O2
Molecular Weight	400.6 g/mol
Appearance	Crystalline solid
Storage	-20°C
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide.[1] Sparingly soluble in aqueous buffers.[1]

Hazard Identification and Personal Protective Equipment

While 7-Keto Cholesterol is not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is recommended to handle it as potentially hazardous until further information is available.[1] The primary routes of exposure to be avoided are ingestion, inhalation, and contact with eyes or skin.[1]

Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Inspected prior to use.[2]
Eye Protection	Safety glasses with side shields or goggles	Conforming to EN 166 (EU) or NIOSH (US) standards.[2]
Body Protection	Laboratory coat	Standard laboratory coat.
Respiratory Protection	Not generally required	Use in a well-ventilated area. If dust is generated, a fume hood should be used.

Handling and Experimental Procedures

Preparation of Stock Solutions

7-Keto Cholesterol is supplied as a crystalline solid.[1] To prepare a stock solution, dissolve the solid in an appropriate organic solvent such as ethanol, DMSO, or dimethyl formamide.[1] It is recommended to purge the solvent with an inert gas before dissolving the compound.[1]

Workflow for Handling 7-Keto Cholesterol

Caption: This diagram outlines the procedural workflow for safely handling 7-Keto Cholesterol in a laboratory setting.

First Aid and Emergency Procedures

In the event of exposure, follow these first-aid measures:

Exposure Route	First Aid Measures
Inhalation	Move to fresh air. If symptoms persist, consult a doctor.[3]
Skin Contact	Wash off with soap and plenty of water.[2] Generally, the product does not irritate the skin.[3]
Eye Contact	Rinse opened eye for several minutes under running water.[3]
Ingestion	Rinse mouth with water. Do not induce vomiting. If symptoms persist, consult a doctor.[2][3]

Emergency Response for Spills

In case of a spill, personal precautions are generally not required.[3] However, it is good practice to wear appropriate PPE. Pick up the spilled material mechanically.[3] Avoid releasing the substance into the environment and prevent it from entering sewers or surface and ground water.[3]

Emergency Response Protocol

Caption: This diagram illustrates the immediate first aid steps to be taken in case of exposure to 7-Keto Cholesterol.

Disposal Plan

Dispose of contents and containers in accordance with all local, regional, national, and international regulations.[3] Unused or expired material should be offered to a licensed hazardous material disposal company.[2] Contaminated packaging should be disposed of in the same manner as the product itself.[2] The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]